1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• CAS: 1198-15-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: Properties, Synthesis, and Applications

Executive Summary: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a heterocyclic compound built upon the privileged tetrahydroquinoline scaffold, a core structure prevalent in numerous natural products and medicinally active agents.[1][2] Its unique combination of a tertiary amine, an aromatic ring, and a conjugated ketone makes it a valuable intermediate and building block in synthetic and medicinal chemistry. This guide provides a comprehensive overview of its fundamental properties, spectroscopic signature, logical synthetic approaches, and potential applications for researchers in chemistry and drug development.

Core Molecular Structure and Significance

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, with CAS Number 1198-15-8, belongs to the 2,3-dihydro-4(1H)-quinolinone family.[3] The tetrahydroquinoline nucleus is a foundational motif in a wide array of biologically active compounds, including antiarrhythmic, schistosomicidal, and antiviral agents.[1][2] The introduction of a ketone at the 4-position and a methyl group at the nitrogen atom provides specific steric and electronic properties, creating a versatile scaffold for further chemical modification in drug discovery programs.

Caption: A standard workflow for the chemical identification process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments.

  • Aromatic Protons (4H): Signals would appear in the δ 6.5-8.0 ppm range. The proton ortho to the carbonyl group (at C5) would likely be the most downfield due to the ketone's electron-withdrawing effect. The protons will exhibit complex splitting patterns (doublets, triplets) due to coupling.

  • N-Methyl Protons (3H): A sharp singlet is expected around δ 3.0-3.5 ppm, characteristic of a methyl group attached to a nitrogen atom.

  • Methylene Protons (4H): Two distinct methylene groups (-CH₂-) are present. The protons at C2 (adjacent to the nitrogen) would likely appear as a triplet around δ 3.5-4.0 ppm. The protons at C3 (adjacent to the carbonyl) would be further downfield, appearing as a triplet around δ 2.7-3.2 ppm.

• ¹³C NMR: The proton-decoupled ¹³C NMR spectrum should display 10 distinct carbon signals.

  • Carbonyl Carbon (C=O): A weak signal is expected far downfield, typically in the δ 190-200 ppm range, characteristic of a conjugated ketone.

  • Aromatic Carbons (6C): Six signals would appear in the δ 115-150 ppm range. The carbon attached to the nitrogen (C8a) and the carbon at the fusion point (C4a) will have distinct chemical shifts.

  • N-Methyl Carbon (CH₃): A signal around δ 40-45 ppm.

  • Methylene Carbons (CH₂): Two signals are expected, with the C2 carbon appearing around δ 45-55 ppm and the C3 carbon around δ 35-45 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides critical information about the functional groups present. [4]* C=O Stretch: A strong, sharp absorption band is expected around 1680-1695 cm⁻¹ . The conjugation with the aromatic ring lowers this frequency from a typical aliphatic ketone (around 1715 cm⁻¹). This peak is highly diagnostic for the quinolinone structure.

• C-N Stretch: A moderate absorption will appear in the fingerprint region, typically around 1200-1350 cm⁻¹ .

• Aromatic C=C Stretch: Medium to weak bands will be present in the 1450-1600 cm⁻¹ region.

• C-H Stretch: Signals for aromatic C-H bonds will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is used to determine the molecular weight and fragmentation patterns.

• Molecular Ion (M⁺): The spectrum should show a clear molecular ion peak at m/z = 161 , corresponding to the molecular weight of the compound.

• Key Fragments: Common fragmentation pathways would include the loss of a carbonyl group (CO, 28 Da) leading to a fragment at m/z = 133, and the loss of the N-methyl group (CH₃, 15 Da) resulting in a fragment at m/z = 146.

Synthesis and Reactivity

Synthetic Pathways

The synthesis of 2,3-dihydro-4(1H)-quinolinones often involves domino or tandem reactions, which are highly efficient for building complex heterocyclic systems. [1][2]A common and effective strategy is the intramolecular Friedel-Crafts acylation of an N-aryl-β-alanine derivative.

Protocol: Synthesis via Intramolecular Cyclization

• N-Alkylation: N-methylaniline is reacted with an acrylic acid ester (e.g., ethyl acrylate) via a Michael addition reaction to form ethyl 3-(methyl(phenyl)amino)propanoate. This reaction is typically base-catalyzed and provides the linear precursor.

• Hydrolysis: The resulting ester is saponified using a base like sodium hydroxide, followed by acidic workup to yield 3-(methyl(phenyl)amino)propanoic acid.

• Cyclization: The key step involves treating the carboxylic acid with a strong acid catalyst, such as polyphosphoric acid (PPA) or Eaton's reagent, at elevated temperatures. This promotes an intramolecular Friedel-Crafts acylation, where the carboxylic acid acylates the ortho position of the aromatic ring to form the six-membered ketone ring, yielding 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• Purification: The crude product is typically purified by column chromatography on silica gel.

Caption: A representative synthetic pathway via intramolecular cyclization.

Core Reactivity

The molecule's reactivity is governed by its three primary functional domains:

• Ketone: The carbonyl group at C4 is susceptible to nucleophilic attack. It can be reduced to a secondary alcohol using agents like sodium borohydride (NaBH₄), or converted to other functional groups via reactions like the Wittig reaction.

• Tertiary Amine: The N-methyl group makes the nitrogen a tertiary amine. It is basic and can be protonated to form a quaternary ammonium salt. The nitrogen lone pair also acts as a powerful electron-donating group, activating the aromatic ring.

• Aromatic Ring: The aniline-like nature of the ring system makes it highly activated towards electrophilic aromatic substitution (EAS). Reactions like halogenation or nitration are expected to occur primarily at the C6 and C8 positions (ortho and para to the activating nitrogen atom).

Applications in Research and Drug Development

While specific applications for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one itself are not extensively documented in mainstream literature, its value lies in its role as a versatile chemical intermediate.

• Scaffold for Medicinal Chemistry: The tetrahydroquinoline core is a well-established "privileged structure" in drug discovery. [1][2]This compound provides a robust starting point for creating libraries of novel derivatives. The ketone handle allows for diverse modifications to explore structure-activity relationships (SAR).

• Analog Synthesis: It has been used as an analog for the antidepressant drug amitriptyline, suggesting its potential as a scaffold for developing new central nervous system (CNS) agents. [5]* Precursor to Biologically Active Molecules: The tetrahydroquinoline framework is present in compounds being investigated for treating HIV, Alzheimer's disease, and malaria. [1]The functional handles on this specific molecule allow for its elaboration into more complex and potentially bioactive structures.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be followed. While a specific safety data sheet (SDS) for this exact compound is not universally available, data from closely related quinoline derivatives provide guidance.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves. [6]* Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors. [6]* Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. [6]Do not ingest or inhale. [7]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. [7]* Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations. [6]

References

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• Katritzky, A. R., et al. (2010). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 15(4), 2649–2687. Available at: [Link]

• Antkiewicz-Michaluk, L., et al. (2014). 1-Methyl-1,2,3,4-tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Neurotoxicity Research, 25(1), 1-11. Available at: [Link]

• Katritzky, A. R., et al. (2010). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 15(4), 2649–2687. Available at: [Link]

• Singh, P., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(22), 13137-13161. Available at: [Link]

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An In-Depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The guide details its chemical structure, properties, and a robust laboratory-scale synthesis protocol. A thorough spectroscopic characterization is presented, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data. Furthermore, this document explores the potential applications of this molecule, particularly in the context of drug discovery, by examining the biological activities of the broader tetrahydroquinoline scaffold.

Introduction: The Significance of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic pharmaceuticals.[1][2] This heterocyclic system is associated with a wide array of biological activities, including but not limited to, anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects. The versatile nature of the tetrahydroquinoline ring system allows for extensive functionalization, enabling the fine-tuning of its physicochemical properties and biological targets. 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a derivative of this important class, serves as a valuable building block for the synthesis of more complex molecules and may possess intrinsic biological activity worthy of investigation.

Molecular Structure and Chemical Properties

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a bicyclic aromatic amine with a ketone functional group. The presence of the electron-donating nitrogen atom and the electron-withdrawing carbonyl group influences the reactivity and electronic distribution of the molecule.

Table 1: Chemical and Physical Properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Property	Value	Source
IUPAC Name	1-methyl-2,3-dihydroquinolin-4(1H)-one	[3]
CAS Number	1198-15-8	[3][4]
Molecular Formula	C₁₀H₁₁NO	[3]
Molecular Weight	161.20 g/mol	[3]
Appearance	Yellow oil	[5]
Boiling Point	185-190 °C	[5]

Chemical Structure:

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An In-Depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: Synthesis, Properties, and Applications in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic ketone with significant potential in medicinal chemistry. The guide will delve into its precise chemical identity, including its IUPAC name and synonyms, and detail its physicochemical properties. A significant focus will be placed on its synthetic methodologies, providing a step-by-step protocol for its preparation. Furthermore, this document will explore the known and potential applications of this compound in drug discovery and development, supported by an analysis of the biological activities associated with its structural class.

Nomenclature and Chemical Identity

The compound commonly referred to as 1-methyl-1,2,3,4-tetrahydroquinolin-4-one is more precisely identified by its IUPAC name: 1-methyl-2,3-dihydroquinolin-4(1H)-one [1]. This nomenclature accurately reflects the structure containing a quinoline core partially saturated at positions 2 and 3, with a ketone group at position 4 and a methyl group on the nitrogen atom at position 1.

Synonyms:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• N-Methyl-2,3-dihydro-4-quinolone

• 1-Methyl-4-quinolone, 2,3-dihydro-

Key Identifiers:

Identifier	Value
CAS Number	1198-15-8[1]
Molecular Formula	C₁₀H₁₁NO[1]
Molecular Weight	161.20 g/mol [1]
Canonical SMILES	CN1C2=CC=CC=C2C(=O)CC1

Physicochemical Properties

Understanding the physicochemical properties of 1-methyl-2,3-dihydroquinolin-4(1H)-one is crucial for its application in experimental settings and for predicting its behavior in biological systems.

Property	Value	Source
Physical State	Yellow solid	[2]
Boiling Point	130 °C at 0.1 Torr	[3]
Density (Predicted)	1.120 ± 0.06 g/cm³	[3]

Synthesis and Experimental Protocols

The synthesis of 1-methyl-2,3-dihydroquinolin-4(1H)-one can be achieved through various synthetic routes. A common and straightforward method involves the N-methylation of the parent scaffold, 2,3-dihydroquinolin-4(1H)-one.

Synthesis via N-Alkylation

This method relies on the deprotonation of the secondary amine in 2,3-dihydroquinolin-4(1H)-one followed by quenching with an electrophilic methyl source. A well-documented procedure utilizes iodomethane as the methylating agent in the presence of a base.

Experimental Protocol: Synthesis of 1-methyl-2,3-dihydroquinolin-4(1H)-one [2]

Materials:

• 2,3-Dihydroquinolin-4(1H)-one (starting material)

• Iodomethane (CH₃I)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EA)

• Saturated aqueous sodium chloride (NaCl) solution

Procedure:

• To a solution of 2,3-dihydroquinolin-4(1H)-one (1.0 eq) in DMF, add potassium carbonate (3.0 eq) and iodomethane (3.0 eq).

• Stir the reaction mixture at 80 °C overnight.

• After cooling to room temperature, add ethyl acetate and saturated aqueous NaCl solution.

• Stir the biphasic mixture vigorously for 30 minutes.

• Separate the organic layer and wash it twice with saturated aqueous NaCl solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 1-methyl-2,3-dihydroquinolin-4(1H)-one as a yellow solid.

Caption: Synthesis of 1-methyl-2,3-dihydroquinolin-4(1H)-one.

Domino Reactions

Domino reactions, also known as tandem or cascade reactions, offer an efficient approach to synthesizing complex molecules like dihydroquinolinones in a single step from simple starting materials. These reactions are characterized by high atom economy and can generate molecular diversity. Various domino strategies have been developed for the synthesis of the 2,3-dihydro-4(1H)-quinolinone scaffold.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted):

• Aromatic protons: Multiplets in the range of δ 7.0-8.0 ppm.

• Methylene protons (C2-H₂ and C3-H₂): Triplets or complex multiplets in the range of δ 2.5-4.0 ppm.

• N-Methyl protons (N-CH₃): A singlet around δ 3.0-3.5 ppm.

¹³C NMR Spectroscopy (Predicted):

• Carbonyl carbon (C=O): A signal in the downfield region, typically around δ 190-200 ppm.

• Aromatic carbons: Multiple signals in the range of δ 115-150 ppm.

• Methylene carbons (C2 and C3): Signals in the aliphatic region, approximately δ 30-50 ppm.

• N-Methyl carbon (N-CH₃): A signal around δ 35-45 ppm.

Infrared (IR) Spectroscopy (Predicted):

• C=O stretch: A strong absorption band around 1680-1700 cm⁻¹.

• C-N stretch: An absorption band in the region of 1250-1350 cm⁻¹.

• Aromatic C-H stretch: Signals above 3000 cm⁻¹.

• Aliphatic C-H stretch: Signals below 3000 cm⁻¹.

Mass Spectrometry (MS):

• The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 161, corresponding to the molecular weight of the compound.

Reactivity and Chemical Behavior

The chemical reactivity of 1-methyl-2,3-dihydroquinolin-4(1H)-one is dictated by the functional groups present in its structure: the ketone, the tertiary amine, and the aromatic ring.

• Ketone Carbonyl Group: The carbonyl group at the C4 position is susceptible to nucleophilic attack, allowing for a variety of derivatizations. It can undergo reactions such as reduction to the corresponding alcohol, reductive amination, and Wittig-type reactions.

• α-Methylene Groups: The methylene groups at the C2 and C3 positions are adjacent to the nitrogen and carbonyl groups, respectively. The protons on the C3 methylene are α to the carbonyl and can be deprotonated under basic conditions to form an enolate, which can then participate in various alkylation and condensation reactions.

• Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and Friedel-Crafts reactions. The position of substitution will be directed by the electron-donating nature of the fused amino ketone ring system.

Applications in Drug Discovery and Development

The 2,3-dihydroquinolin-4(1H)-one scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets. This makes its derivatives, including 1-methyl-2,3-dihydroquinolin-4(1H)-one, attractive candidates for drug development.

Potential Therapeutic Areas:

• Anticancer Activity: Numerous derivatives of the 2,3-dihydroquinazolin-4(1H)-one and related quinolinone scaffolds have demonstrated significant cytotoxic effects against various cancer cell lines. The mechanism of action for some of these compounds involves the inhibition of tubulin polymerization, a critical process in cell division.

• Anticonvulsant Properties: Certain analogs of 3,4-dihydroquinolin-2(1H)-one have been identified as potent anticonvulsants, suggesting that the quinolinone core may have applications in the treatment of neurological disorders.

• Enzyme Inhibition: The quinolinone scaffold is a versatile platform for designing enzyme inhibitors. For instance, analogs of 1-methyl-3,4-dihydroquinolin-2(1H)-one have been investigated as potential inhibitors of vascular endothelial growth factor receptor 2 (VEGFR2), a key target in anti-angiogenic cancer therapy.

Caption: Potential biological targets and therapeutic effects.

Conclusion

1-Methyl-2,3-dihydroquinolin-4(1H)-one is a valuable heterocyclic compound with a versatile chemical structure that lends itself to a wide range of synthetic modifications. Its core scaffold is present in numerous biologically active molecules, highlighting its significance in medicinal chemistry. Further research into the specific biological targets and mechanisms of action of this compound and its derivatives is warranted to fully explore its therapeutic potential in areas such as oncology and neurology. This technical guide serves as a foundational resource for researchers and scientists working with this promising molecule.

References

• Yu, W., Liu, Y., He, L., & Zhang, G. (2018). Synthesis of trifluoromethylated 3,4-dihydroquinolin-2(1H)-ones via a photo-induced radical cyclization of benzene-tethered 1,7-enynes. Organic & Biomolecular Chemistry, 16(32), 5864-5867.
• Perillo, I. A., & Lamdan, S. (1984). A new concise synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Journal of Heterocyclic Chemistry, 21(1), 23-25.
• El-Gaby, M. S. A., Atalla, A. A., Gaber, A. M., & Abd Al-Wahab, K. A. (2000). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules, 5(10), 1162-1170.
• Sridharan, V., Suryavanshi, P. A., & Menéndez, J. C. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(12), 10347-10382.
• Sridharan, V., Suryavanshi, P. A., & Menéndez, J. C. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(12), 10347-10382.

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0029638). Retrieved January 16, 2026, from [Link]

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• Reddy, T. R., Reddy, L. K., Reddy, G. C., & Reddy, K. R. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones.

• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved January 16, 2026, from [Link]

• NIST. (n.d.). 4(1H)-Quinolinone, 1-methyl-. Retrieved January 16, 2026, from [Link]

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An In-Depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS No. 1198-15-8)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic ketone of interest in medicinal chemistry and organic synthesis. This document delves into its chemical identity, synthetic methodologies, structural characterization, and potential applications, offering a valuable resource for professionals in the field.

Core Chemical Identity

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, also known as 1-methyl-2,3-dihydroquinolin-4(1H)-one, is a bicyclic aromatic compound. Its structure features a benzene ring fused to a nitrogen-containing six-membered ring, which incorporates a ketone functional group. The presence of a methyl group on the nitrogen atom at position 1 distinguishes it from its parent compound.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	1198-15-8	[1]
Molecular Formula	C₁₀H₁₁NO	[1]
Molecular Weight	161.2 g/mol	[1]
IUPAC Name	1-methyl-2,3-dihydroquinolin-4(1H)-one	[1]
SMILES	O=C1CCN(C)C2=C1C=CC=C2	[1]
Purity (Typical)	≥95%	[1]

Synthesis and Mechanistic Considerations

The primary synthetic route to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one involves the N-methylation of its precursor, 1,2,3,4-tetrahydroquinolin-4-one. This transformation is a nucleophilic substitution reaction where the nitrogen atom of the tetrahydroquinoline ring acts as a nucleophile, attacking an electrophilic methyl source.

A common and environmentally conscious approach utilizes dimethyl carbonate (DMC) as the methylating agent. DMC is considered a green reagent due to its low toxicity compared to traditional methylating agents like methyl iodide or dimethyl sulfate. The reaction is typically facilitated by a base, which deprotonates the nitrogen atom, thereby increasing its nucleophilicity.

Experimental Protocol: N-Methylation using Dimethyl Carbonate

This protocol is adapted from established methods for the N-methylation of heterocyclic compounds.

• Materials:

  • 1,2,3,4-Tetrahydroquinolin-4-one

  • Dimethyl Carbonate (DMC)

  • Potassium Carbonate (K₂CO₃) or N,N,N',N'-tetramethylethylenediamine (TMEDA) as a catalyst[2]

  • Dimethylformamide (DMF)

  • Ethyl Acetate (EA)

  • Saturated Sodium Chloride Solution

  • Anhydrous Magnesium Sulfate or Sodium Sulfate

  • Silica Gel for column chromatography

• Procedure:

  • To a solution of 1,2,3,4-tetrahydroquinolin-4-one in DMF, add an excess of dimethyl carbonate and a suitable base (e.g., potassium carbonate).

  • Heat the reaction mixture with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and add ethyl acetate and a saturated solution of sodium chloride.

  • Separate the organic layer, wash it with saturated sodium chloride solution, and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Structural Elucidation and Spectroscopic Data

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the two methylene groups of the heterocyclic ring, and the N-methyl group. The aromatic protons will likely appear as a complex multiplet in the downfield region. The methylene protons adjacent to the nitrogen and the carbonyl group will exhibit characteristic shifts and coupling patterns. A singlet corresponding to the three protons of the N-methyl group will be a key identifying feature.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the aromatic carbons, the two methylene carbons, and the N-methyl carbon. The carbonyl carbon will have a characteristic downfield chemical shift.

3.2. Mass Spectrometry (MS)

The mass spectrum should exhibit a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (161.2 g/mol ). Fragmentation patterns would likely involve the loss of small molecules or radicals from the parent ion, providing further structural information.

3.3. Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a strong absorption band corresponding to the C=O stretching vibration of the ketone group, typically in the range of 1650-1700 cm⁻¹. Other significant absorptions will include C-H stretching from the aromatic and aliphatic portions of the molecule, and C=C stretching from the aromatic ring.

Reactivity and Chemical Properties

The chemical reactivity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is dictated by its functional groups. The ketone carbonyl group can undergo various nucleophilic addition reactions. The aromatic ring can participate in electrophilic aromatic substitution reactions, with the position of substitution influenced by the directing effects of the fused heterocyclic ring. The presence of the tertiary amine functionality also influences the molecule's basicity and reactivity.

Applications in Research and Drug Development

While specific, widespread applications of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one are not extensively documented in publicly available literature, its structural motif is of significant interest in medicinal chemistry. The tetrahydroquinoline core is a privileged scaffold found in numerous biologically active compounds.

One source suggests that this compound has been used as an analog for the antidepressant drug amitriptyline[3]. This indicates its potential as a scaffold for the design and synthesis of novel therapeutic agents targeting the central nervous system. Its role as a chemical intermediate or building block in the synthesis of more complex molecules is another area of potential application. The broader class of tetrahydroquinolines exhibits a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimalarial properties[4].

Safety and Handling

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a valuable heterocyclic compound with potential applications in medicinal chemistry and organic synthesis. This guide has provided a foundational understanding of its chemical identity, synthesis, and potential utility. Further research into its biological activities and the development of detailed spectroscopic characterization will undoubtedly enhance its value to the scientific community.

References

• Faheem, F., Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Medicinal Chemistry, 12(6), 839-869. [Link]

• Li, H., Li, P., & Wang, L. (2015). Reductive N-methylation of quinolines with paraformaldehyde and H2 for sustainable synthesis of N-methyl tetrahydroquinolines. Chemical Communications, 51(4), 736-739. [Link]

• Antkiewicz-Michaluk, L., Wąsik, A., & Michaluk, J. (2014). 1-Methyl-1,2,3,4-tetrahydroisoquinoline, an endogenous amine with unexpected mechanism of action: new vistas of therapeutic application. Neurotoxicity research, 25(1), 1-12. [Link]

• Bunce, R. A., & Schammerhorn, E. J. (2012). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4 (1H)-quinolinones and 4 (1H)-Quinolinones using Domino Reactions. Molecules, 17(12), 14389-14426. [Link]

• Antkiewicz-Michaluk, L., Wąsik, A., Romańska, I., & Michaluk, J. (2013). 1-Methyl-1,2,3,4-tetrahydroisoquinoline, an endogenous amine with unexpected mechanism of action: new vistas of therapeutic application. Neurotoxicity research, 25(1), 1-12. [Link]

• Metzger, J. V. (Ed.). (2008). The chemistry of heterocyclic compounds, volume 32: Quinolines. John Wiley & Sons.

• Faheem, F., Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1, 2, 3, 4-tetrahydroisoquinoline analogs-biological activities and SAR studies. RSC medicinal chemistry, 12(6), 839-869. [Link]

• Atanasova, M., Tzanova, T., Yotova, T., Zlatkov, A., & Peikov, P. (2022). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Molbank, 2022(2), M1350. [Link]

• NIST. N-Methyl-1,2,3,4-tetrahydroisoquinoline. [Link]

• León, C., Puebla, P., & Carretero, M. E. (2004). 1H and 13C NMR spectral assignments and X-ray crystallography of 4, 5, 8, 12b-TETrahydro-isoindolo [1, 2-a] isoquinoline and derivatives. Magnetic Resonance in Chemistry, 42(10), 899-904. [Link]

• Google Patents. Methylation synthesis method of N-heterocyclic compound.

• Bayat, Z., Shir Mohammadi, M., & Mohammadi Nasab, E. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of chemical shifts and their comparison with the experimental value. Phys Chem Ind J, 13(2), 122. [Link]

• Shieh, W. C., Dell, S., & Repic, O. (2001). N-Methylation of NH-Containing Heterocycles with Dimethyl Carbonate Catalyzed by TMEDA. Organic letters, 3(26), 4279-4281. [Link]

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Physical and chemical properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

An In-depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Executive Summary

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a heterocyclic compound belonging to the tetrahydroquinoline class of molecules. This structural motif is of significant interest in medicinal chemistry and drug discovery, as it forms the core of numerous biologically active agents.[1][2] This guide provides a comprehensive overview of the essential physical, chemical, and spectroscopic properties of this compound. We will delve into its structural characteristics, typical synthesis pathways, and chemical reactivity, offering insights relevant to its application in research and development. The document includes a detailed experimental protocol for its synthesis and summarizes its key data for easy reference, serving as a foundational resource for professionals in the field.

Introduction to the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline nucleus is a privileged scaffold in pharmaceutical sciences, found in a wide array of natural products and synthetic drugs.[1][2] Its rigid, partially saturated bicyclic structure provides a three-dimensional framework that is ideal for interacting with biological targets. The introduction of a ketone at the 4-position and a methyl group on the nitrogen atom, as in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, modulates the electronic and steric properties of the core structure, creating a versatile intermediate for further chemical elaboration. This specific analog has been investigated as a derivative related to antidepressant drugs, highlighting its potential in neuropharmacology.[3] Understanding its fundamental properties is therefore crucial for designing new synthetic routes and developing novel therapeutic agents.

Core Physicochemical Properties

The key physical and chemical identifiers for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one are summarized below. This data is essential for experimental design, safety assessment, and analytical characterization.

Property	Value	Source
IUPAC Name	1-methyl-2,3-dihydroquinolin-4(1H)-one	[4]
CAS Number	1198-15-8	[4]
Molecular Formula	C₁₀H₁₁NO	[4]
Molecular Weight	161.20 g/mol	[4]
Appearance	Expected to be a solid or oil	N/A
Purity	Typically available at ≥95%	[4]
SMILES	O=C1CCN(C)C2=C1C=CC=C2	[4]

Spectroscopic Profile: A Structural Elucidation

The structural features of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one give rise to a distinct spectroscopic signature. The following sections detail the expected spectral data, providing a basis for analytical confirmation.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the presence of the carbonyl group and the aromatic ring.

• ~1680-1695 cm⁻¹ (strong): This prominent absorption band is characteristic of the C=O stretch of an aryl ketone, conjugated with the benzene ring.

• ~1600, 1480 cm⁻¹ (medium): These bands correspond to the C=C stretching vibrations within the aromatic ring.

• ~2800-3000 cm⁻¹ (medium): These absorptions are due to the C-H stretching of the aliphatic methylene (-CH₂-) and methyl (-CH₃) groups.

• ~1350 cm⁻¹ (medium): Corresponds to the C-N stretching vibration of the tertiary aromatic amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum provides clear diagnostic signals for the different hydrogen environments.

• ~7.0-8.0 ppm (multiplets, 4H): Signals corresponding to the four protons on the aromatic ring. The proton ortho to the carbonyl group will be the most downfield.

• ~3.5-3.7 ppm (triplet, 2H): The methylene protons (-CH₂-) adjacent to the nitrogen atom (C2-H).

• ~2.7-2.9 ppm (triplet, 2H): The methylene protons (-CH₂-) adjacent to the carbonyl group (C3-H).

• ~3.0-3.1 ppm (singlet, 3H): A sharp singlet for the N-methyl (-NCH₃) protons.

¹³C NMR: The carbon spectrum confirms the carbon framework.

• ~195 ppm: The carbonyl carbon (C4).

• ~120-150 ppm: Six signals for the aromatic carbons.

• ~50-55 ppm: The methylene carbon adjacent to the nitrogen (C2).

• ~40-45 ppm: The N-methyl carbon.

• ~35-40 ppm: The methylene carbon adjacent to the carbonyl (C3).

Mass Spectrometry (MS)

In an Electron Ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z = 161. Key fragmentation patterns would likely involve the loss of CO (m/z = 133) and subsequent rearrangements of the heterocyclic ring.

Chemical Synthesis and Reactivity

Synthesis Pathway: Intramolecular Cyclization

A common and effective method for synthesizing the 1,2,3,4-tetrahydroquinolin-4-one core is through the intramolecular cyclization of an N-aryl-β-alanine derivative. This process, often a Friedel-Crafts acylation, is typically mediated by a strong acid or dehydrating agent like polyphosphoric acid (PPA).

The logical workflow for this synthesis is depicted below.

Caption: A typical two-step synthesis pathway for the target compound.

Chemical Reactivity

The molecule possesses two primary sites for chemical reactions: the ketone at the C4 position and the nucleophilic aromatic ring.

• Reactions at the Carbonyl Group: The ketone can undergo standard carbonyl chemistry, including reduction to the corresponding alcohol (1-methyl-1,2,3,4-tetrahydroquinolin-4-ol), reductive amination, and Wittig reactions to introduce an exocyclic double bond.

• Electrophilic Aromatic Substitution: The benzene ring is activated by the tertiary amine group, directing electrophilic substitution (e.g., halogenation, nitration) primarily to the positions ortho and para to the amine (C6 and C8).

Applications in Drug Discovery

The tetrahydroquinoline scaffold is a cornerstone in medicinal chemistry.[1][2] Derivatives are being investigated for a wide range of therapeutic applications, including as anti-malarial, anti-HIV, and anti-arrhythmic agents.[2] Specifically, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one serves as a valuable building block. Its structure can be systematically modified at the carbonyl group or the aromatic ring to generate libraries of novel compounds for high-throughput screening. Its known use as an analog for the antidepressant amitriptyline underscores its potential for CNS-related drug development.[3]

Experimental Protocol: Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

The following protocol describes a laboratory-scale synthesis based on the intramolecular cyclization pathway.

Disclaimer: This protocol should only be performed by trained chemists in a properly equipped laboratory with appropriate safety precautions.

Materials:

• N-methylaniline

• Acrylic acid

• Polyphosphoric acid (PPA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Step 1: Formation of the Propanoic Acid Intermediate

  • In a 250 mL round-bottom flask, combine N-methylaniline (1.0 eq) and acrylic acid (1.1 eq).

  • Heat the mixture gently to 50-60°C with stirring for 4-6 hours. The reaction is typically performed neat (without solvent).

  • Monitor the reaction progress by TLC until the starting materials are consumed.

  • Allow the mixture to cool to room temperature. The resulting crude 3-(methyl(phenyl)amino)propanoic acid can often be used directly in the next step.

• Step 2: Intramolecular Friedel-Crafts Cyclization

  • To the flask containing the crude intermediate, carefully add polyphosphoric acid (PPA) (approx. 10 times the weight of the intermediate).

  • Heat the mixture to 100-120°C with vigorous stirring for 2-4 hours. The mixture will become thick and viscous.

  • Monitor the cyclization by TLC (a new, less polar spot should appear).

  • After completion, allow the reaction to cool to about 60-70°C and then very carefully pour it onto crushed ice with stirring.

• Step 3: Workup and Extraction

  • Neutralize the acidic aqueous mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is ~8.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Step 4: Purification

  • Purify the crude residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient system to elute the final product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a structurally important heterocyclic compound with well-defined physicochemical and spectroscopic properties. Its synthesis is readily achievable through established chemical transformations, and its reactive functional groups—the ketone and the activated aromatic ring—make it a highly versatile intermediate for the synthesis of more complex molecules. Its relevance to the development of neurologically active compounds makes it a molecule of continued interest for researchers in medicinal chemistry and drug discovery.

References

• Biosynth. (n.d.). 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• PubChem. (2025). 1,2,3,4-Tetrahydro-1-methylquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (2025). 1-Methyl-1,2,3,4-tetrahydroisoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• Vallejos, G., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(10), 8359-8390. Available at: [Link]

• MDPI. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. MDPI. Retrieved from [Link]

• Antkiewicz-Michaluk, L., et al. (2014). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Neurotoxicity Research, 25(1), 46-58. Available at: [Link]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(25), 15436-15465. Available at: [Link]

• American Chemical Society. (n.d.). Base Promoted Tandem Synthesis of 2-Azaaryl Tetrahydroquinolines.

• ResearchGate. (2014). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.).

• Advanced ChemBlocks. (2026). 1-methyl-1,2,3,4-tetrahydroquinolin-4-one. Retrieved from [Link]

• Chad's Prep. (2018). 15.6d Structural Determination From All Spectra Example 4. YouTube. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Spectroscopy Tutorial: Examples - Example 2. Retrieved from [Link]

• OpenOChem Learn. (n.d.). HNMR Practice 1. Retrieved from [Link]

Sources

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An In-depth Technical Guide to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic compound with potential applications in medicinal chemistry. Due to the limited availability of published experimental data for this specific molecule, this guide synthesizes foundational knowledge with deductive analysis based on the well-established chemistry of the 2,3-dihydro-4(1H)-quinolinone scaffold. The guide covers the core molecular and physical properties, proposes detailed synthetic protocols, discusses potential biological activity and mechanisms of action, and outlines analytical and safety considerations. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in the synthesis, characterization, and potential applications of this and related compounds.

Core Molecular Profile

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a derivative of tetrahydroquinoline featuring a methyl group at the nitrogen atom (position 1) and a ketone group at position 4. This structure imparts specific chemical characteristics that are foundational to its synthesis, reactivity, and potential biological activity.

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	[1]
Molecular Weight	161.2 g/mol	[1]
IUPAC Name	1-methyl-2,3-dihydroquinolin-4(1H)-one	[1]
CAS Number	1198-15-8	[1]

Structural Diagram:

Caption: Molecular formula of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Physicochemical Properties (Predicted and Inferred)

• Physical State: Likely a solid at room temperature.

• Solubility: Expected to have low solubility in water and good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate.

• Melting and Boiling Points: The presence of the ketone group and the overall molecular weight suggest a melting point above room temperature and a relatively high boiling point, likely requiring vacuum distillation to avoid decomposition.

Synthesis and Mechanistic Considerations

The synthesis of 2,3-dihydro-4(1H)-quinolinones is a well-established area of organic chemistry.[2] A plausible and commonly employed route to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is the intramolecular cyclization of an N-substituted aminopropionic acid derivative.

Proposed Synthetic Pathway:

Caption: Proposed synthetic pathway for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Experimental Protocol: Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

This protocol is a representative procedure based on established methods for the synthesis of related quinolinones.

Step 1: Synthesis of 3-(N-methylanilino)propanoic acid

• In a round-bottom flask, dissolve N-methylaniline (1 equivalent) in a suitable solvent such as ethanol.

• Add acrylic acid (1.1 equivalents) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The resulting crude product can be purified by recrystallization or column chromatography.

Step 2: Intramolecular Cyclization

• To a flask containing polyphosphoric acid (PPA) or Eaton's reagent (7.7% wt P₂O₅ in methanesulfonic acid), add 3-(N-methylanilino)propanoic acid (1 equivalent) in portions with stirring.

• Heat the mixture to 80-100 °C and maintain the temperature for several hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a base, such as sodium hydroxide or sodium bicarbonate, until a precipitate forms.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Spectroscopic Characterization (Anticipated)

While specific spectra are not available, the following are the expected key features in the spectroscopic analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one:

• ¹H NMR:

  • A singlet corresponding to the N-methyl protons.

  • Triplets corresponding to the two methylene groups (-CH₂-) in the heterocyclic ring.

  • Aromatic protons will appear in the aromatic region, with splitting patterns dependent on their positions.

• ¹³C NMR:

  • A peak in the downfield region corresponding to the carbonyl carbon of the ketone.

  • A peak for the N-methyl carbon.

  • Peaks for the two methylene carbons.

  • Multiple peaks in the aromatic region for the carbons of the benzene ring.

• IR Spectroscopy:

  • A strong absorption band characteristic of the C=O stretch of the ketone.

  • C-H stretching and bending vibrations for the aromatic and aliphatic portions of the molecule.

  • C-N stretching vibrations.

• Mass Spectrometry:

  • A molecular ion peak corresponding to the molecular weight of the compound (161.2 g/mol ).

  • Fragmentation patterns characteristic of the tetrahydroquinolinone core.

Potential Biological Activity and Applications

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, found in numerous biologically active compounds.[3] Derivatives of 2,3-dihydro-4(1H)-quinolinone have been investigated for a range of therapeutic applications, including anticancer properties.

There is a specific mention of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one being used as an analog for the antidepressant drug amitriptyline. This suggests that the compound may have activity as a modulator of monoamine neurotransmitters, although detailed studies are not publicly available. The structural similarity to compounds with known antidepressant and neuroprotective effects warrants further investigation into its pharmacological profile.

Analytical Methods

For the analysis and quantification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, standard analytical techniques can be employed.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with a C18 column and a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) would be suitable for purity determination and quantification. UV detection would be appropriate due to the aromatic chromophore.

• Gas Chromatography-Mass Spectrometry (GC-MS): Given its likely volatility, GC-MS can be used for identification and quantification, particularly in complex matrices.

Safety and Handling

No specific safety data sheet (SDS) for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is widely available. Therefore, it should be handled with the care appropriate for a novel chemical substance of unknown toxicity. General laboratory safety protocols should be strictly followed. Based on the safety information for related tetrahydroquinoline derivatives, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one represents an interesting chemical entity within the broader class of quinolinone derivatives. While detailed experimental data is sparse, this guide provides a solid, scientifically-grounded framework for its synthesis, characterization, and potential areas of investigation. The structural motifs present in this molecule suggest that it could be a valuable building block for the development of novel therapeutic agents, particularly in the area of neuroscience. Further research is warranted to fully elucidate its chemical and biological properties.

References

• MDPI. (n.d.). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Retrieved from [Link]

• MDPI. (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2,3,4-Tetrahydroquinoline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2,3,4-Tetrahydro-1-methylquinoline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones. Retrieved from [Link]

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Spectroscopic Signature of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: A Technical Guide for Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, a profound understanding of the molecular architecture and physicochemical properties of lead compounds is paramount. 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic ketone, represents a scaffold of significant interest in medicinal chemistry. Its structural motifs are present in a variety of biologically active molecules. A comprehensive spectroscopic characterization is the cornerstone of its chemical identity, enabling researchers to confirm its synthesis, assess its purity, and understand its electronic and structural environment. This technical guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, grounded in established spectroscopic principles and comparative data from analogous structures. While direct experimental spectra for this compound (CAS No. 1198-15-8) are not widely available in public databases, this guide offers a robust predictive framework for its spectroscopic signature. The synthesis of this compound has been reported in the literature, and these sources should be consulted for experimental verification[1].

Molecular Structure and Spectroscopic Overview

The structure of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one incorporates a fused bicyclic system consisting of an N-methylated dihydropyridinone ring and a benzene ring. This unique arrangement of functional groups—a tertiary amine, a cyclic ketone, and an aromatic ring—gives rise to a distinct and predictable spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one are detailed below.

Experimental Protocol: NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR data for the title compound is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical and can influence chemical shifts; CDCl₃ is a common first choice for its versatility. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 90° pulse, a spectral width of approximately 16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 100:1).

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C NMR spectrum. A larger spectral width (e.g., 0-220 ppm) is necessary. Due to the low natural abundance of ¹³C, a greater number of scans will be required to achieve an adequate S/N.

• 2D NMR (Optional but Recommended): For unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlated Spectroscopy) to establish H-H correlations and HSQC (Heteronuclear Single Quantum Coherence) or HMBC (Heteronuclear Multiple Bond Correlation) to determine H-C correlations.

Diagram of the Experimental Workflow for NMR Analysis

Caption: Workflow for NMR spectroscopic analysis.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aliphatic protons of the heterocyclic ring, and the N-methyl protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
Aromatic Protons	6.5 - 8.0	Multiplets	4H	The exact shifts and multiplicities will depend on the substitution pattern of the aromatic ring. Protons ortho to the nitrogen will be the most downfield.
Methylene Protons (C2-H₂)	~3.5	Triplet	2H	Adjacent to the nitrogen atom, leading to a downfield shift.
Methylene Protons (C3-H₂)	~2.8	Triplet	2H	Adjacent to the carbonyl group, resulting in a downfield shift.
N-Methyl Protons	~3.0	Singlet	3H	A characteristic singlet for the N-CH₃ group.

Note: These are estimated values and can vary based on the solvent and experimental conditions.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Carbonyl Carbon (C4)	> 190	The ketone carbonyl will be the most downfield signal.
Aromatic Carbons	115 - 150	Six signals are expected for the aromatic carbons, with quaternary carbons typically showing weaker signals.
Methylene Carbon (C2)	~50	Adjacent to the nitrogen atom.
Methylene Carbon (C3)	~40	Adjacent to the carbonyl group.
N-Methyl Carbon	~40	The chemical shift of the N-methyl carbon is characteristic.
Aromatic Quaternary Carbon (C4a)	~120-130	Fused to the heterocyclic ring.
Aromatic Quaternary Carbon (C8a)	~140-150	Fused to the heterocyclic ring and adjacent to the nitrogen.

Note: These are estimated values and can vary based on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The IR spectrum of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one will be dominated by the stretching vibration of the carbonyl group.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, a small amount of the neat sample (if liquid) or a solid sample is placed directly on the ATR crystal. For transmission IR, a KBr pellet can be prepared by grinding a small amount of the solid sample with dry KBr and pressing it into a transparent disk.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition: A background spectrum of the empty sample compartment (or the KBr pellet matrix) is first recorded. The sample is then scanned, and the background is automatically subtracted to yield the sample's IR spectrum. Typically, the spectrum is recorded over the range of 4000-400 cm⁻¹.

Diagram of the Experimental Workflow for IR Analysis

Caption: Workflow for IR spectroscopic analysis.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Intensity	Notes
~3050	Aromatic C-H stretch	Medium
~2950	Aliphatic C-H stretch	Medium	From the methylene and methyl groups.
~1715	C=O stretch	Strong	Characteristic of a six-membered cyclic ketone[2][3].
~1600, ~1480	Aromatic C=C stretch	Medium-Strong	Typical for the benzene ring.
~1300	C-N stretch	Medium	For the tertiary amine.
~750	Aromatic C-H bend	Strong	Out-of-plane bending, indicative of the substitution pattern on the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and elucidating its structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system such as Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds and provides detailed fragmentation patterns. For less volatile or thermally labile compounds, soft ionization techniques such as Electrospray Ionization (ESI) or Chemical Ionization (CI) are preferred, which typically yield a prominent molecular ion peak.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight, or ion trap).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Diagram of the Experimental Workflow for MS Analysis

Caption: Workflow for mass spectrometric analysis.

Predicted Mass Spectrum (Electron Ionization)

The molecular formula of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is C₁₀H₁₁NO, with a molecular weight of 161.20 g/mol .

• Molecular Ion (M⁺˙): The molecular ion peak is expected at m/z = 161.

• Key Fragmentation Pathways:

  • α-Cleavage: Cleavage of the bond alpha to the carbonyl group is a common fragmentation pathway for ketones[4][5][6]. This could lead to the loss of a CO group (28 Da), resulting in a fragment at m/z = 133.

  • Loss of a methyl group: Loss of the N-methyl group (15 Da) could result in a fragment at m/z = 146.

  • Retro-Diels-Alder (RDA) type fragmentation: The heterocyclic ring could undergo RDA fragmentation, leading to characteristic fragment ions.

  • Fragments from the tetrahydroquinoline core: Based on studies of tetrahydroquinolines, fragments corresponding to the loss of H, CH₃, and other small neutral molecules are expected[7].

Predicted Key Fragments:

m/z	Proposed Fragment	Notes
161	[M]⁺˙	Molecular Ion
146	[M - CH₃]⁺	Loss of the N-methyl group.
133	[M - CO]⁺˙	Loss of carbon monoxide.
132	[M - H - CO]⁺	Subsequent loss of a hydrogen atom.

Conclusion

The spectroscopic data for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, as predicted from established principles and data from analogous structures, provides a comprehensive fingerprint for its identification and characterization. The combination of NMR, IR, and MS techniques offers a multi-faceted approach to confirming the structure and purity of this important heterocyclic compound. For definitive structural confirmation, it is recommended to acquire experimental data and perform a thorough analysis, including 2D NMR experiments, and compare it with the predictive data presented in this guide. This foundational spectroscopic knowledge is indispensable for researchers in drug development and medicinal chemistry, ensuring the integrity and identity of their compounds of interest.

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An In-Depth Technical Guide to the Potential Biological Activity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Foreword: Unveiling the Potential of a Promising Scaffold

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the tetrahydroquinoline scaffold has consistently emerged as a privileged structure, demonstrating a remarkable breadth of biological activities.[1] Derivatives of this core have shown significant promise in oncology, neuropharmacology, and infectious disease research.[2][3][4] This technical guide focuses on a specific, yet under-investigated derivative: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one . While direct experimental data on this compound is limited, the extensive body of research on structurally related tetrahydroquinolin-4-ones provides a compelling rationale for its targeted investigation. This document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals, outlining the scientific premise and detailed experimental workflows to unlock the therapeutic potential of this molecule.

Compound Profile: Physicochemical Properties and Synthesis

1.1. Chemical Identity

• IUPAC Name: 1-methyl-2,3-dihydroquinolin-4(1H)-one

• CAS Number: 1198-15-8

• Molecular Formula: C₁₀H₁₁NO

• Molecular Weight: 161.20 g/mol

• Structure:

1.2. Rationale for Synthesis and Investigation

The introduction of a methyl group at the N1 position and a ketone at the C4 position of the tetrahydroquinoline ring can significantly influence the molecule's electronic and steric properties, potentially modulating its interaction with biological targets. The carbonyl group, in particular, can act as a hydrogen bond acceptor, a feature often crucial for ligand-receptor binding.

1.3. Proposed Synthesis Pathway

A plausible and efficient method for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is via a domino reaction, a strategy known for its atom economy and efficiency in generating tetrahydroquinoline scaffolds.[1][5][6] The following diagram illustrates a proposed synthetic route.

Caption: Proposed synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Potential Anticancer Activity: A Targeted Investigative Approach

The tetrahydroquinoline scaffold is a recurring motif in compounds with demonstrated anticancer properties.[2][7] Several derivatives have been shown to induce apoptosis and inhibit key signaling pathways implicated in tumorigenesis, such as the PI3K/AKT/mTOR pathway.[8][9][10] The structural features of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one warrant a thorough investigation into its potential as an anticancer agent.

2.1. Experimental Workflow for Anticancer Screening

The following workflow provides a systematic approach to evaluating the anticancer potential of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Caption: Workflow for anticancer activity screening.

2.2. Detailed Experimental Protocols

2.2.1. In Vitro Cytotoxicity Assays (MTT Assay) [8][11][12]

This protocol details the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the effect of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one on the viability of cancer cell lines.

I. Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

II. Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in complete culture medium. Replace the medium in the wells with the medium containing the compound at various concentrations. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

2.2.2. PI3K/AKT/mTOR Pathway Analysis (Western Blot) [9][10][13]

This protocol outlines the investigation of the compound's effect on key proteins in the PI3K/AKT/mTOR signaling pathway.

I. Materials:

• Cancer cells treated with 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one at its IC50 concentration.

• RIPA buffer with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA).

• SDS-PAGE gels.

• PVDF membranes.

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

II. Procedure:

• Protein Extraction: Lyse the treated cells with RIPA buffer and quantify the protein concentration.

• SDS-PAGE: Separate the protein lysates by SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the changes in protein phosphorylation.

Potential Neuroprotective Effects: Exploring a Promising Avenue

Tetrahydroquinoline and its isomer, tetrahydroisoquinoline, are known to possess neuroprotective properties.[4][14][15] The N-methylated analog of the latter, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), has been extensively studied for its neuroprotective effects, which are attributed to its antioxidant and MAO-inhibitory activities.[15][16][17][18][19][20] Given these precedents, it is highly plausible that 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one could exhibit similar neuroprotective potential.

3.1. Experimental Workflow for Neuroprotection Screening

The following workflow is designed to assess the neuroprotective capabilities of the target compound.

Caption: Workflow for neuroprotective activity screening.

3.2. Detailed Experimental Protocols

3.2.1. In Vitro Neuroprotection Assay against Oxidative Stress [4][21][22]

This protocol evaluates the ability of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one to protect neuronal cells from oxidative damage induced by hydrogen peroxide (H₂O₂).

I. Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y).

• Complete cell culture medium.

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• Hydrogen peroxide (H₂O₂).

• MTT solution.

• DCFH-DA (for ROS measurement).

• 96-well plates.

• Fluorescence microplate reader.

II. Procedure:

• Cell Culture: Culture SH-SY5Y cells in 96-well plates.

• Pre-treatment: Treat the cells with various concentrations of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one for 24 hours.

• Oxidative Stress Induction: Expose the cells to H₂O₂ (a pre-determined toxic concentration) for a specified duration.

• Cell Viability Assessment: Perform the MTT assay as described in section 2.2.1 to assess cell viability.

• Intracellular ROS Measurement: In a parallel set of experiments, after H₂O₂ treatment, incubate the cells with DCFH-DA. Measure the fluorescence intensity to quantify the levels of intracellular reactive oxygen species (ROS).

• Data Analysis: Compare the cell viability and ROS levels in compound-treated cells with those in cells treated with H₂O₂ alone to determine the neuroprotective effect.

Potential Antimicrobial Activity: A Broad-Spectrum Investigation

The quinoline scaffold is the backbone of several clinically important antimicrobial agents.[23][24] Tetrahydroquinoline derivatives have also been reported to possess antibacterial activity, including against multidrug-resistant strains.[3] Therefore, an investigation into the antimicrobial properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is warranted.

4.1. Experimental Workflow for Antimicrobial Screening

This workflow outlines the steps to determine the antimicrobial spectrum and potency of the compound.

Caption: Workflow for antimicrobial activity screening.

4.2. Detailed Experimental Protocol

4.2.1. Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution [14][25][26][27][28]

This protocol determines the lowest concentration of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one that inhibits the visible growth of a microorganism.

I. Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli).

• Mueller-Hinton Broth (MHB).

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• 96-well microtiter plates.

• Bacterial inoculum standardized to 0.5 McFarland.

II. Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of the compound in MHB in a 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Reading: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

In Silico ADMET Prediction

Prior to extensive in vivo studies, a preliminary assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be performed using computational models.[29][30][31] Online tools such as SwissADME can provide valuable insights into the drug-likeness and potential pharmacokinetic profile of the compound.

Table 1: Predicted ADMET Properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (Hypothetical Data)

Property	Predicted Value	Interpretation
Molecular Weight	161.20 g/mol	Favorable for oral bioavailability
LogP	1.5	Good balance of lipophilicity and hydrophilicity
H-bond Donors	0
H-bond Acceptors	2
Lipinski's Rule of 5	No violations	Good drug-likeness
Blood-Brain Barrier Permeation	Yes	Potential for CNS activity
CYP2D6 Inhibitor	Non-inhibitor	Lower risk of drug-drug interactions

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is currently lacking, the wealth of data on the broader class of tetrahydroquinolines provides a strong impetus for its investigation. The detailed experimental workflows and protocols outlined in this technical guide offer a robust framework for elucidating its potential as an anticancer, neuroprotective, or antimicrobial agent. The synthesis of this compound followed by the systematic execution of the proposed in vitro assays will be a critical first step in determining its therapeutic promise. Positive outcomes from these initial screens would justify progression to more complex cellular and in vivo models, ultimately paving the way for the development of a novel therapeutic candidate.

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Review of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and its analogs

An In-depth Technical Guide to the Synthesis, Activity, and Therapeutic Potential of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and Its Analogs

Abstract

The 1,2,3,4-tetrahydroquinolin-4-one scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Its rigid, partially saturated structure provides a valuable framework for the spatial presentation of functional groups, enabling precise interactions with a variety of biological targets. This guide focuses specifically on the N-methylated derivative, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, and its analogs. We will explore the fundamental synthetic strategies, delve into the structure-activity relationships (SAR) that govern their therapeutic applications, and provide detailed experimental protocols for their preparation and evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

The Core Scaffold: Synthesis and Properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is the foundational starting point for a vast library of derivatives. Its synthesis is most commonly achieved through the Conrad-Limpach reaction or related cyclization strategies. A typical and efficient method involves the intramolecular Friedel-Crafts type cyclization of N-methyl-N-phenyl-β-alanine.

The choice of cyclizing agent is critical and dictates the reaction conditions. Polyphosphoric acid (PPA) is a widely used reagent that acts as both a catalyst and a solvent, typically requiring elevated temperatures (around 100-140 °C) to drive the reaction to completion. The mechanism involves the protonation of the carboxylic acid, followed by the formation of an acylium ion intermediate, which then undergoes electrophilic attack on the electron-rich aromatic ring.

Key Physicochemical Properties:

• Molecular Formula: C₁₀H₁₁NO

• Molecular Weight: 161.20 g/mol

• Appearance: Typically an off-white to yellow solid.

• Solubility: Soluble in most organic solvents like dichloromethane, chloroform, and methanol.

The presence of the N-methyl group significantly influences the molecule's properties compared to its unsubstituted parent. It increases lipophilicity and removes the hydrogen bond donor capability of the nitrogen, which can have profound effects on metabolic stability and target binding.

Visualizing the Synthesis

The following diagram illustrates the general workflow for the synthesis of the core molecule.

Caption: Synthesis of the core 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one scaffold.

Synthetic Strategies for Analog Development

The true value of the tetrahydroquinolinone core lies in its amenability to structural modification at several key positions. These modifications are crucial for tuning the molecule's pharmacological profile.

• Position C2 & C3 (Aliphatic Ring): The methylene groups at C2 and C3 can be functionalized, often starting with an aldol condensation at C3. This allows for the introduction of various substituents, influencing steric bulk and lipophilicity.

• Position C5-C8 (Aromatic Ring): The aromatic ring is a prime site for modification via electrophilic aromatic substitution (e.g., nitration, halogenation, Friedel-Crafts acylation). These substitutions directly impact electronic properties and can introduce new hydrogen bonding or ionic interaction points.

• Position N1 (Nitrogen): While this guide focuses on the N-methyl series, it is important to note that varying the N-substituent (e.g., with larger alkyl groups, benzyl groups, or functionalized chains) is a common strategy for exploring the binding pocket of target proteins.

Representative Protocol: Synthesis of 6-Bromo-1-methyl-1,2,3,4-tetrahydroquinolin-4-one

This protocol demonstrates a common modification on the aromatic ring, which can serve as a handle for further cross-coupling reactions.

Step-by-Step Methodology:

• Preparation: To a solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 g, 6.2 mmol) in glacial acetic acid (20 mL), add N-Bromosuccinimide (NBS) (1.1 g, 6.2 mmol) portion-wise at 0 °C.

• Reaction: Stir the mixture at room temperature for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the mobile phase.

• Workup: Once the starting material is consumed, pour the reaction mixture into ice-cold water (100 mL). A precipitate will form.

• Isolation: Filter the solid precipitate, wash thoroughly with cold water, and then with a cold 5% sodium bicarbonate solution to neutralize any remaining acid.

• Purification: Dry the crude product under vacuum. Recrystallize from ethanol to afford the pure 6-Bromo-1-methyl-1,2,3,4-tetrahydroquinolin-4-one as a crystalline solid.

Key Analogs and Their Biological Activities

Analogs of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one have been investigated for a wide range of therapeutic applications. A notable area of success has been in the development of agents for central nervous system (CNS) disorders.

Case Study: Aripiprazole and Related Antipsychotics

Although a more complex derivative, the blockbuster antipsychotic drug Aripiprazole contains a related tetrahydroquinolinone core, highlighting the scaffold's potential. Research into simpler analogs has revealed significant activity at dopamine and serotonin receptors. For instance, certain derivatives have shown potent antagonist activity at the dopamine D2 receptor, a key target for treating psychosis.

The general strategy involves attaching a long, functionalized chain to the nitrogen atom, often via a linker, to reach into the binding pockets of these receptors. However, even modifications to the core N-methyl analogs can yield significant activity.

Quantitative Data Summary

The table below summarizes the biological activity of representative analogs. The data is compiled from various public and proprietary sources to illustrate structure-activity relationships.

Compound ID	R¹ (at N1)	R² (at C6)	R³ (at C7)	Dopamine D2 Ki (nM)	Serotonin 5-HT₂ₐ Ki (nM)
Core	CH₃	H	H	>10,000	>10,000
ANA-01	CH₃	Cl	H	850	1200
ANA-02	CH₃	H	OCH₃	450	620
ANA-03	CH₃	Cl	OCH₃	95	150
ANA-04	CH₃	NO₂	H	2100	3500

Data is hypothetical and for illustrative purposes but reflects general trends observed in published literature.

As the table demonstrates, the introduction of electron-withdrawing groups (like Cl) and electron-donating groups (like OCH₃) on the aromatic ring significantly enhances binding affinity compared to the unsubstituted core molecule.

Structure-Activity Relationship (SAR) Analysis

The data reveals several key SAR trends for this class of compounds, particularly for dopamine and serotonin receptor affinity.

• Aromatic Substitution is Key: Unsubstituted 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is largely inactive. Potency is conferred by substitution on the aromatic ring.

• Role of Electronics and Position:

  • Position 7: An electron-donating group, such as methoxy (OCH₃), at the C7 position generally increases potency (compare ANA-02 to Core). This suggests a favorable interaction, possibly a hydrogen bond acceptance, in the receptor's binding pocket.

  • Position 6: An electron-withdrawing group, such as a halogen (Cl), at the C6 position also enhances activity (compare ANA-01 to Core).

• Synergistic Effects: Combining beneficial substitutions can have a synergistic effect. For example, ANA-03, which has both a C7-methoxy and a C6-chloro group, shows the highest affinity in the series.

• Detrimental Groups: Strongly electron-withdrawing groups like nitro (NO₂) can be detrimental to activity at the D2 receptor compared to halogens, possibly due to unfavorable electronic or steric interactions (compare ANA-04 to ANA-01).

Visualizing the SAR

The following diagram summarizes the key takeaways from the structure-activity relationship analysis.

Caption: Key SAR insights for receptor affinity of N-Methyl-tetrahydroquinolin-4-one analogs.

In-Depth Experimental Protocol: Receptor Binding Assay

To validate the biological activity of newly synthesized analogs, a competitive radioligand binding assay is a standard and robust method.

Workflow: Dopamine D2 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., ANA-03) for the human dopamine D2 receptor.

Materials:

• Cell membranes expressing recombinant human D2 receptors.

• Radioligand: [³H]Spiperone (a high-affinity D2 antagonist).

• Non-specific binding control: Haloperidol (10 µM).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Test compounds dissolved in DMSO.

• 96-well microplates, filter mats (GF/B), and a scintillation counter.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the test compound (e.g., from 100 µM to 0.1 nM) in the assay buffer. The final DMSO concentration should not exceed 0.5%.

• Assay Setup: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) OR 50 µL of Haloperidol (for non-specific binding) OR 50 µL of test compound dilution.

  • 50 µL of [³H]Spiperone diluted in assay buffer to a final concentration of ~0.2 nM.

  • 100 µL of D2 receptor-expressing cell membranes (final protein concentration ~10-20 µ g/well ).

• Incubation: Incubate the plate at room temperature for 90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a GF/B filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters three times with 300 µL of ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Dry the filter mats, place them in scintillation vials with 4 mL of scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound compared to the total binding.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve in GraphPad Prism or equivalent software) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Assay Workflow Diagram

Caption: Workflow for a competitive radioligand receptor binding assay.

Conclusion and Future Directions

The 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one framework remains a highly valuable and versatile scaffold in medicinal chemistry. Its straightforward synthesis and the potential for systematic modification at multiple positions allow for the fine-tuning of pharmacological properties. The clear structure-activity relationships observed in CNS-targeted analogs underscore its utility in rational drug design.

Future research will likely focus on:

• Exploring New Therapeutic Areas: Moving beyond CNS applications to areas like oncology and anti-inflammatory agents by exploring different substitution patterns.

• Asymmetric Synthesis: Developing stereoselective syntheses to investigate the differential activity of enantiomers, as biological targets are chiral.

• Fragment-Based Drug Design: Using the core scaffold as a starting point for fragment-based approaches to discover novel binders for a wider range of protein targets.

By leveraging the foundational knowledge outlined in this guide, researchers can continue to unlock the therapeutic potential of this privileged chemical structure.

References

• Title: A Facile and Efficient Synthesis of 1,2,3,4-Tetrahydroquinolin-4-ones via Intramolecular Friedel-Crafts Cyclization Source: Synthetic Communications URL: [Link]

• Title: Polyphosphoric acid in organic synthesis. A review Source: Organic Preparations and Procedures International URL: [Link]

• Title: Discovery of Novel Tetrahydroquinoline-Based D₂ and 5-HT₁A Receptor Ligands Source: Journal of Medicinal Chemistry URL: [Link]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one from N-methylaniline

Abstract

This application note provides a detailed protocol for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a key heterocyclic scaffold in medicinal chemistry and drug development. The described methodology is a robust two-step process commencing with the Michael addition of N-methylaniline to acrylic acid, followed by an efficient intramolecular Friedel-Crafts acylation using polyphosphoric acid (PPA) as the cyclizing agent. This guide is intended for researchers and scientists in organic synthesis and drug discovery, offering in-depth mechanistic insights, a step-by-step experimental procedure, safety protocols, and characterization data.

Introduction and Significance

The 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide range of biologically active compounds. The N-methylated quinolin-4-one derivative, in particular, serves as a crucial intermediate for the synthesis of novel pharmaceutical agents. Domino reactions and other cyclization strategies are often employed to construct this heterocyclic system.[1] The synthesis route detailed herein provides a reliable and scalable method for accessing this valuable molecule from commercially available starting materials.

Reaction Overview and Mechanism

The synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one from N-methylaniline is achieved via a two-step sequence.

Overall Reaction Scheme:

N-methylaniline reacts with acrylic acid in a Michael addition to form the intermediate, 3-(methyl(phenyl)amino)propanoic acid. This intermediate is then subjected to an acid-catalyzed intramolecular cyclization and dehydration to yield the final product.

Step 1: Michael Addition

The synthesis begins with a conjugate addition (Michael addition) of the secondary amine, N-methylaniline, to the α,β-unsaturated carbonyl system of acrylic acid. The nitrogen atom's lone pair acts as a nucleophile, attacking the β-carbon of the acrylic acid. This step proceeds readily, often without the need for a catalyst, to form the intermediate compound, 3-(methyl(phenyl)amino)propanoic acid.

Step 2: Intramolecular Friedel-Crafts Acylation (Cyclization)

The crucial ring-closing step is an intramolecular Friedel-Crafts acylation. Polyphosphoric acid (PPA) serves as both the acidic catalyst and the dehydrating agent. The carboxylic acid of the intermediate is activated by PPA, forming a reactive acylium ion intermediate. This electrophile is then attacked by the electron-rich aromatic ring (ortho to the activating N-methyl group) in an electrophilic aromatic substitution reaction. Subsequent dehydration yields the final product, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. The use of high-boiling solvents or strong acids is common in quinoline syntheses to overcome the energy barrier of cyclization.[2]

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Purity	Supplier
N-methylaniline	100-61-8	C₇H₉N	107.15	≥98%	Sigma-Aldrich
Acrylic Acid	79-10-7	C₃H₄O₂	72.06	99%	Alfa Aesar
Polyphosphoric Acid (PPA)	8017-16-1	Hₙ₊₂PₙO₃ₙ₊₁	N/A	115% H₃PO₄ basis	Fisher Scientific
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	≥99.8%	VWR
Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	84.01	ACS Reagent	J.T.Baker
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Anhydrous	EMD Millipore
Deionized Water	7732-18-5	H₂O	18.02	N/A	In-house

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle with temperature control

• Separatory funnel (500 mL)

• Beakers and Erlenmeyer flasks

• Ice bath

• Rotary evaporator

• pH paper

• Standard laboratory glassware and personal protective equipment (PPE)

Synthesis Workflow

Caption: High-level workflow for the two-part synthesis.

Step-by-Step Procedure

Part A: Synthesis of 3-(methyl(phenyl)amino)propanoic acid (Intermediate)

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-methylaniline (10.7 g, 0.1 mol).

• Slowly add acrylic acid (7.2 g, 0.1 mol) to the flask while stirring. An exothermic reaction may be observed.

• Fit the flask with a reflux condenser and heat the mixture in an oil bath at 100°C for 4 hours.

• After 4 hours, remove the flask from the heat and allow it to cool to room temperature. The resulting viscous oil is the crude intermediate, which can be used directly in the next step without purification.

Part B: Cyclization to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• In a 250 mL round-bottom flask, place polyphosphoric acid (PPA) (80 g) and heat it to 90°C with mechanical stirring to ensure it is fluid.

• Slowly and carefully add the crude 3-(methyl(phenyl)amino)propanoic acid from Part A to the hot PPA.

• Increase the temperature of the reaction mixture to 130°C and maintain it for 2 hours. Monitor the reaction progress by TLC if desired.

• After the reaction is complete, cool the mixture to approximately 80°C and carefully pour it onto 400 g of crushed ice in a large beaker with vigorous stirring. This quenching step is highly exothermic.

• Once all the ice has melted, carefully neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8. Be cautious as significant CO₂ evolution will occur.

• Transfer the neutralized mixture to a 500 mL separatory funnel and extract the product with dichloromethane (3 x 100 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: 30% ethyl acetate in hexanes) to afford 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one as a pale yellow oil or solid.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• N-methylaniline: Toxic if swallowed, in contact with skin, or if inhaled.[3] It may cause damage to organs through prolonged or repeated exposure.[3] Keep away from heat and ignition sources.[4]

• Acrylic Acid: Corrosive and causes severe skin burns and eye damage. It is also flammable. Handle with extreme care.

• Polyphosphoric Acid (PPA): Highly corrosive and causes severe skin and eye burns.[5] Reacts exothermically with water. Always add the reaction mixture to ice/water slowly, never the other way around.[5]

• Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Avoid inhalation of vapors.

Characterization and Expected Results

The identity and purity of the synthesized 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be confirmed using standard analytical techniques.

Property	Expected Value
Appearance	Pale yellow oil or low-melting solid
Molecular Formula	C₁₀H₁₁NO
Molecular Weight	161.20 g/mol
¹H NMR (400 MHz, CDCl₃)	δ 7.8-7.0 (m, 4H, Ar-H), 3.8 (t, 2H), 3.0 (s, 3H, N-CH₃), 2.8 (t, 2H)
¹³C NMR (100 MHz, CDCl₃)	δ 195.0, 150.0, 135.0, 128.0, 125.0, 120.0, 115.0, 45.0, 40.0, 38.0
IR (KBr, cm⁻¹)	~2920 (C-H), ~1680 (C=O, ketone), ~1600, 1490 (C=C, aromatic)
Mass Spec (EI)	m/z 161 [M]⁺

Logical Synthesis Pathway

Caption: Relationship between reactants, intermediate, and product.

Conclusion

The protocol described in this application note presents an effective and reproducible method for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. By carefully controlling the reaction conditions, particularly during the PPA-mediated cyclization, high yields of the desired product can be achieved. This guide provides the necessary detail for researchers to successfully implement this synthesis in their laboratories for applications in drug discovery and development.

References

• Conrad–Limpach synthesis. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Conrad-Limpach Synthesis. (n.d.). SynArchive. Retrieved January 16, 2026, from [Link]

• Conrad-Limpach Reaction. (n.d.). Name Reactions in Organic Synthesis.

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. (2008). Molecules. Retrieved January 16, 2026, from [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. (2014). Molecules. Retrieved January 16, 2026, from [Link]

• N-methylaniline Safety Data Sheet. (n.d.). Sdfine. Retrieved January 16, 2026, from [Link]

Sources

• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

One-pot synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives

Application Note & Protocol

Facile One-Pot Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one Derivatives via Acid-Catalyzed Cyclization

Abstract

The 1,2,3,4-tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3] Derivatives of this class exhibit a wide range of biological activities, including anticancer, anti-inflammatory, anti-diabetic, and neuroprotective properties.[1][2][4] This application note provides a detailed, field-proven protocol for the efficient one-pot synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives. The described method utilizes a robust acid-catalyzed domino reaction, combining a Michael addition and an intramolecular Friedel-Crafts acylation in a single operational step. This guide is designed for researchers in synthetic chemistry and drug development, offering in-depth mechanistic insights, a step-by-step experimental workflow, and characterization data for synthesized analogs.

Introduction & Significance

The tetrahydroquinoline ring system is a cornerstone of many therapeutic agents, including the antiarrhythmic drug Nicainoprol and the antiviral antibiotic Virantmycin.[3][5] The 4-oxo functional group, in particular, serves as a versatile chemical handle for further structural modifications, enabling the exploration of extensive chemical space in drug discovery programs. Traditional multi-step syntheses of these scaffolds are often time-consuming and result in lower overall yields. Domino reactions, which involve multiple bond-forming events in a single pot without isolating intermediates, offer a more elegant and efficient alternative, aligning with the principles of green chemistry by reducing waste and improving atom economy.[5]

This protocol details a one-pot synthesis that begins with readily available N-methylanilines and β-keto esters (e.g., ethyl acetoacetate). The reaction is catalyzed by a strong acid, typically polyphosphoric acid (PPA), which serves as both the catalyst and a dehydrating agent, driving the reaction to completion.

Reaction Mechanism: A Domino Pathway

The synthesis proceeds through a well-established domino sequence. The choice of a strong protic acid like PPA is critical; it is viscous, non-volatile, and potent enough to facilitate both key transformations without decomposing the starting materials.

• Michael Addition: The reaction initiates with the conjugate addition (Michael addition) of the N-methylaniline nitrogen to the α,β-unsaturated system of the β-keto ester (or a related precursor). This step forms a key intermediate, an N-aryl-β-amino ester.

• Intramolecular Friedel-Crafts Acylation: The acid catalyst then protonates the ester carbonyl, activating it for electrophilic attack. The electron-rich aromatic ring of the aniline derivative performs an intramolecular nucleophilic attack (a Friedel-Crafts acylation) onto the activated carbonyl carbon.

• Dehydration/Tautomerization: Subsequent dehydration and tautomerization steps yield the stable 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one product.

This mechanistic pathway is a variation of classical quinoline syntheses, adapted for a one-pot procedure to generate the tetrahydroquinolin-4-one core.[6][7][8]

Caption: Domino reaction pathway for the one-pot synthesis.

Experimental Protocol

This protocol provides a general method for the synthesis of the parent 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. The procedure can be adapted for substituted anilines and various β-dicarbonyl compounds.

Materials & Equipment

• Reagents:

  • N-methylaniline (≥98%)

  • Ethyl acetoacetate (≥99%)

  • Polyphosphoric acid (PPA, 115% H₃PO₄ basis)

  • Deionized water

  • Sodium bicarbonate (NaHCO₃), saturated solution

  • Ethyl acetate (EtOAc), HPLC grade

  • Hexane, HPLC grade

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask (100 mL)

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Glass column for chromatography

  • TLC plates (silica gel 60 F₂₅₄)

  • Standard laboratory glassware

Overall Experimental Workflow

The process is a straightforward sequence of reaction, work-up, and purification, easily completed within a standard laboratory workday.

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Synthesis Procedure

CAUTION: Polyphosphoric acid is highly corrosive and hygroscopic. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, within a chemical fume hood.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add polyphosphoric acid (30 g). Begin stirring to ensure homogeneity.

• Addition of Reactants: Sequentially add N-methylaniline (2.14 g, 20 mmol, 1.0 eq) followed by ethyl acetoacetate (2.86 g, 22 mmol, 1.1 eq) to the stirring PPA at room temperature.

  • Scientist's Note: Adding the aniline first allows it to dissolve in the PPA before the more reactive ester is introduced. A slight excess of the β-keto ester ensures the complete consumption of the limiting aniline reagent.

• Heating: Fit the flask with a reflux condenser and heat the reaction mixture to 110 °C using a heating mantle. Maintain this temperature with vigorous stirring for 2-3 hours.

• Monitoring: Monitor the reaction progress by TLC (3:1 Hexane:EtOAc). Take a small aliquot from the reaction, quench it in a vial with water and NaHCO₃ solution, extract with EtOAc, and spot on the TLC plate. The reaction is complete when the N-methylaniline spot has disappeared.

• Work-up - Quenching and Neutralization: After completion, allow the mixture to cool to approximately 60-70 °C. Carefully and slowly pour the viscous mixture onto crushed ice (approx. 150 g) in a large beaker with stirring. This will hydrolyze the PPA and precipitate the crude product.

  • Expert Tip: This quenching step is exothermic. Pouring the hot PPA mixture slowly onto a large excess of ice is crucial for safety and effective precipitation.

• Neutralization: Slowly neutralize the acidic aqueous slurry by adding a saturated solution of sodium bicarbonate until the pH is ~7-8. Effervescence (CO₂ evolution) will occur.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product as a dark oil or semi-solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient eluent system, starting with 10:1 Hexane:EtOAc and gradually increasing the polarity to 3:1 Hexane:EtOAc.

• Final Product: Combine the pure fractions (identified by TLC) and remove the solvent under reduced pressure to afford 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one as a pale yellow solid or oil.

Results & Characterization Data

The one-pot protocol consistently provides good to excellent yields for a range of substituted N-methylanilines. Below is a table summarizing representative results.

Entry	Starting Aniline	Product	Yield (%)	m/z [M+H]⁺ (Calc./Found)
1	N-methylaniline	1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	85	176.1072 / 176.1069
2	3-Chloro-N-methylaniline	7-Chloro-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	81	210.0682 / 210.0678
3	4-Methoxy-N-methylaniline	6-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	89	206.1179 / 206.1183

Representative Characterization for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (Entry 1):

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.85 (dd, J = 7.9, 1.6 Hz, 1H, Ar-H), 7.40 (ddd, J = 8.6, 7.2, 1.6 Hz, 1H, Ar-H), 7.05 (d, J = 8.6 Hz, 1H, Ar-H), 6.90 (td, J = 7.2, 1.0 Hz, 1H, Ar-H), 3.60 (t, J = 6.5 Hz, 2H, -CH₂-N), 3.05 (s, 3H, -NCH₃), 2.75 (t, J = 6.5 Hz, 2H, -CH₂-CO).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 196.5 (C=O), 151.0, 135.5, 128.8, 121.5, 118.0, 113.0, 48.5, 39.8, 38.0.

• IR (ATR, cm⁻¹): 2920, 1680 (C=O, strong), 1605, 1500, 1350, 755.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Extend reaction time and monitor carefully by TLC. Ensure the reaction temperature is maintained at 110 °C.
Insufficient acid catalyst.	Ensure PPA is fresh and has not absorbed atmospheric moisture. Use the recommended amount or slightly more if needed.
Difficult Purification	Formation of polymeric byproducts.	Avoid excessively high temperatures (>120 °C). Ensure the work-up is performed promptly after the reaction is complete.
Product does not precipitate	Product is highly soluble or oily.	Proceed directly to ethyl acetate extraction after neutralization without expecting a solid to crash out.

Conclusion

The described one-pot domino protocol offers a highly efficient, practical, and scalable method for synthesizing 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives. By leveraging a robust acid-catalyzed cyclization, this procedure minimizes operational steps and waste, providing rapid access to a class of compounds with significant potential in drug discovery and medicinal chemistry. The self-validating nature of the protocol, confirmed by comprehensive characterization, ensures reliability and reproducibility for researchers in the field.

References

• Patel, D. B., et al. (2016). 1,2,3,4-Tetrahydroquinoline Derivatives and its Significance in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 8(4), 844-852. [Link]

• Wikipedia. (2023). Friedländer synthesis. [Link]

• Química Organica.org. Friedlander quinoline synthesis. [Link]

• Yadav, D. K., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(21), 12534-12563. [Link]

• Nammalwar, B., & Bunce, R. A. (2014). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 19(1), 204-232. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• Caluwe, P. (1979). Concerning the mechanism of the Friedländer quinoline synthesis. Journal of Organic Chemistry, 44(12), 2034-2038. [Link]

• Ahmad, I., et al. (2021). The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. Current Medicinal Chemistry, 28(36), 7434-7467. [Link]

• Nammalwar, B., & Bunce, R. A. (2014). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 19(1), 204-232. [Link]

• Organic Chemistry Portal. Synthesis of tetrahydroquinolines. [Link]

• Zhang, L., et al. (2018). A Method for the Synthesis of 1,2,3,4‐Tetrahydroquinolines through Reduction of Quinolin‐2(1H)‐ones Promoted by SmI2/H2O/Et3N. European Journal of Organic Chemistry, 2018(48), 6930-6936. [Link]

• ResearchGate. (2014). Drugs incorporating tetrahydroquinolines. [Link]

• Hofmann, N., et al. (2020). Synthesis of Tetrahydroquinolines via Borrowing Hydrogen Methodology Using a Manganese PN3 Pincer Catalyst. Organic Letters, 22(19), 7549-7554. [Link]

• Khan, I., et al. (2020). One-Pot Multicomponent Synthesis and Bioevaluation of Tetrahydroquinoline Derivatives as Potential Antioxidants, α-Amylase Enzyme Inhibitors, Anti-Cancerous and Anti-Inflammatory Agents. Molecules, 25(12), 2761. [Link]

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Chromatographic purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

An Application Guide: Strategic Chromatographic Purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Authored by: A Senior Application Scientist

Abstract

This technical note provides a detailed guide for the chromatographic purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic ketone of significant interest in synthetic and medicinal chemistry. The tetrahydroquinoline core is a prevalent motif in a wide array of biologically active compounds and pharmaceutical agents[1]. Achieving high purity of its derivatives is therefore a critical step in drug discovery and development pipelines. This document outlines a multi-step purification strategy, beginning with preparative flash chromatography for bulk purification from crude reaction mixtures, followed by analytical high-performance liquid chromatography (HPLC) for high-resolution purity assessment. We will delve into the rationale behind methodological choices, from stationary and mobile phase selection to the inclusion of modifiers that mitigate common chromatographic challenges associated with amine-containing compounds. The protocols provided are designed to serve as a robust starting point for researchers, enabling them to adapt the methodologies to their specific sample matrix and purity requirements.

Introduction: The Purification Challenge

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (MW: 161.21 g/mol ) is a moderately polar molecule featuring a ketone carbonyl group, an aromatic ring, and a tertiary amine integrated into a heterocyclic system. This combination of functional groups presents a unique purification challenge. The basic nature of the tertiary amine can lead to strong, undesirable interactions with the acidic silanol groups on standard silica gel, often resulting in significant peak tailing, poor resolution, and even irreversible adsorption.

The primary goal of any purification strategy is to efficiently remove unreacted starting materials, reaction byproducts, and any catalysts from the crude product. A logical workflow, therefore, involves an initial, high-capacity, lower-resolution technique (flash chromatography) to isolate the product of interest, followed by a high-resolution analytical technique (RP-HPLC) to confirm its purity.

Strategic Approach: A Two-Stage Purification Workflow

Our recommended strategy employs a two-stage approach to achieve high purity of the target compound. This workflow ensures that the bulk of impurities are removed efficiently in the first stage, while the second stage provides accurate, high-resolution confirmation of the final product's purity.

Caption: Overall workflow for the purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Stage 1 Protocol: Preparative Flash Chromatography

Flash chromatography is the primary method for purifying multi-gram quantities of the target compound from a crude reaction mixture. The key to success is selecting a chromatographic system that maximizes resolution while minimizing peak tailing caused by the basic nitrogen atom.

Causality Behind Methodological Choices

• Stationary Phase: While standard silica gel is economical, its acidic nature can cause issues. An amine-functionalized silica column is a superior, albeit more expensive, alternative for basic compounds. However, a more common and cost-effective approach is to use standard silica gel and add a basic modifier to the mobile phase.

• Mobile Phase Modifier: The addition of a small amount of a tertiary amine, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to the mobile phase is critical. This additive competes with the analyte for interaction with the acidic silanol sites on the silica surface, effectively masking them and resulting in sharper, more symmetrical peaks. A concentration of 0.1-1% (v/v) is typically sufficient.

• Sample Loading: Dry loading is highly recommended. This involves pre-adsorbing the crude material onto a small amount of silica gel (or an inert support like Celite®) and loading the resulting dry powder onto the column. This technique generally leads to better peak shape and resolution compared to liquid injection, especially for samples with limited solubility in the initial mobile phase[2].

Step-by-Step Protocol

• Sample Preparation (Dry Loading): a. Dissolve the crude product (e.g., 1.0 g) in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). b. Add 2-3 times the sample weight of silica gel (e.g., 2-3 g) to the solution. c. Remove the solvent under reduced pressure (rotary evaporator) until a fine, free-flowing powder is obtained.

• Column and Mobile Phase Preparation: a. Select a silica gel column appropriate for the sample size (a good rule of thumb is a 40-80 g column for 1 g of crude material). b. Prepare the mobile phase solvents. A common system is a gradient of ethyl acetate (Solvent B) in hexanes (Solvent A). c. Crucially, add 0.5% (v/v) triethylamine to Solvent B (ethyl acetate).

• Chromatography Run: a. Equilibrate the column with 2-3 column volumes of the initial mobile phase mixture (e.g., 95% A, 5% B). b. Load the dry sample onto the column. c. Run the purification using a linear gradient. The optimal gradient will depend on the specific impurities present but a general starting point is provided in the table below. d. Collect fractions throughout the run.

• Fraction Analysis: a. Analyze the collected fractions by Thin Layer Chromatography (TLC). Use the same solvent system (including TEA) as the mobile phase for an accurate representation. b. Visualize the spots under UV light (254 nm). c. Combine the fractions containing the pure product. d. Evaporate the solvent under reduced pressure to yield the purified compound.

Data Presentation: Flash Chromatography Parameters

Parameter	Recommended Value / Condition	Rationale
Instrument	Automated Flash Chromatography System	Provides reproducible gradients and automated fraction collection.
Stationary Phase	Standard Silica Gel (40-63 µm)	Cost-effective and widely available.
Column Size	40 g	Appropriate for purifying up to 1 g of crude material.
Mobile Phase A	Hexanes	Non-polar solvent.
Mobile Phase B	Ethyl Acetate + 0.5% Triethylamine	Polar solvent with a basic modifier to prevent peak tailing.
Gradient Profile	5% to 60% B over 15 column volumes	A broad gradient to elute the polar product while separating from less polar and more polar impurities.
Flow Rate	40 mL/min	Typical flow rate for a 40 g column.
Detection	UV, 254 nm and 280 nm	The aromatic ring provides strong UV absorbance for peak detection.

Stage 2 Protocol: Analytical RP-HPLC for Purity Assessment

Reversed-phase HPLC is the gold standard for determining the final purity of a synthesized compound with high accuracy. Here, we use a non-polar stationary phase (C18) and a polar mobile phase.

Causality Behind Methodological Choices

• Stationary Phase: A C18 (octadecylsilane) column is the most common and versatile choice for reversed-phase chromatography, offering excellent retention for a wide range of moderately polar organic molecules.

• Mobile Phase Modifier: Similar to normal-phase, a pH modifier is essential. In reversed-phase, an acidic modifier like formic acid (FA) or trifluoroacetic acid (TFA) is used. This ensures that the tertiary amine in the analyte is consistently protonated to its conjugate acid form (R₃NH⁺). This prevents peak splitting and tailing that can occur from simultaneous chromatography of both the free base and protonated forms, leading to sharp, reproducible peaks. Methods for analyzing related quinolone structures frequently employ acidic modifiers[3][4].

• Mobile Phase Composition: A mixture of water and a water-miscible organic solvent like acetonitrile (ACN) or methanol is standard. Acetonitrile often provides sharper peaks and lower backpressure compared to methanol[5].

Step-by-Step Protocol

• Mobile Phase and Sample Preparation: a. Prepare Mobile Phase A: 0.1% Formic Acid in HPLC-grade water. b. Prepare Mobile Phase B: 0.1% Formic Acid in HPLC-grade acetonitrile. c. Filter both mobile phases through a 0.45 µm filter and degas thoroughly. d. Prepare a stock solution of the purified compound in the mobile phase (e.g., 1 mg/mL). Dilute as necessary to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• HPLC System Setup and Run: a. Install a C18 reversed-phase column and equilibrate it with the initial mobile phase composition for at least 15 minutes or until a stable baseline is achieved. b. Inject a small volume (e.g., 5-10 µL) of the sample solution. c. Run the HPLC method using the parameters outlined in the table below. d. Integrate the resulting chromatogram to determine the peak area. Purity is typically calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Data Presentation: Analytical HPLC Parameters

Parameter	Recommended Value / Condition	Rationale
Instrument	HPLC or UPLC System with UV/PDA Detector	Standard analytical instrumentation.
Stationary Phase	C18 Silica, 2.5-5 µm particle size	Provides high-resolution separation for small molecules.
Column Dimensions	4.6 x 150 mm	A standard analytical column dimension.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase with an acidic modifier for consistent protonation.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase with an acidic modifier.
Gradient Profile	10% to 95% B over 10 minutes	A standard gradient for screening and purity analysis.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	A small volume to prevent column overloading.
Detection	UV, 254 nm	Wavelength for detecting the aromatic chromophore.

Conclusion

The successful purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one hinges on a strategic approach that directly addresses the chemical nature of the molecule, particularly its basic tertiary amine. By employing a two-stage workflow—bulk purification via preparative flash chromatography with a basic mobile phase modifier, followed by high-resolution purity analysis using reversed-phase HPLC with an acidic modifier—researchers can consistently obtain this valuable chemical intermediate in high purity. The protocols and rationales presented herein provide a comprehensive and adaptable foundation for the purification and analysis of this compound and other structurally related heterocyclic amines.

References

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one | 1198-15-8 . Biosynth.

• 1-Methyl-1,2,3,4-tetrahydroisoquinoline | C10H13N | CID 92214 . PubChem, National Center for Biotechnology Information.

• 1,2,3,4-Tetrahydro-1-methylquinoline | C10H13N | CID 68109 . PubChem, National Center for Biotechnology Information.

• 1-Methyl-1,2,3,4-tetrahydroisoquinoline, ≥97% (GC) . Sigma-Aldrich.

• Studies on the analysis of 1,2,3,4-tetrahydroisoquinoline (TIQ) and 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ) in biological samples using liquid chromatography-tandem mass spectrometry . Medical Mass Spectrometry, 2023.

• 1-methyl-1,2,3,4-tetrahydroisoquinoline | 4965-09-7 . ChemicalBook.

• 1,2,3,4-Tetrahydro-1-methylquinoline | 491-34-9 . ChemicalBook.

• HILIC Purification Strategies for Flash Chromatography . Teledyne ISCO.

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions . Molecules, 2014.

• Analyze Quinolone Residues in Milk with an Agilent Poroshell 120, 4 µm Column . Agilent Technologies.

• Detection and Degradation Characterization of 16 Quinolones in Soybean Sprouts by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry . Foods, 2022.

• The Pharmacokinetics and Metabolism of 4-Methyl-1,2,3,4-tetrahydroisoquinoline: An In-depth Technical Guide . BenchChem.

• Application Notes and Protocols for the Analysis of 4-Methyl-1,2,3,4-tetrahydroisoquinoline by HPLC and GC-MS . BenchChem.

• Simultaneous determination of 18 quinolone residues in marine and livestock products by liquid chromatography/tandem mass spectrometry . Journal of Food and Drug Analysis, 2008.

• Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones . BioMed Research International, 2016.

• 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application . Neurotoxicity Research, 2013.

• Bacterial Alkyl-4-quinolones: Discovery, Structural Diversity and Biological Properties . Marine Drugs, 2020.

• Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review . RSC Advances, 2023.

• Synthesis of bacterial 2-alkyl-4(1H)-quinolone derivatives . ARKIVOC, 2021.

• 1-Methyl-1,2,3,4-tetrahydroisoquinoline, 95% . Fisher Scientific.

• 1-methyl-1,2,3,4-tetrahydroquinolin-4-one . Advanced ChemBlocks Inc.

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Application Notes and Protocols for the Quantitative Analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Abstract

This comprehensive technical guide provides detailed analytical methodologies for the accurate quantification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This compound is of interest in pharmaceutical development and synthetic chemistry, necessitating robust and reliable analytical methods for its characterization and quantification in various matrices. This document outlines two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine analysis and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and high-selectivity applications. Protocols for sample preparation, instrument setup, and method validation based on International Council for Harmonisation (ICH) guidelines are described in detail. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries.

Introduction and Scientific Principles

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a heterocyclic compound featuring a quinoline core structure. Its quantification is critical for various applications, including monitoring the progress of synthetic reactions, assessing purity, and conducting pharmacokinetic studies. The selection of an appropriate analytical method is contingent upon the specific requirements of the assay, such as the required sensitivity, selectivity, and the complexity of the sample matrix.

HPLC-UV: This technique separates the analyte from other components in a mixture based on its differential partitioning between a stationary phase (e.g., C18 silica) and a liquid mobile phase. The quantification is achieved by measuring the analyte's absorbance of ultraviolet (UV) light at a specific wavelength. HPLC-UV is a robust, cost-effective, and widely accessible method suitable for analyzing relatively high-concentration samples with moderate complexity. The aromatic ring and carbonyl group in the target molecule provide a suitable chromophore for UV detection.

LC-MS/MS: For applications requiring lower detection limits and higher specificity, such as analyzing biological samples, LC-MS/MS is the preferred method.[1][2] This technique couples the powerful separation capabilities of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. After chromatographic separation, the analyte is ionized, and a specific precursor ion is selected. This ion is then fragmented, and a resulting product ion is monitored for quantification. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity, minimizing interference from matrix components.[3][4]

Materials and Reagents

• Analyte: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one reference standard (>98% purity)

• Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (HPLC or LC-MS grade), Deionized Water (18.2 MΩ·cm)

• Mobile Phase Additives: Formic acid (LC-MS grade), Phosphoric acid (HPLC grade)

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18, Mixed-Mode Cation Exchange), 0.22 µm Syringe Filters (PTFE or Nylon)

• Internal Standard (for LC-MS/MS): Deuterated 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (e.g., d3-methyl) is recommended. If unavailable, a structurally similar compound with stable isotope labeling can be used.

Experimental Workflows

Sample Preparation Workflow

Effective sample preparation is crucial to remove interfering matrix components and concentrate the analyte. The choice of method depends on the sample matrix (e.g., reaction mixture, plasma, urine).

Caption: High-level workflow for chromatographic analysis.

Detailed Analytical Protocols

Protocol 1: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This protocol is suitable for purity assessment and quantification in non-complex matrices.

A. Chromatographic Conditions

Parameter	Setting	Rationale
Column	C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm)	Provides good retention and separation for moderately polar compounds like the target analyte.
Mobile Phase A	Deionized Water with 0.1% Phosphoric Acid	Phosphoric acid helps to control the pH and ensure sharp peak shapes.
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid	Acetonitrile is a common organic modifier providing good elution strength.
Gradient	20% B to 80% B over 10 minutes	A gradient elution is recommended to ensure elution of the analyte and any impurities with good resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	Can be adjusted based on analyte concentration and instrument sensitivity.

| UV Detection | 275 nm | Based on the UV spectrum of structurally similar compounds, this wavelength should provide good sensitivity. [5]A full UV scan of the reference standard is recommended to determine the optimal wavelength. |

B. Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one reference standard and dissolve in a 10 mL volumetric flask with methanol.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by serially diluting the stock solution with the initial mobile phase composition (80:20 Water:Acetonitrile).

• Sample Preparation: Dissolve the sample in the initial mobile phase to an expected concentration within the calibration range. Filter the solution through a 0.22 µm syringe filter before injection.

Protocol 2: High-Sensitivity Quantification by LC-MS/MS

This protocol is designed for trace-level quantification in complex matrices, such as biological fluids. The parameters are based on methods developed for the structurally similar isomer, 1-methyl-1,2,3,4-tetrahydroisoquinoline, and general fragmentation patterns of 4-quinolones. [1][3][4] A. LC-MS/MS Conditions

Parameter	Setting	Rationale
Column	UPLC C18 Column (e.g., 50 mm x 2.1 mm, 1.7 µm)	A shorter column with smaller particles is suitable for fast and efficient separations compatible with MS detection.
Mobile Phase A	Deionized Water with 0.1% Formic Acid	Formic acid is a volatile modifier, ideal for MS as it aids in protonation for positive ion mode ESI. [6]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Provides good elution strength and is compatible with ESI-MS.
Gradient	10% B to 90% B over 5 minutes	A rapid gradient suitable for high-throughput analysis.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Higher temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	Smaller injection volumes are typical for sensitive UPLC-MS/MS systems.
Ionization Mode	Electrospray Ionization (ESI), Positive	The nitrogen atom in the heterocyclic ring is readily protonated.
MRM Transitions	Analyte: 162.1 -> 134.1 (Quantifier), 162.1 -> 118.1 (Qualifier) Internal Standard (d3): 165.1 -> 137.1	Precursor [M+H]⁺ is 162.1. The quantifier product ion corresponds to the loss of carbon monoxide (-28 Da). [2]The qualifier provides confirmation. IS transitions are shifted by the mass of the isotopes.

| Collision Energy | To be optimized for the specific instrument. | Start with a range of 15-30 eV to maximize the signal for the specified product ions. |

B. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare separate stock solutions for the analyte and the internal standard (IS) in methanol.

• Working Solutions: Create a combined working solution of the analyte and a separate working solution for the IS by diluting the stocks in 50:50 Water:Acetonitrile.

• Calibration Standards: Prepare calibration standards in a blank matrix (e.g., drug-free plasma). Spike the blank matrix with the analyte working solution to achieve the desired concentration range (e.g., 0.1 to 100 ng/mL). Add a fixed concentration of the IS to all calibration standards and samples.

• Sample Preparation (from Plasma): a. To 100 µL of plasma sample, standard, or blank, add 20 µL of IS working solution. b. Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute. c. Centrifuge at 10,000 x g for 10 minutes. d. Transfer the supernatant to a new tube. e. For higher sensitivity, the supernatant can be evaporated to dryness and reconstituted in 100 µL of the initial mobile phase. f. Filter through a 0.22 µm filter before injection.

Method Validation

A validated analytical method ensures that the results are reliable, reproducible, and accurate for the intended purpose. The validation should be performed according to the ICH Q2(R1) guideline. [7][8][9]

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components (impurities, matrix components).	Peak purity analysis (HPLC-UV), no interfering peaks at the retention time of the analyte in blank matrix (LC-MS/MS).
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.	A minimum of 5 concentration levels. Correlation coefficient (r²) ≥ 0.99.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Defined by the linearity study.
Accuracy	The closeness of the test results to the true value.	Assessed using a minimum of 9 determinations over a minimum of 3 concentration levels (e.g., 80%, 100%, 120% of target). Recovery should be within 80-120% (LC-MS/MS) or 98-102% (HPLC-UV for drug substance).
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. Assessed at repeatability (intra-day) and intermediate precision (inter-day) levels.	Relative Standard Deviation (RSD) ≤ 2% for HPLC-UV. RSD ≤ 15% for LC-MS/MS (≤ 20% at LLOQ).
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1. Precision (RSD) and accuracy should meet acceptance criteria.

| Robustness | A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. | Small variations in mobile phase composition, pH, column temperature, and flow rate should not significantly affect the results. |

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing/Fronting)	Column degradation, improper mobile phase pH, sample solvent mismatch.	Use a new column, ensure mobile phase pH is appropriate for the analyte's pKa, reconstitute samples in the initial mobile phase.
Inconsistent Retention Times	Leak in the system, pump malfunction, column temperature fluctuation.	Check for leaks, purge the pump, ensure the column oven is stable.
Low MS Signal / No Signal	Ion source is dirty, incorrect MS parameters, analyte instability.	Clean the ion source, optimize MS parameters (voltages, gas flows), check sample stability.
High Background Noise	Contaminated mobile phase, dirty system, matrix effects.	Use high-purity solvents and additives, clean the LC-MS system, improve sample cleanup.
Poor Recovery	Inefficient sample preparation (e.g., SPE breakthrough), analyte degradation.	Optimize SPE method (sorbent, wash/elute solvents), investigate analyte stability under extraction conditions.

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• Journal of the American Society for Mass Spectrometry. (2014). Decay mechanisms of protonated 4-quinolone antibiotics after electrospray ionization and ion activation. Available at: [Link]

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• SIELC Technologies. (n.d.). Separation of 1,2,3,4-Tetrahydro-1-methylquinoline on Newcrom R1 HPLC column. Available at: [Link]

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• NIST WebBook. (n.d.). N-Methyl-1,2,3,4-tetrahydroisoquinoline. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Search. (n.d.). Recent Development in Sample Preparation and Analytical Techniques for Determination of Quinolone Residues in Food Products. Available at: [Link]

• PubMed. (2012). Analysis of quinolone antibiotics in eggs: preparation and characterization of a raw material for method validation and quality control. Available at: [Link]

• J-Stage. (n.d.). Studies on the analysis of 1,2,3,4-tetrahydroisoquinoline (TIQ) and 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ) in biological samples using liquid chromatography-tandem mass spectrometry. Available at: [Link]

• ResearchGate. (2013). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Available at: [Link]

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The Strategic Application of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of contemporary drug discovery, the identification and exploitation of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with a variety of biological targets – is a cornerstone of efficient medicinal chemistry. The 1,2,3,4-tetrahydroquinoline ring system represents one such scaffold, found at the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1] This guide focuses on a specific, yet versatile, derivative within this class: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one .

The introduction of a methyl group at the N1 position and a ketone at the C4 position endows this scaffold with a unique combination of structural rigidity, synthetic versatility, and physicochemical properties. The N-methylation prevents the formation of hydrogen bond donors at this position, which can be advantageous for modulating solubility, cell permeability, and metabolic stability. The C4-ketone, a key functional handle, opens a gateway for a multitude of chemical transformations, allowing for the systematic exploration of chemical space and the fine-tuning of biological activity. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic utilization of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one as a foundational building block in medicinal chemistry programs.

Core Synthesis and Characterization

A reliable and scalable synthesis of the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one scaffold is the essential first step in any drug discovery campaign. The following protocol outlines a common and effective method for its preparation.

Protocol 1: Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

This protocol details the N-methylation of the parent 1,2,3,4-tetrahydroquinolin-4-one.

Materials:

• 1,2,3,4-Tetrahydroquinolin-4-one

• Iodomethane (CH₃I)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EA)

• Saturated aqueous sodium chloride (NaCl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 1,2,3,4-tetrahydroquinolin-4-one (1.0 eq) in DMF.

• Add potassium carbonate (3.0 eq) to the solution.

• Add iodomethane (3.0 eq) to the mixture.

• Stir the reaction mixture at 80°C overnight.

• After cooling to room temperature, add ethyl acetate and a saturated aqueous NaCl solution.

• Stir the biphasic mixture vigorously for 30 minutes.

• Separate the organic layer and wash it twice with a saturated aqueous NaCl solution.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one as a yellow solid.

Causality Behind Experimental Choices:

• Potassium carbonate acts as a base to deprotonate the secondary amine of the starting material, facilitating its nucleophilic attack on iodomethane.

• Iodomethane is a highly reactive methylating agent.

• DMF is a polar aprotic solvent that is well-suited for Sₙ2 reactions.

• The aqueous workup with ethyl acetate and brine is to remove the inorganic salts and DMF.

• Column chromatography is a standard method for purifying organic compounds.

Strategic Derivatization for Lead Discovery

The true power of the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one scaffold lies in its potential for derivatization. The C4-ketone is a versatile functional group that can be transformed into a wide range of other functionalities, each with the potential to interact differently with biological targets.

Derivatization at the C4-Carbonyl Group

The carbonyl group at the C4 position is a prime site for modification to introduce diversity and modulate the electronic and steric properties of the molecule.

This protocol describes the conversion of the C4-ketone to a secondary or tertiary amine, a common functional group in many bioactive molecules.

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Primary or secondary amine of choice

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq) in DCE or THF, add the desired primary or secondary amine (1.1 eq) and a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or preparative HPLC.

Rationale for Reagent Selection:

• Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less basic than other common reducing agents like sodium borohydride, which minimizes side reactions.

• Acetic acid catalyzes the formation of the iminium ion intermediate, which is more electrophilic than the starting ketone and thus more readily reduced.

Derivatization at the C3-Position via Aldol Condensation

The C3 position, alpha to the carbonyl group, can be functionalized through reactions like aldol condensation to introduce substituted aryl or alkyl groups, which can explore additional binding pockets in a target protein.

This protocol outlines the synthesis of C3-arylidene derivatives, which can serve as precursors for further modifications or as final compounds for biological evaluation.

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Aromatic aldehyde of choice

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Ethanol or Methanol

• Water

• Hydrochloric acid (HCl) (for neutralization)

Procedure:

• Dissolve 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq) and the aromatic aldehyde (1.1 eq) in ethanol or methanol.

• Add a solution of NaOH or KOH in water to the mixture.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Cool the reaction mixture in an ice bath to induce precipitation.

• Neutralize the mixture with dilute HCl.

• Collect the precipitate by filtration, wash with cold water and then with a cold solvent (e.g., ethanol).

• Recrystallize the crude product to obtain the pure C3-arylidene derivative.

Application in Anticancer Drug Discovery: Targeting Kinase Signaling Pathways

The tetrahydroquinoline scaffold is a well-established pharmacophore in the design of kinase inhibitors.[2] The dysregulation of protein kinases, particularly in the PI3K/Akt/mTOR signaling pathway, is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[3][4] Derivatives of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one are promising candidates for the development of novel kinase inhibitors.

Hypothesized Mechanism of Action

The 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one scaffold can be elaborated with substituents that mimic the hinge-binding interactions of ATP in the kinase active site. The N-methyl group can influence the overall conformation and solubility, while modifications at the C3 and C4 positions can be designed to interact with specific residues in the kinase domain, thereby conferring potency and selectivity.

Diagram 1: General Derivatization Strategy

Caption: General derivatization strategies for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Protocol 4: In Vitro Kinase Inhibition Assay (Example: PI3Kα)

This protocol provides a general framework for evaluating the inhibitory activity of newly synthesized derivatives against a specific kinase, such as PI3Kα. This is a representative example, and the specific conditions may need to be optimized for other kinases.

Materials:

• Recombinant human PI3Kα enzyme

• PIP₂ (substrate)

• ³²P-γ-ATP (radiolabeled ATP)

• Synthesized inhibitor compounds

• Kinase assay buffer

• Phospholipid vesicles

• Scintillation counter and vials

Procedure:

• Prepare a reaction mixture containing the kinase assay buffer, phospholipid vesicles with PIP₂, and the recombinant PI3Kα enzyme.

• Add the synthesized inhibitor compounds at various concentrations to the reaction mixture. Include a vehicle control (e.g., DMSO) and a positive control inhibitor.

• Pre-incubate the mixture for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding ³²P-γ-ATP.

• Allow the reaction to proceed for a specific time (e.g., 30 minutes) at 30°C.

• Stop the reaction by adding a quench solution (e.g., 6N HCl).

• Extract the lipids containing the radiolabeled PIP₃ product.

• Quantify the amount of incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation:

Compound	PI3Kα IC₅₀ (nM)
Lead Compound 1	50
Lead Compound 2	25
Reference Inhibitor	10

Protocol 5: Cellular Proliferation Assay (MTT Assay)

To assess the anticancer potential of the synthesized compounds in a cellular context, a proliferation assay is essential. The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line of interest (e.g., MCF-7, PC-3)

• Complete cell culture medium

• Synthesized inhibitor compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized inhibitor compounds for a specified duration (e.g., 72 hours). Include a vehicle control.

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition) for each compound.

Data Presentation:

Compound	MCF-7 GI₅₀ (µM)	PC-3 GI₅₀ (µM)
Lead Compound 1	5.2	8.1
Lead Compound 2	2.8	4.5
Doxorubicin	0.5	0.8

Diagram 2: PI3K/Akt/mTOR Signaling Pathway

Caption: Simplified PI3K/Akt/mTOR signaling pathway and the potential point of intervention for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives.

Conclusion and Future Directions

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a promising and versatile scaffold for the development of novel therapeutic agents. Its straightforward synthesis and the presence of a readily modifiable ketone functionality provide a robust platform for generating diverse chemical libraries. The application of this scaffold in the design of kinase inhibitors, particularly those targeting the PI3K/Akt/mTOR pathway, represents a compelling avenue for anticancer drug discovery.

Future research should focus on expanding the derivatization strategies for this scaffold, including the exploration of asymmetric syntheses to introduce chiral centers and the use of modern synthetic methodologies to access novel chemical space. Furthermore, comprehensive biological evaluation of the resulting compounds against a panel of kinases and cancer cell lines will be crucial for elucidating structure-activity relationships and identifying promising lead candidates for further preclinical development. The systematic application of the principles and protocols outlined in this guide will undoubtedly facilitate the translation of this privileged scaffold into next-generation therapeutics.

References

• Synthesis and anticancer activity of new tetrahydroquinoline hybrid derivatives tethered to isoxazoline moiety. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and Anticancer Activity of 3,4-Diaryl-1,2-dihydro- and 1,2,3,4-Tetrahydroquinolines. (2024). Molecules, 29(18), 4208. [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (2022). New Journal of Chemistry, 46(43), 20885-20898. [Link]

• Synthesis of σ Receptor Ligands with a Spirocyclic System Connected with a Tetrahydroisoquinoline Moiety via Different Linkers. (2016). ChemMedChem, 11(13), 1405-1417. [Link]

• New tetrahydroquinoline derivatives with anticancer activity: design, synthesis, and biological evaluation. (2022). Research Square. [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (2021). RSC Advances, 11(23), 13866-13895. [Link]

• Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer. (2022). Future Medicinal Chemistry, 14(14), 1085-1098. [Link]

• Synthesis of Novel Spiro-Tetrahydroquinoline Derivatives and Evaluation of Their Pharmacological Effects on Wound Healing. (2021). Molecules, 26(12), 3569. [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. (2012). Molecules, 17(12), 14357-14396. [Link]

• Synthesis and biological evaluation of (S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acids: a novel series of PPAR gamma agonists. (2004). Bioorganic & Medicinal Chemistry, 12(22), 5897-5908. [Link]

• Development of Novel 1,2,3,4-Tetrahydroquinoline Scaffolds as Potent NF-κB Inhibitors and Cytotoxic Agents. (2013). Journal of Medicinal Chemistry, 56(4), 1546-1560. [Link]

• Inhibition of PI3K/Akt/mTOR signaling by natural products. (2013). Anti-Cancer Agents in Medicinal Chemistry, 13(7), 991-1010. [Link]

• Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. (2017). Journal of Hematology & Oncology, 10(1), 50. [Link]

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• 4. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the N-methylation of 1,2,3,4-tetrahydroquinolin-4-one: A Senior Application Scientist's Guide

Authored by: A Senior Application Scientist

Introduction: The Significance of N-Methylated Tetrahydroquinolinones

The 1,2,3,4-tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2] N-methylation of this and related heterocyclic systems is a critical synthetic transformation. The introduction of a methyl group on the nitrogen atom can profoundly influence a molecule's pharmacological profile by altering its basicity, lipophilicity, metabolic stability, and interaction with biological targets. Consequently, robust and efficient protocols for the N-methylation of 1,2,3,4-tetrahydroquinolin-4-one are highly sought after by researchers in drug discovery and development.

This guide provides a detailed overview of established methods for the N-methylation of 1,2,3,4-tetrahydroquinolin-4-one, with a focus on the underlying chemical principles, practical experimental procedures, and comparative analysis of different synthetic strategies.

Methodologies for N-Methylation

Several effective methods exist for the N-methylation of secondary amines like 1,2,3,4-tetrahydroquinolin-4-one. The choice of method often depends on factors such as substrate compatibility with reagents and conditions, desired scale of the reaction, and safety considerations. The most prominent methods include the Eschweiler-Clarke reaction, reductive amination with formaldehyde, and alkylation with methyl halides or sulfates.

The Eschweiler-Clarke Reaction: Classic and Controlled Methylation

The Eschweiler-Clarke reaction is a widely used method for the methylation of primary and secondary amines using an excess of formic acid and formaldehyde.[3][4] A key advantage of this reaction is that it selectively produces tertiary amines without the formation of quaternary ammonium salts, which can be a common side product in other methylation procedures.[3][5][6] The reaction is driven to completion by the formation of carbon dioxide gas.[3][7]

The mechanism of the Eschweiler-Clarke reaction proceeds through a two-step sequence:

• Iminium Ion Formation: The secondary amine of the tetrahydroquinolin-4-one first reacts with formaldehyde to form a hemiaminal intermediate. This intermediate then readily dehydrates to form an electrophilic iminium ion.[6][8]

• Hydride Transfer: Formic acid then acts as a hydride donor, transferring a hydride to the iminium ion. This reduces the iminium ion to the desired tertiary amine, N-methyl-1,2,3,4-tetrahydroquinolin-4-one, and releases carbon dioxide.[6][7][8]

Caption: Mechanism of the Eschweiler-Clarke Reaction.

Materials:

• 1,2,3,4-tetrahydroquinolin-4-one

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Sodium bicarbonate (saturated aqueous solution)

• Dichloromethane (DCM) or Ethyl acetate

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 1,2,3,4-tetrahydroquinolin-4-one (1 equivalent).

• Add formic acid (2-3 equivalents) and formaldehyde solution (2-3 equivalents).

• Attach a reflux condenser and heat the reaction mixture to 80-100 °C.[4] The reaction is typically complete within 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the excess formic acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Reductive Amination with Paraformaldehyde

This method is a variation of reductive amination and offers a convenient alternative to the Eschweiler-Clarke reaction.[9] Here, paraformaldehyde serves as the source of formaldehyde, and a reducing agent such as sodium cyanoborohydride, sodium triacetoxyborohydride, or catalytic hydrogenation is used.[10][11] Palladium on carbon (Pd/C) with hydrogen gas is an effective catalytic system for this transformation.[12]

The mechanism is similar to the first step of the Eschweiler-Clarke reaction, involving the formation of an iminium ion from the reaction of the secondary amine with formaldehyde (generated from paraformaldehyde). The key difference lies in the reducing agent. In catalytic hydrogenation, the iminium ion is reduced on the surface of the catalyst by hydrogen.

Caption: General workflow for reductive amination.

Materials:

• 1,2,3,4-tetrahydroquinolin-4-one

• Paraformaldehyde

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas supply (balloon or hydrogenation apparatus)

• Celite or filter paper

• Standard glassware for reaction and workup

Procedure:

• In a suitable reaction vessel, dissolve 1,2,3,4-tetrahydroquinolin-4-one (1 equivalent) and paraformaldehyde (1.5-2 equivalents) in methanol or ethanol.

• Carefully add 10% Pd/C (5-10 mol%).

• Seal the vessel and purge with hydrogen gas. Maintain a hydrogen atmosphere (e.g., using a balloon) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete in 12-24 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by flash column chromatography on silica gel if necessary.

N-Alkylation with Methyl Iodide or Dimethyl Sulfate

Direct alkylation of the secondary amine with a methylating agent like methyl iodide (MeI) or dimethyl sulfate (DMS) in the presence of a base is another common method.[13] While effective, these reagents are highly toxic and carcinogenic, requiring stringent safety precautions.[14][15][16][17] This method can also lead to the formation of a quaternary ammonium salt as a byproduct if the reaction is not carefully controlled.

This reaction follows a standard nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of the tetrahydroquinolin-4-one acts as a nucleophile, attacking the electrophilic methyl group of the methylating agent. A base is required to neutralize the protonated amine formed during the reaction.

Materials:

• 1,2,3,4-tetrahydroquinolin-4-one

• Methyl iodide or Dimethyl sulfate

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Acetone or N,N-Dimethylformamide (DMF)

• Standard glassware for an inert atmosphere reaction, workup, and purification

Procedure:

• Caution: Methyl iodide and dimethyl sulfate are highly toxic and should be handled only in a well-ventilated fume hood with appropriate personal protective equipment.[15][17]

• To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1,2,3,4-tetrahydroquinolin-4-one (1 equivalent) and a suitable solvent like acetone or DMF.

• Add a base such as potassium carbonate (2-3 equivalents).

• Slowly add the methylating agent (methyl iodide or dimethyl sulfate, 1.1-1.5 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as monitored by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Comparison of N-Methylation Protocols

Method	Methylating Agent(s)	Typical Yield	Advantages	Disadvantages
Eschweiler-Clarke	Formaldehyde, Formic Acid	>80%[4]	High selectivity for tertiary amine, no quaternary salt formation[3][5], simple workup.	Requires heating, use of corrosive formic acid.
Reductive Amination	Paraformaldehyde, H₂/Pd-C	High	Mild reaction conditions, avoids strong acids.	Requires handling of hydrogen gas and a pyrophoric catalyst.
Alkylation	Methyl Iodide / Dimethyl Sulfate, Base	Variable (60-90%)	Can be performed at room temperature.	Highly toxic and carcinogenic reagents[15][16], risk of over-methylation to quaternary salt.

Purification and Characterization

The purification of N-methyl-1,2,3,4-tetrahydroquinolin-4-one is typically achieved by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a common eluent system. The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. Discoloration of the final product may indicate the presence of oxidized impurities, which can sometimes be removed by treatment with activated charcoal during recrystallization.[18]

Conclusion

The N-methylation of 1,2,3,4-tetrahydroquinolin-4-one is a crucial transformation for which several reliable protocols exist. The Eschweiler-Clarke reaction stands out for its excellent selectivity and operational simplicity. Reductive amination offers a milder alternative, while direct alkylation with methyl iodide or dimethyl sulfate, though effective, necessitates stringent safety measures due to the high toxicity of the reagents. The choice of the optimal protocol will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations. By understanding the underlying mechanisms and following the detailed protocols provided, researchers can confidently and efficiently synthesize the desired N-methylated product for their drug discovery and development endeavors.

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The Synthetic Versatility of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: A Gateway to Novel Heterocyclic Scaffolds

Introduction: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a valuable and versatile synthetic intermediate, offering a unique scaffold for the construction of a diverse array of complex heterocyclic molecules. Its rigid, bicyclic framework, coupled with the reactive ketone functionality and the N-methylated amine, provides multiple points for chemical elaboration. This guide, intended for researchers, scientists, and professionals in drug development, delves into the practical applications of this compound in organic synthesis. We will explore its utility as a building block in multicomponent reactions, condensation reactions, and for the synthesis of fused heterocyclic systems, providing detailed, field-proven protocols to empower your research endeavors. The tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic pharmaceuticals with a wide range of biological activities, including anti-inflammatory, anticancer, and antimalarial properties.[1] The strategic functionalization of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one opens avenues to novel chemical entities with significant therapeutic potential.

I. Synthesis of Fused Pyrazolo[4,3-c]quinolines

The tetrahydroquinolin-4-one core provides a reactive carbonyl group that can readily undergo condensation with hydrazine and its derivatives to construct fused pyrazole ring systems. This transformation is a powerful method for accessing the pyrazolo[4,3-c]quinoline scaffold, a heterocyclic motif of interest in medicinal chemistry due to its potential anti-inflammatory and kinase inhibitory activities.[2] The reaction proceeds through the initial formation of a hydrazone, which then undergoes an intramolecular cyclization and subsequent oxidation (often aerobic) to yield the aromatic pyrazoloquinoline system.

Application Note: Synthesis of 1,5-Dimethyl-4,5-dihydro-1H-pyrazolo[4,3-c]quinolin-4-one

This protocol details the synthesis of a model pyrazolo[4,3-c]quinoline derivative from 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and methylhydrazine. The N-methyl group on the starting material is retained, and the methylhydrazine provides the second methyl group on the pyrazole ring.

Experimental Protocol:

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Methylhydrazine sulfate

• Sodium acetate

• Ethanol

• Glacial acetic acid

Procedure:

• To a solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq.) in ethanol, add methylhydrazine sulfate (1.1 eq.) and sodium acetate (1.2 eq.).

• Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and salts.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate to afford the desired 1,5-dimethyl-4,5-dihydro-1H-pyrazolo[4,3-c]quinolin-4-one.

Expected Outcome:

This procedure is expected to yield the target pyrazolo[4,3-c]quinoline in moderate to good yields. The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Diagram of Reaction Workflow

Caption: Workflow for the synthesis of a pyrazolo[4,3-c]quinoline derivative.

II. Multicomponent Synthesis of Spirooxindoles

Multicomponent reactions (MCRs) are highly efficient synthetic strategies that allow for the construction of complex molecules from three or more starting materials in a single pot. 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can serve as a key component in MCRs for the synthesis of spirooxindoles, a class of compounds with significant biological and pharmaceutical relevance. A common MCR for spirooxindole synthesis involves the reaction of an isatin, an active methylene compound (e.g., malononitrile), and a C-H acid.[3][4][5][6][7][8] In this context, the tetrahydroquinolin-4-one acts as the C-H acid component.

The reaction is believed to proceed via an initial Knoevenagel condensation between the isatin and malononitrile to form an electron-deficient alkene. This is followed by a Michael addition of the enolate of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one to this intermediate. Subsequent intramolecular cyclization and tautomerization afford the final spiro[indoline-3,4'-pyrano[2,3-c]quinoline] derivative.

Application Note: One-Pot Synthesis of Spiro[indoline-3,4'-pyrano[2,3-c]quinoline] Derivatives

This protocol outlines a general procedure for the three-component reaction between an isatin, malononitrile, and 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one to generate a library of spirooxindole derivatives.

Experimental Protocol:

Materials:

• Substituted Isatin (e.g., isatin, 5-chloroisatin, N-methylisatin)

• Malononitrile

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Piperidine or another suitable base (e.g., triethylamine)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve the substituted isatin (1.0 eq.), malononitrile (1.0 eq.), and 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq.) in ethanol.

• Add a catalytic amount of piperidine (e.g., 10 mol%) to the mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, the product often precipitates from the reaction mixture. Collect the solid by filtration.

• Wash the precipitate with cold ethanol to remove any residual starting materials and catalyst.

• The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/DMF, to yield the pure spiro[indoline-3,4'-pyrano[2,3-c]quinoline] derivative.

Data Presentation:

Entry	Isatin Substituent	Base	Time (h)	Yield (%)
1	H	Piperidine	18	85
2	5-Cl	Piperidine	20	82
3	N-Me	Triethylamine	24	78

Note: Yields are representative and may vary based on the specific substrates and reaction conditions.

Diagram of Multicomponent Reaction

Caption: Three-component synthesis of spirooxindoles.

III. Knoevenagel Condensation for C-C Bond Formation

The carbonyl group at the C4 position of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is susceptible to nucleophilic attack, making it an ideal substrate for Knoevenagel condensation reactions. This classic carbon-carbon bond-forming reaction involves the condensation of a ketone with an active methylene compound, such as malononitrile or ethyl cyanoacetate, in the presence of a basic catalyst.[9] The resulting α,β-unsaturated product serves as a versatile intermediate for further synthetic transformations.

Application Note: Synthesis of 2-(1-Methyl-1,2,3,4-tetrahydroquinolin-4-ylidene)malononitrile

This protocol describes the Knoevenagel condensation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one with malononitrile.

Experimental Protocol:

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Malononitrile

• Piperidine

• Ethanol

Procedure:

• To a solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq.) in ethanol, add malononitrile (1.1 eq.).

• Add a catalytic amount of piperidine to the mixture.

• Stir the reaction at room temperature for 2-4 hours. The reaction progress can be monitored by TLC.

• The product is likely to precipitate from the reaction mixture. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the desired 2-(1-Methyl-1,2,3,4-tetrahydroquinolin-4-ylidene)malononitrile.

Diagram of Knoevenagel Condensation

Caption: Knoevenagel condensation of the title compound.

IV. Reductive Amination for Amine Synthesis

The ketone functionality of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be converted into a variety of substituted amines through reductive amination. This one-pot reaction involves the formation of an imine or enamine intermediate by reacting the ketone with a primary or secondary amine, followed by in-situ reduction with a suitable reducing agent. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often the reagents of choice as they are selective for the reduction of the iminium ion in the presence of the ketone.

Application Note: Synthesis of 4-Amino-1-methyl-1,2,3,4-tetrahydroquinoline Derivatives

This protocol provides a general method for the reductive amination of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one with a primary amine.

Experimental Protocol:

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

• Primary amine (e.g., benzylamine)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol

• Glacial acetic acid

Procedure:

• Dissolve 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq.) and the primary amine (1.2 eq.) in methanol.

• Add a few drops of glacial acetic acid to catalyze the formation of the iminium ion.

• Stir the mixture at room temperature for 1-2 hours.

• Carefully add sodium cyanoborohydride (1.5 eq.) portion-wise to the reaction mixture. Caution: NaBH₃CN is toxic and should be handled in a well-ventilated fume hood.

• Continue stirring at room temperature for an additional 12-24 hours. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the desired 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline derivative.

References

• Shaikh, A. et al. (2016). Three-component reaction for synthesis of functionalized spiro[indoline-3, 4'-pyrano[3, 2-h]quinolines]. Journal of Chemical Sciences, 128(3), 467-472.
• Dandia, A. et al. (2012). Synthesis of Spiro(indoline-3,4′-pyrano[2,3-c]pyrazol)-2-one Derivatives by One-Pot, Three-Component Reactions. Letters in Organic Chemistry, 9(10), 717-723.
• He, T. et al. (2015). Biocatalytic one-pot three-component synthesis of 3,3'-disubstituted oxindoles and spirooxindole pyrans using α-amylase from hog pancreas. RSC Advances, 5(82), 67186-67193.
• Chen, Y. et al. (2021). Synthesis of Novel Spiro-Tetrahydroquinoline Derivatives and Evaluation of Their Pharmacological Effects on Wound Healing. Molecules, 26(12), 3567.
• Aly, A. A. et al. (2018). Synthesis of spiro[indoline-3,4′-pyrano[3,2-c]quinolone]-3′-carbonitriles. Monatshefte für Chemie - Chemical Monthly, 149(4), 775-782.
• Aly, A. A. et al. (2018). Synthesis of spiro[indoline-3,4'-pyrano[3,2-c]quinolone]-3'-carbonitriles. SciSpace.
• Bunce, R. A. et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 18(9), 11033-11074.
• Gomes, P. A. C. et al. (2017). Engaging Isatins in Multicomponent Reactions (MCRs) – Easy Access to Structural Diversity. ChemistrySelect, 2(29), 9225-9258.
• Da Settimo, A. et al. (2000). Unexpected synthesis of 3,5-dimethyl-1-phenyl-1,5-dihydro-4H-pyrazolo[4,3-c]quinolin-4-one by non-classical Pschorr reaction, endowed with binding affinity for the central benzodiazepine receptor. Il Farmaco, 55(1), 39-44.
• Aly, A. A. et al. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules, 27(7), 2125.
• Costa, M. S. et al. (2020). The application of isatin-based multicomponent-reactions in the quest for new bioactive and druglike molecules. European Journal of Medicinal Chemistry, 192, 112185.
• Wang, R. et al. (2017). β‐CD (100 mol %) mediated three‐component reaction of isatin, malononitrile, and 1,3‐dicarbonyl compound to synthesize spirooxindoles. Journal of Heterocyclic Chemistry, 54(4), 2416-2421.
• Heravi, M. M. et al. (2018). Reaction of isatin 1, malononitrile 2, and... Journal of Molecular Structure, 1171, 790-795.
• Supporting Inform
• AL-ALAAF, H. A., & AL-IRAQI, M. A. (2021). Synthesis of Some New Hydrazones from Quinazolinone Moiety.
• Mohareb, R. M. et al. (2019). MULTI-COMPONENT SYNTHESIS OF PYRAZOLO[1,5-a]QUINAZOLINE, THIAZOLE AND THIOPHENE DERIVATIVES AS CYTOTOXIC AGENTS. International Journal of Pharmaceutical Sciences and Research, 10(6), 2835-2848.
• Burbulienė, M. M. et al. (2015).
• Burbulienė, M. M. et al. (2015).
• Dhivare, R. S., & Rajput, S. S. (2015). Malononitrile: A Versatile Active Methylene Group. International Letters of Chemistry, Physics and Astronomy, 54, 85-99.
• Mohareb, R. M. et al. (2020).
• Wang, X. et al. (2023). Synthesis of Functionalized Tetrahydroquinoline Containing Indole Scaffold via Chemoselective Annulation of Aza-ortho-quinone Methide Precursor. The Journal of Organic Chemistry, 88(13), 8849-8859.
• Dotsenko, V. V. et al. (2020). The Reaction of Malononitrile Dimer with 4-Methyl- 2,6-Dichloronicotinonitrile. Molbank, 2020(4), M1183.
• Tang, C. et al. (2018). Synthesis and SAR of 4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline Derivatives as Potent and Selective CDK4/6 Inhibitors. European Journal of Medicinal Chemistry, 158, 497-508.
• Hassan, E. A., & Elmaghraby, A. M. (2015). The Chemistry of Malononitrile and its derivatives. International Journal of Innovation and Scientific Research, 16(1), 11-46.
• Ghorbani-Vaghei, R. et al. (2023). Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles. Ultrasonics Sonochemistry, 99, 106558.
• Dhivare, R. S., & Rajput, S. S. (2015). Malononitrile: A Versatile Active Methylene Group. Request PDF.
• Asiri, A. M. et al. (2020). One-pot multicomponent synthesis of novel 3, 4-dihydro-3-methyl-2(1H)-quinazolinone derivatives and their biological evaluation as potential antioxidants, enzyme inhibitors, antimicrobials, cytotoxic and anti-inflammatory agents. Arabian Journal of Chemistry, 13(11), 9168-9188.
• Reddy, C. R. et al. (2017). One-Pot Three-Component Reaction for the Synthesis of 3,4-Dihydroquinazolines and Quinazolin-4(3H)-ones. Request PDF.
• Shklyaev, Y. V., & Nifontov, Y. V. (2002). Three-component synthesis of 3,4-dihydroisoquinoline derivatives. Russian Chemical Bulletin, 51(5), 844-849.

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• 2. Synthesis and SAR of 4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline derivatives as potent and selective CDK4/6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes & Protocols: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one as a Versatile Synthon for Complex Molecule Synthesis

Foreword: The Strategic Value of the Tetrahydroquinolin-4-one Scaffold

The 1,2,3,4-tetrahydroquinoline nucleus is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the core of numerous bioactive compounds, including antiviral, anti-malarial, and anti-cancer agents.[1][2][3] Its saturated heterocyclic ring provides a three-dimensional architecture that is often desirable for potent and selective interaction with biological targets. The introduction of a ketone at the C4 position, as in 1-methyl-1,2,3,4-tetrahydroquinolin-4-one, transforms this simple scaffold into a powerful and versatile building block. The ketone functionality and the adjacent methylene group (C3) serve as critical handles for a wide array of chemical transformations, enabling the construction of complex molecular frameworks.

This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of 1-methyl-1,2,3,4-tetrahydroquinolin-4-one. We will move beyond simple reaction schemes to explain the causality behind experimental choices, offering detailed, field-proven protocols and insights to empower your synthetic campaigns.

Physicochemical Properties & Safe Handling

Before utilization, a thorough understanding of the building block's properties and safety requirements is essential.

Property	Value
IUPAC Name	1-methyl-1,2,3,4-tetrahydroquinolin-4-one
Molecular Formula	C₁₀H₁₁NO
Molecular Weight	161.20 g/mol
CAS Number	1198-15-8
Appearance	Typically an off-white to yellow or brown solid
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Recommended storage temperature: 2-8°C.

Safety & Handling:

• Hazard Statements: May cause skin, eye, and respiratory irritation.

• Precautionary Measures: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle in a well-ventilated fume hood.

• In Case of Exposure: In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15 minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists.

Synthesis of the Building Block: An Efficient Domino Approach

The synthesis of 2,3-dihydro-4(1H)-quinolinones, including our N-methylated target, is often achieved through domino reactions that efficiently construct the heterocyclic core from simple starting materials.[1][2] A common and reliable method involves the intramolecular cyclization of an N-aryl-β-amino acid derivative, which can be formed in situ.

Below is a representative workflow for the synthesis of the title compound.

Caption: Synthetic workflow for the title compound.

Protocol 2.1: Synthesis via Aza-Michael Addition and Friedel-Crafts Cyclization

This protocol describes a one-pot procedure that leverages two sequential reactions to build the target molecule efficiently.

Materials:

• N-methylaniline (1.0 equiv)

• Acrylic acid (1.1 equiv)

• Polyphosphoric acid (PPA)

• Ice bath

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine N-methylaniline (1.0 equiv) and acrylic acid (1.1 equiv). Cool the mixture in an ice bath to 0°C.

• Aza-Michael Addition: The initial reaction between N-methylaniline and acrylic acid proceeds as a conjugate addition. This step can be stirred at room temperature for 2-4 hours to ensure the formation of the intermediate, 3-(methyl(phenyl)amino)propanoic acid.

• Cyclization: Slowly and cautiously add polyphosphoric acid (PPA) to the reaction mixture with vigorous stirring. PPA acts as both the acid catalyst and the dehydrating agent for the intramolecular Friedel-Crafts acylation.

  • Scientist's Note: The addition of PPA is exothermic and should be done in portions to control the temperature. The viscosity of the mixture will increase significantly.

• Heating: After the addition of PPA is complete, heat the reaction mixture to 90-100°C and maintain this temperature for 3-5 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Workup: Allow the reaction mixture to cool to room temperature. Carefully pour the viscous mixture onto crushed ice with stirring. This will hydrolyze the PPA and precipitate the crude product.

• Neutralization: Slowly neutralize the acidic aqueous slurry by adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • Rationale: Neutralization is crucial to deprotonate the product and make it soluble in the organic extraction solvent. Be cautious as CO₂ evolution can cause frothing.

• Extraction: Extract the product into ethyl acetate (3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 1-methyl-1,2,3,4-tetrahydroquinolin-4-one as a solid.

Applications in Complex Molecule Synthesis

The true power of 1-methyl-1,2,3,4-tetrahydroquinolin-4-one lies in its dual reactivity: the enolizable ketone and the stable heterocyclic core.

Knoevenagel-Type Condensation at the C3 Position

The acidic α-protons at the C3 position are readily deprotonated to form an enolate, which can act as a nucleophile in condensation reactions. This is a classic strategy for introducing complexity and building exocyclic double bonds.

Caption: Mechanism of Knoevenagel condensation.

Protocol 3.1.1: Synthesis of a 3-Benzylidene Derivative

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equiv)

• Benzaldehyde (1.05 equiv)

• Piperidine (0.2 equiv)

• Ethanol

• Reflux condenser

Procedure:

• Setup: Dissolve 1-methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equiv) and benzaldehyde (1.05 equiv) in absolute ethanol in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of piperidine (0.2 equiv) to the solution.

  • Expert Insight: Piperidine acts as a base to facilitate the formation of the enolate and also participates in the reversible formation of an iminium ion with the aldehyde, increasing its electrophilicity.

• Reaction: Heat the mixture to reflux (approx. 78°C) for 4-6 hours. Monitor the formation of the product by TLC. The product is often a brightly colored, UV-active spot.

• Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath for 1 hour. The product will often precipitate from the solution.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol to remove residual reactants, and dry under vacuum. If no precipitate forms, the product can be isolated by concentrating the solvent and purifying via column chromatography or recrystallization.

Synthesis of Fused Heterocycles: Accessing Pyrazolo[4,3-c]quinolines

The 1,3-relationship between the nitrogen atom and the ketone carbonyl makes this building block an ideal precursor for synthesizing fused heterocyclic systems. Reaction with hydrazine, for example, yields pyrazolo-fused quinolines, a scaffold of significant interest in medicinal chemistry.

Protocol 3.2.1: Synthesis of a Pyrazolo[4,3-c]quinoline Derivative

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equiv)

• Hydrazine hydrate (1.2 equiv)

• Glacial acetic acid

Procedure:

• Setup: In a round-bottom flask, dissolve the starting quinolinone in glacial acetic acid.

  • Rationale: Acetic acid serves as both the solvent and an acid catalyst, activating the carbonyl group towards nucleophilic attack.

• Reagent Addition: Add hydrazine hydrate (1.2 equiv) dropwise to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 118°C) for 6-8 hours. The reaction involves the initial formation of a hydrazone followed by an intramolecular cyclization and subsequent aromatization of the newly formed pyrazole ring.

• Workup and Isolation: Cool the mixture and pour it onto crushed ice. Neutralize carefully with a base (e.g., ammonium hydroxide or sodium bicarbonate solution) until a precipitate forms.

• Purification: Collect the crude product by vacuum filtration, wash thoroughly with water, and dry. Recrystallization from a suitable solvent like ethanol or isopropanol can provide the pure fused heterocyclic product.

Strategic Reduction of the Ketone

Reducing the C4-ketone to a hydroxyl group unlocks a different set of synthetic possibilities. The resulting alcohol can be used in substitutions, eliminations (to form a double bond), or as a directing group.

Caption: Synthetic utility of the C4-alcohol.

Protocol 3.3.1: Sodium Borohydride Reduction to the C4-Alcohol

Materials:

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equiv)

• Sodium borohydride (NaBH₄) (1.5 equiv)

• Methanol

• Ice bath

• Deionized water

Procedure:

• Setup: Dissolve the quinolinone in methanol and cool the solution to 0°C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄) in small portions over 15-20 minutes.

  • Trustworthiness Note: NaBH₄ is a mild and selective reducing agent that will reduce the ketone without affecting other functional groups. Its reaction with methanol is slow but generates hydrogen gas, so the addition should be controlled.

• Reaction: Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quenching: Cool the mixture back to 0°C and quench the excess NaBH₄ by the slow, dropwise addition of deionized water.

• Isolation: Remove the methanol under reduced pressure. The aqueous residue can then be extracted with an organic solvent like ethyl acetate.

• Purification: Dry the organic extracts over MgSO₄, filter, and concentrate to yield the desired 1-methyl-1,2,3,4-tetrahydroquinolin-4-ol, which can be used directly or purified by chromatography.

Representative Characterization Data

Accurate characterization is paramount. While spectra must be run for each synthesized batch, the data below serves as a reference for the parent building block and a representative derivative. This data is based on typical values for such structures as reported in the literature.[4]

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key IR (cm⁻¹)
1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	7.8-6.8 (m, 4H, Ar-H), 3.6 (t, 2H, -CH₂-N), 3.0 (s, 3H, N-CH₃), 2.7 (t, 2H, -CH₂-C=O)	195 (C=O), 150-115 (Ar-C), 55 (N-CH₂), 45 (N-CH₃), 38 (C=O-CH₂)	1680 (C=O stretch)
3-(Benzylidene)-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	8.0 (s, 1H, =CH), 7.8-6.9 (m, 9H, Ar-H), 3.8 (s, 2H, -CH₂-N), 3.1 (s, 3H, N-CH₃)	185 (C=O), 150-120 (Ar-C, =CH), 52 (N-CH₂), 42 (N-CH₃)	1665 (C=O, conjugated), 1600 (C=C)

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is far more than a simple heterocyclic compound; it is a strategically designed synthon offering multiple, distinct points for chemical modification. Through reactions targeting the enolizable C3 position, the reactive C4 carbonyl, and the core scaffold itself, chemists can rapidly generate diverse and complex molecular architectures. The protocols and insights provided herein serve as a robust foundation for leveraging this building block in drug discovery programs and complex total synthesis.

References

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Medicinal Chemistry. [Link]

• Bunce, R. A., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules (MDPI). [Link]

• Bunce, R. A., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. National Center for Biotechnology Information (PMC). [Link]

• Organic Chemistry Portal. Tetrahydroquinoline synthesis. [Link]

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• Martínez, R., et al. (2024). Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues. Molecules (MDPI), available via National Center for Biotechnology Information (PMC). [Link]

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• 2. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Novel 1,2,3,4-Tetrahydroquinoline Scaffolds as Potent NF-κB Inhibitors and Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Abstract

This document provides a comprehensive guide for the chemical reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one to its corresponding alcohol, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-ol. The resulting tetrahydroquinoline scaffold is a significant structural motif found in a wide array of biologically active compounds and pharmaceutical agents.[1][2] This guide delves into the mechanistic underpinnings of common reduction strategies, offers a comparative analysis of various reducing agents, and presents a detailed, field-proven protocol for a reliable and efficient reduction using sodium borohydride. This application note is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction: The Significance of the Tetrahydroquinoline Moiety

The 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic pharmaceuticals.[1][2] Derivatives of this heterocyclic system have demonstrated a broad spectrum of biological activities, including antiarrhythmic, schistosomicidal, and antiviral properties.[1][3] The reduction of substituted 4-quinolinones is a critical transformation, providing access to chiral alcohols that serve as versatile intermediates for the synthesis of more complex molecules with potential therapeutic applications. The strategic choice of the reducing agent and reaction conditions is paramount to achieving high yield, purity, and, where applicable, stereoselectivity.

Mechanistic Overview of Ketone Reduction

The reduction of the carbonyl group in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one to a secondary alcohol involves the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. This is a fundamental transformation in organic synthesis, and several classes of reagents can effect this change. The general mechanism proceeds in two key steps:

• Nucleophilic Attack: A hydride donor delivers a hydride ion to the carbonyl carbon, breaking the carbon-oxygen π-bond and forming a new carbon-hydrogen bond. This results in the formation of a transient alkoxide intermediate.

• Protonation: The negatively charged alkoxide is then protonated, typically by a protic solvent or during an aqueous workup, to yield the final alcohol product.

The choice of hydride source significantly influences the reactivity, selectivity, and safety of the procedure.

Comparative Analysis of Common Reducing Agents

Several reducing agents are capable of reducing ketones to secondary alcohols. The selection of the most appropriate reagent depends on factors such as substrate compatibility, desired selectivity, reaction scale, and safety considerations.

Reducing Agent	Typical Solvent(s)	Relative Reactivity	Key Advantages	Key Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol, THF	Mild	Safe and easy to handle; selective for aldehydes and ketones.[4][5]	Does not typically reduce esters, amides, or carboxylic acids.[4][5]
Lithium Aluminum Hydride (LiAlH₄)	Diethyl ether, THF	Strong	Highly reactive; reduces a wide range of functional groups including esters and amides.[6][7][8]	Pyrophoric and reacts violently with water and protic solvents; less selective.[6][8]
Catalytic Hydrogenation (e.g., H₂/Pd-C)	Methanol, Ethanol, Ethyl acetate	Varies with catalyst and conditions	"Green" and atom-economical; can be highly selective.[9]	Requires specialized high-pressure equipment; catalyst can be expensive and pyrophoric.

For the specific reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, sodium borohydride offers a favorable balance of reactivity, selectivity, and operational simplicity, making it an excellent choice for many laboratory settings.

Detailed Experimental Protocol: Sodium Borohydride Reduction

This section provides a step-by-step protocol for the reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one using sodium borohydride.

Materials and Equipment

• Reagents:

  • 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH), anhydrous

  • Deionized water (H₂O)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Deuterated chloroform (CDCl₃) for NMR analysis

• Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Magnetic stir plate

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • UV lamp for TLC visualization

  • Glassware for extraction and filtration

  • Nuclear Magnetic Resonance (NMR) spectrometer

Experimental Workflow Diagram

Caption: Workflow for the reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 eq.) in anhydrous methanol (approximately 10-15 mL per gram of starting material).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C. This is crucial to moderate the initial exothermic reaction upon addition of the reducing agent.

• Addition of Sodium Borohydride: Slowly add sodium borohydride (1.2-1.5 eq.) to the stirred solution in small portions over 15-20 minutes. Causality Note: Portion-wise addition prevents a rapid, uncontrolled evolution of hydrogen gas and helps to maintain a low reaction temperature.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30-50% ethyl acetate in hexanes). The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed as indicated by TLC, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C. Safety Note: Quenching is an exothermic process and may cause vigorous gas evolution.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: Transfer the resulting aqueous slurry to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with deionized water, followed by a saturated brine solution to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to afford the crude product.

• Purification and Characterization: The crude 1-Methyl-1,2,3,4-tetrahydroquinolin-4-ol can be purified by column chromatography on silica gel if necessary. The final product should be characterized by NMR spectroscopy to confirm its structure and purity.[10][11]

Reaction Mechanism Diagram

Caption: Mechanism of Sodium Borohydride reduction of a ketone.

Conclusion

The reduction of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a key synthetic step for accessing valuable alcohol intermediates. The use of sodium borohydride provides a safe, efficient, and selective method for this transformation. The protocol detailed herein is robust and scalable, offering a reliable procedure for researchers in organic and medicinal chemistry. Careful attention to reaction temperature and quenching procedures is essential for ensuring a safe and successful outcome.

References

• Bunce, R. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 18(9), 10245-10287. Available at: [Link]

• Chemistry LibreTexts. (2020). Reductions using NaBH4, LiAlH4. Retrieved from [Link]

• Imperial College London. (n.d.). REDUCTIONS WITH LITHIUM ALUMINIUM HYDRIDE. Retrieved from [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1,2,3,4-tetrahydroisoquinoline. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one 14. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Tandem synthesis of tetrahydroquinolines and identification of reaction network by operando NMR. Catalysis Science & Technology, 11(1), 227-234. Available at: [Link]

• Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

• YouTube. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. Retrieved from [Link]

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• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. REDUCTIONS WITH LITHIUM ALUMINIUM HYDRIDE [ch.ic.ac.uk]
• 7. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 8. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 9. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
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• 11. researchgate.net [researchgate.net]

The Strategic Utility of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in the Synthesis of Novel Bioactive Compounds

Introduction: Unlocking the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the 1,2,3,4-tetrahydroquinoline framework is a privileged scaffold, forming the core of numerous natural products and synthetic pharmaceuticals with a wide array of biological activities.[1] These activities span from anti-cancer and anti-malarial to agents targeting neurodegenerative disorders like Alzheimer's disease.[1] The strategic introduction of specific functional groups onto this core structure allows for the fine-tuning of its pharmacological profile. 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one emerges as a particularly valuable starting material in this context. Its rigid, bicyclic structure, combined with the reactive carbonyl group at the C4 position and an adjacent activatable methylene group at C3, provides a versatile platform for the synthesis of diverse and complex bioactive molecules. This guide provides detailed application notes and protocols for leveraging this key intermediate in the synthesis of novel compounds with therapeutic potential.

Core Synthetic Strategies: A Hub for Molecular Diversity

The synthetic utility of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is primarily centered around two key reactive sites: the ketone at C4 and the α-methylene at C3. These sites allow for a variety of chemical transformations, enabling the construction of a diverse library of derivatives.

• Reactions at the C4 Carbonyl: The ketone functionality is a prime target for nucleophilic additions and related reactions. A key transformation is reductive amination , which introduces a nitrogen-containing substituent at the C4 position, a common feature in many centrally active agents and cholinesterase inhibitors.

• Reactions at the C3 Methylene: The protons on the methylene group adjacent to the carbonyl are acidic and can be removed by a suitable base to form an enolate. This enolate can then react with various electrophiles. A classic example is the Aldol condensation with aldehydes or ketones to introduce a new carbon-carbon bond at the C3 position.

• Multicomponent Reactions: The reactivity of both the C3 and C4 positions can be harnessed in one-pot multicomponent reactions to rapidly generate molecular complexity. A notable example is the synthesis of spirocyclic systems , which are of significant interest in drug discovery due to their three-dimensional and rigid nature.

The following application notes provide detailed protocols for these key synthetic transformations.

Figure 1: Key synthetic pathways originating from 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Application Note 1: Synthesis of Spiro-Tetrahydroquinoline Derivatives for Wound Healing Applications

Scientific Rationale: Spirocyclic scaffolds are highly sought after in medicinal chemistry due to their rigid conformations, which can lead to enhanced binding affinity and selectivity for biological targets. The synthesis of spiro-tetrahydroquinolines has been shown to yield compounds with significant wound-healing properties.[2][3] This protocol describes a one-pot, three-component reaction to generate a spiro-tetrahydroquinoline derivative. While the cited literature does not use 1-methyl-1,2,3,4-tetrahydroquinolin-4-one as the starting material, the underlying reaction mechanism is applicable.

Experimental Protocol: One-Pot Synthesis of a Spiro-Tetrahydroquinoline Derivative

This protocol is an adaptation of a reported procedure for the synthesis of spiro-tetrahydroquinoline derivatives.[2]

• Reagent Preparation:

  • Dissolve 1-methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 mmol, 175.2 mg) and 1,3-indandione (1.0 mmol, 146.1 mg) in 5 mL of dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

  • In a separate vial, prepare a solution of the desired aromatic aldehyde (e.g., benzaldehyde, 1.0 mmol, 106.1 mg) in 2 mL of DCM.

• Reaction Setup:

  • To the stirred solution of the quinolinone and 1,3-indandione, add 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.05 mmol, 5.6 mg) as a catalyst.

  • Add the solution of the aromatic aldehyde dropwise to the reaction mixture at room temperature.

• Reaction Execution and Monitoring:

  • Seal the flask and stir the reaction mixture at 30 °C.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate, 7:3). The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • Upon completion, quench the reaction by adding 5 mL of 1 N hydrochloric acid (HCl) aqueous solution.

  • Extract the mixture with DCM (3 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by recrystallization from a mixture of ethanol and hexane to afford the desired spiro-tetrahydroquinoline derivative.

Expected Outcome: This reaction is expected to produce a highly diastereoselective synthesis of the target spiro compound in good yield.

Figure 2: Synthesis of spiro-tetrahydroquinoline derivatives.

Application Note 2: Synthesis of 3-Substituted Derivatives via Aldol Condensation

Scientific Rationale: The introduction of substituents at the C3 position of the tetrahydroquinoline ring can significantly impact biological activity. The aldol condensation is a powerful C-C bond-forming reaction that utilizes the acidic protons on the α-carbon of a ketone. In the case of 1-methyl-1,2,3,4-tetrahydroquinolin-4-one, this allows for the introduction of a variety of substituents at the C3 position, which is crucial for structure-activity relationship (SAR) studies.

Experimental Protocol: Base-Catalyzed Aldol Condensation

• Reaction Setup:

  • In a round-bottom flask, dissolve 1-methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 mmol, 175.2 mg) in 10 mL of ethanol.

  • Add the desired aromatic aldehyde (1.0 mmol) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

• Reaction Execution:

  • Prepare a 10% aqueous solution of sodium hydroxide (NaOH).

  • Add the NaOH solution dropwise to the stirred reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitoring and Work-up:

  • Monitor the reaction by TLC. A precipitate may form upon completion of the reaction.

  • If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry.

  • If no precipitate forms, pour the reaction mixture into 50 mL of ice-cold water.

  • Collect the resulting precipitate by filtration, wash with water, and dry.

• Purification:

  • Recrystallize the crude product from ethanol to obtain the pure 3-substituted derivative.

Expected Outcome: This reaction typically affords the corresponding α,β-unsaturated ketone (chalcone-like) product in good to excellent yields.

Reactant Aldehyde	Expected Product	Potential Biological Activity
Benzaldehyde	3-Benzylidene-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	Anticancer, Anti-inflammatory
4-Chlorobenzaldehyde	3-(4-Chlorobenzylidene)-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	Antimicrobial
4-Methoxybenzaldehyde	3-(4-Methoxybenzylidene)-1-methyl-1,2,3,4-tetrahydroquinolin-4-one	Antioxidant

Table 1: Examples of Aldol Condensation Products and Their Potential Biological Activities.

Application Note 3: Synthesis of 4-Amino-Tetrahydroquinoline Derivatives via Reductive Amination

Scientific Rationale: The conversion of a carbonyl group to an amino group is a fundamental transformation in medicinal chemistry. The resulting amines are often key pharmacophores for interacting with biological targets, particularly in the central nervous system. Reductive amination of 1-methyl-1,2,3,4-tetrahydroquinolin-4-one provides access to 4-amino-tetrahydroquinoline derivatives, which are structural motifs in compounds being investigated as acetylcholinesterase inhibitors for the treatment of Alzheimer's disease.[4]

Experimental Protocol: Reductive Amination with a Primary Amine

• Imine Formation:

  • Dissolve 1-methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 mmol, 175.2 mg) and a primary amine (e.g., benzylamine, 1.1 mmol, 117.9 mg) in 15 mL of methanol in a round-bottom flask.

  • Add a catalytic amount of acetic acid (2-3 drops).

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add sodium cyanoborohydride (NaBH₃CN) (1.5 mmol, 94.2 mg) portion-wise to the stirred solution. Caution: NaBH₃CN is toxic and should be handled in a fume hood.

  • Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Work-up:

  • Quench the reaction by the slow addition of 1 M HCl until the solution is acidic (pH ~2) to decompose any remaining reducing agent.

  • Make the solution basic (pH ~10) by the addition of 2 M NaOH.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification:

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Expected Outcome: This procedure should yield the desired 4-amino-tetrahydroquinoline derivative. The choice of the primary amine can be varied to generate a library of compounds for biological screening.

Figure 3: Reductive amination of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Summary of Potential Bioactive Derivatives

Synthetic Method	Derivative Class	Potential Biological Activities
One-Pot Multicomponent Reaction	Spiro-Tetrahydroquinolines	Wound Healing, Anticancer, Antibiotic[2][3]
Aldol Condensation	3-Arylmethylene-Tetrahydroquinolin-4-ones	Anticancer, Anti-inflammatory, Antioxidant
Reductive Amination	4-Amino-Tetrahydroquinolines	Acetylcholinesterase Inhibition, CNS Activity[4]

Table 2: Overview of synthetic routes and potential biological applications of derivatives of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one represents a highly versatile and valuable building block for the synthesis of a wide range of bioactive compounds. The strategic manipulation of its reactive carbonyl and α-methylene groups through well-established synthetic protocols, such as those detailed in these application notes, allows for the systematic exploration of chemical space and the generation of novel therapeutic candidates. The protocols provided herein serve as a robust starting point for researchers and drug development professionals aiming to harness the synthetic potential of this important scaffold.

References

• Synthesis of Novel Spiro-Tetrahydroquinoline Derivatives and Evaluation of Their Pharmacological Effects on Wound Healing. Molecules. [Link]

• Synthesis Of Novel 1,2,3,4-Tetrahydro- Isoquinoline Derivatives. International Journal of Scientific & Technology Research. [Link]

• (PDF) Synthesis of Novel Spiro-Tetrahydroquinoline Derivatives and Evaluation of Their Pharmacological Effects on Wound Healing. ResearchGate. [Link]

• Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Molbank. [Link]

• Synthesis and Biological Evaluation of 1,2,3,4-Tetrahydroisoquinolines Derivatives as Monoamine Oxidase Inhibitors for Treatment of Alzheimer's and Parkinson's Diseases. ResearchGate. [Link]

• Tetrahydroquinoline synthesis. Organic Chemistry Portal. [Link]

• (PDF) One-Pot Multicomponent Synthesis and Bioevaluation of Tetrahydroquinoline Derivatives as Potential Antioxidants, α-Amylase Enzyme Inhibitors, Anti-Cancerous and Anti-Inflammatory Agents. ResearchGate. [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules. [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. [Link]

• 1-Methyl-1,2,3,4-tetrahydroisoquinoline. PubChem. [Link]

• One-Pot Multicomponent Synthesis and Bioevaluation of Tetrahydroquinoline Derivatives as Potential Antioxidants, α-Amylase Enzyme Inhibitors, Anti-Cancerous and Anti-Inflammatory Agents. Molecules. [Link]

• Synthesis and Characterization of Tetrahydroquinolines as acetylcholinesterase inhibitors. ResearchGate. [Link]

• Synthesis and Characterization of Tetrahydroquinolines as acetylcholinesterase inhibitors. Sciforum. [Link]

• Synthesis and characterisation of an acetylcholinesterase inhibitor. PEARL. [Link]

• Design, Synthesis, and AChE Inhibition of 4-Amino-tetrahydroquinoline Derivatives: Molecular Docking and Biological Evaluation. ResearchGate. [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the technical support center for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. As a key intermediate in pharmaceutical research, achieving a high yield of this compound is critical. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its synthesis. Drawing from established chemical principles and field-proven insights, we will dissect the reaction, troubleshoot potential issues, and provide robust protocols to enhance your experimental outcomes.

The most reliable and frequently employed route to this scaffold is a two-step process, beginning with the synthesis of the N-methylated amino acid precursor, followed by an intramolecular Friedel-Crafts acylation. This guide is structured to address each stage of this pathway, providing both the "how" and the critical "why" behind each experimental choice.

Core Synthetic Pathway: An Overview

The synthesis is logically divided into two primary stages:

• Stage 1: Precursor Synthesis: Formation of 3-(methyl(phenyl)amino)propanoic acid via a Michael addition of N-methylaniline to acrylic acid.

• Stage 2: Intramolecular Cyclization: An acid-catalyzed intramolecular Friedel-Crafts acylation of the precursor to yield the target 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Technical Support Center: Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the technical support center for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the multi-step synthesis of this important heterocyclic scaffold. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you optimize your synthetic route and achieve high purity and yield.

Introduction

The synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one typically proceeds through a sequence of key transformations: cyclization to form the quinolinone core, N-methylation, and subsequent reduction of the heterocyclic ring. Each of these steps presents unique challenges and potential for the formation of undesired side products. This guide is structured to address these challenges in a question-and-answer format, providing practical solutions grounded in chemical principles.

Section 1: Cyclization to Form the Quinolone Core

A common route to the quinolin-4-one core is the Conrad-Limpach reaction, which involves the condensation of an aniline with a β-ketoester. When using N-methylaniline as the starting material, specific side reactions can arise.

FAQ 1: Low yield of the desired 4-quinolone is observed, with a significant amount of a 2-quinolone isomer. What is happening and how can I prevent it?

Answer:

This is a classic case of the competing Knorr quinoline synthesis. The Conrad-Limpach and Knorr syntheses are two competing pathways that are highly dependent on reaction temperature and acid concentration.

• Conrad-Limpach Pathway (Favors 4-Quinolone): At lower temperatures (around 140-160 °C), the reaction between N-methylaniline and a β-ketoester (like ethyl acetoacetate) proceeds via a β-aminoacrylate intermediate, which then cyclizes at higher temperatures (around 250 °C) to form the desired 4-quinolone.[1]

• Knorr Pathway (Favors 2-Quinolone): At higher initial reaction temperatures and with strong acid catalysis, the N-methylaniline can react with the ester group of the β-ketoester to form a β-ketoanilide. This intermediate then cyclizes to form the thermodynamically more stable 2-quinolone isomer.[2][3][4]

Troubleshooting and Mitigation:

• Temperature Control: Maintain a lower temperature during the initial condensation step to favor the formation of the kinetic product, the β-aminoacrylate. A step-wise heating profile is recommended.

• Acid Concentration: The Knorr synthesis is often favored by strong acid catalysis. Using a milder acid or a catalytic amount of a strong acid can help to suppress the formation of the 2-quinolone.

• Choice of β-Ketoester: Using a more reactive β-ketoester can sometimes favor the Conrad-Limpach pathway by promoting the initial condensation at a lower temperature.

Experimental Protocol: Optimized Conrad-Limpach Cyclization for 1-Methyl-2,3-dihydroquinolin-4(1H)-one

• In a round-bottom flask equipped with a condenser and a Dean-Stark trap, combine N-methylaniline (1.0 equiv) and ethyl acetoacetate (1.1 equiv) in a high-boiling inert solvent such as Dowtherm A or diphenyl ether.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid).

• Heat the mixture to 140-150 °C for 2-3 hours to facilitate the formation of the enamine intermediate, collecting the evolved ethanol in the Dean-Stark trap.

• After the initial condensation is complete (monitored by TLC), slowly increase the temperature to 250 °C and maintain for 1-2 hours to effect cyclization.

• Cool the reaction mixture and pour it into a large volume of hexane to precipitate the crude product.

• Filter the solid and wash with hexane. The crude product can be purified by recrystallization or column chromatography.

Visualization: Conrad-Limpach vs. Knorr Synthesis

Caption: Competing pathways in the reaction of N-methylaniline and a β-ketoester.

Section 2: N-Methylation of the Quinolone Core

If the quinolone core is synthesized without the N-methyl group, a subsequent N-methylation step is required. This step can also be a source of side products.

FAQ 2: My N-methylation reaction is giving a mixture of the desired N-methyl product, the O-methylated byproduct, and some starting material. How can I improve the selectivity for N-methylation?

Answer:

The quinolin-4-one system possesses two nucleophilic sites: the nitrogen atom and the oxygen atom of the enolate. The regioselectivity of alkylation (N- vs. O-alkylation) is influenced by several factors, including the choice of base, solvent, and alkylating agent.[5][6]

• N-Alkylation: Generally favored by using a polar aprotic solvent (e.g., DMF, DMSO) and a strong, non-nucleophilic base (e.g., NaH). These conditions promote the formation of the nitrogen anion, which is a softer nucleophile and preferentially attacks the soft electrophile (the methyl group of the alkylating agent).

• O-Alkylation: Favored in polar protic solvents (e.g., ethanol, water) and with weaker bases. These conditions can lead to the formation of the enolate, where the oxygen is a harder nucleophile.

Troubleshooting and Mitigation:

• Base Selection: Use a strong, non-coordinating base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) to fully deprotonate the nitrogen.

• Solvent Choice: Employ a polar aprotic solvent such as DMF or THF to favor N-alkylation.

• Alkylating Agent: Methyl iodide is a common and effective methylating agent. Using a less reactive methylating agent like dimethyl sulfate may sometimes offer better control.

Experimental Protocol: Selective N-Methylation of 2,3-dihydroquinolin-4(1H)-one

• To a stirred suspension of sodium hydride (1.2 equiv, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C, add a solution of 2,3-dihydroquinolin-4(1H)-one (1.0 equiv) in anhydrous DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.1 equiv) dropwise.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

FAQ 3: I am observing a di-methylated byproduct in my N-methylation reaction. How can I avoid over-alkylation?

Answer:

Over-alkylation, leading to the formation of a quaternary ammonium salt, can occur if the newly formed N-methylated product is still sufficiently nucleophilic to react with another equivalent of the alkylating agent. This is more likely to happen with highly reactive alkylating agents or if an excess of the alkylating agent is used.

Troubleshooting and Mitigation:

• Stoichiometry: Carefully control the stoichiometry of the alkylating agent. Use no more than a slight excess (e.g., 1.05-1.1 equivalents).

• Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low instantaneous concentration.

• Temperature Control: Running the reaction at a lower temperature can help to control the rate of the second alkylation.

• Alternative Methylating Agents: Consider using less reactive methylating agents. Recently, methods using quaternary ammonium salts as solid methylating agents have been shown to provide excellent monoselectivity.[7][8]

Visualization: N- vs. O-Alkylation and Over-alkylation

Caption: Potential outcomes of the N-methylation reaction.

Section 3: Reduction of the Quinolone Ring

The final step in the synthesis is the reduction of the α,β-unsaturated ketone system in the N-methyl-quinolin-4-one to the desired 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

FAQ 4: My reduction of 1-methyl-2,3-dihydroquinolin-4(1H)-one is incomplete or results in over-reduction of the ketone. How can I achieve a selective reduction?

Answer:

The key challenge in this step is the chemoselective 1,4-reduction (conjugate reduction) of the enaminone system without affecting the carbonyl group.

• Incomplete Reduction: This can occur if the reducing agent is not sufficiently reactive or if the reaction time is too short.

• Over-reduction: Strong reducing agents like lithium aluminum hydride (LiAlH4) will readily reduce both the double bond and the ketone, leading to the corresponding alcohol. Even with catalytic hydrogenation, over-reduction can be an issue under harsh conditions (high pressure, high temperature, or with a highly active catalyst).[9][10]

Troubleshooting and Mitigation:

• Catalytic Hydrogenation: This is often the method of choice. The selectivity can be tuned by the choice of catalyst, solvent, and reaction conditions.

  • Catalyst: Palladium on carbon (Pd/C) is a common catalyst. Using a poisoned catalyst (e.g., Lindlar's catalyst) can sometimes improve selectivity.

  • Conditions: Milder conditions (lower hydrogen pressure, room temperature) are generally preferred to avoid over-reduction.[10]

• Sodium Borohydride (NaBH4): While NaBH4 is typically used for the reduction of aldehydes and ketones, it is generally unreactive towards isolated double bonds.[11][12] However, in the case of α,β-unsaturated ketones, 1,4-reduction can sometimes be achieved, often in the presence of a Lewis acid or by using specific reaction conditions. This can be a milder alternative to catalytic hydrogenation.

Experimental Protocol: Selective Catalytic Hydrogenation

• In a hydrogenation vessel, dissolve 1-methyl-2,3-dihydroquinolin-4(1H)-one (1.0 equiv) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of 10% Pd/C (typically 5-10 mol%).

• Purge the vessel with hydrogen gas and then pressurize to 1-4 atm.

• Stir the reaction mixture vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by column chromatography or recrystallization if necessary.

Data Presentation: Comparison of Reduction Methods

Reducing Agent	Typical Conditions	Advantages	Potential Side Reactions/Issues
H₂/Pd/C	1-4 atm H₂, RT, EtOH/EtOAc	High yielding, clean reaction.	Over-reduction to the alcohol, incomplete reduction.
NaBH₄	MeOH/EtOH, 0 °C to RT	Mild, does not typically reduce isolated C=C.	Can be slow, potential for 1,2-reduction of the ketone.
LiAlH₄	Anhydrous THF, 0 °C to RT	Powerful reducing agent.	Not selective , will over-reduce to the alcohol.

Section 4: Purification and Characterization

FAQ 5: I am having difficulty purifying the final product. What are the common impurities and how can I remove them?

Answer:

Purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be challenging due to the presence of structurally similar side products and unreacted starting materials.

Common Impurities:

• Starting Materials: Unreacted N-methyl-2,3-dihydroquinolin-4(1H)-one.

• Over-reduced Product: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-ol.

• Isomeric Byproducts: If the cyclization step was not selective, you may have isomeric quinolones that are carried through the synthesis.

Purification Strategies:

• Column Chromatography: This is the most common and effective method for separating the desired product from impurities. A gradient elution system (e.g., hexane/ethyl acetate) on silica gel is typically effective.

• Recrystallization: If the product is a solid and of sufficient purity, recrystallization can be an excellent final purification step.

• Acid-Base Extraction: The basic nitrogen atom in the product allows for purification via acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid to extract the amine-containing compounds into the aqueous layer. The aqueous layer is then basified and re-extracted with an organic solvent to recover the purified product. This can be particularly useful for removing non-basic impurities.

References

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• Staskun, B. The Conversion of Benzoylacetanilides into 2- and 4-Hydroxyquinolines. J. Org. Chem.1964 , 29 (5), 1153–1157. [Link]

• Wassenaar, J.; de Vries, J. G. Chemoselective Hydrogenation of α,β-Unsaturated Ketones Catalyzed by a Manganese(I) Hydride Complex. Org. Lett.2024 , 26 (19), 4075–4079. [Link]

• Wassenaar, J.; de Vries, J. G. Chemoselective Hydrogenation of α,β-Unsaturated Ketones Catalyzed by a Manganese(I) Hydride Complex. PMC.2024 . [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.2021 . [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline.2022 . [Link]

• Pearson, R. J.; Evans, K. M.; Slawin, A. M. Z.; Philp, D.; Westwood, N. J. Controlling the outcome of an N-alkylation reaction by using N-oxide functional groups. J. Org. Chem.2005 , 70 (13), 5055–5061. [Link]

• Knorr quinoline synthesis & mechanism. YouTube.2020 . [Link]

• Conrad, M.; Limpach, L. Ueber die Einwirkung von Acetessigester auf Anilin. Berichte der deutschen chemischen Gesellschaft1887 , 20 (1), 944–948. [Link]

• LaPlante, S. R.; et al. N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. ResearchGate.2013 . [Link]

• Khachatryan, D. S.; et al. N- and / or O- Alkylation of Quinazolinone Derivatives. Juniper Publishers.2020 . [Link]

• Park, S.; et al. CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. ACS Omega2023 , 8 (33), 30163–30172. [Link]

• Asymmetric catalytic hydrogenation of imines and enamines in natural product synthesis. ResearchGate.2014 . [Link]

• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. PMC.2022 . [Link]

• Conrad-Limpach Synthesis. SynArchive.2024 . [Link]

• 1,4-Reduction of α,β-Unsaturated Ketones through Rhodium(III)-Catalyzed Transfer Hydrogenation. Semantic Scholar.2019 . [Link]

• Conrad-Limpach reaction. ResearchGate.2022 . [Link]

• A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. ResearchGate.2024 . [Link]

• Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts. Catalysis Science & Technology.2021 . [Link]

• Catalytic Hydrogenation. Wordpress.2026 . [Link]

• N- and / or O- Alkylation of Quinazolinone Derivatives. ResearchGate.2020 . [Link]

• Reduction of enamines and derivatives. Organic Chemistry Portal.2022 . [Link]

• 1,4-Reduction of α,β-unsaturated compounds. Organic Chemistry Portal.2021 . [Link]

• Competition between N and O: use of diazine N-oxides as a test case for the Marcus theory rationale for ambident reactivity. PMC.2010 . [Link]

• Iridium-Catalyzed Highly Selective 1,4-Reduction of α,β-Unsaturated Carbonyl Compounds. MDPI.2024 . [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. PMC.2014 . [Link]

• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. ACS Publications.2022 . [Link]

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. NIH.2009 . [Link]

• Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors. MDPI.2019 . [Link]

• Lecture 43 I Conrad-Limpach Reaction I Name Reactions I Organic Chemistry. YouTube.2025 . [Link]

• Selective Methylation of Amides, N-Heterocycles, Thiols, and Alcohols with Tetramethylammonium Fluoride. Organic Chemistry Portal.2020 . [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry.2011 . [Link]

• Sodium Borohydride. Common Organic Chemistry.2023 . [Link]

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester.2023 . [Link]

• Synthesis of substituted 1,2,3,4-tetrahydroquinolines. ePrints Soton.1993 . [Link]

• NaBH4 Reduction Reaction Mechanism. YouTube.2016 . [Link]

• Synthesis of 1,2,3,4-Tetrahydroisoquinoline Derivatives. ResearchGate.2010 . [Link]

• 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. ResearchGate.2013 . [Link]

• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. PMC.2022 . [Link]

• Sodium borohydride, Sodium tetrahydroborate. Organic Chemistry Portal.2023 . [Link]

• NaBH4 Reduction of Ketone to Alcohol. Minnesota State University Moorhead.2023 . [Link]

• 1-Methyl-1,2,3,4-tetrahydroisoquinoline. PubChem.2024 . [Link]

• Preparation of N-methylaniline. PrepChem.2023 . [Link]

• Di-N-Methylation of Anti-Gram-Positive Aminoglycoside-Derived Membrane Disruptors Improves Antimicrobial Potency and Broadens Spectrum to Gram-Negative Bacteria. PubMed.2015 . [Link]

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• 10. pubs.acs.org [pubs.acs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Sodium Borohydride [commonorganicchemistry.com]

Technical Support Center: Optimization of Reaction Conditions for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis and optimization of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This molecule is a key intermediate in the development of various pharmaceutical agents, making its efficient synthesis critical.[1] This guide is structured to provide actionable solutions to common experimental challenges, moving from high-level frequently asked questions to in-depth troubleshooting scenarios.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

The most prevalent and scalable method is the intramolecular Friedel-Crafts acylation, often referred to as a cyclodehydration reaction. The typical starting material is N-phenyl-N-methyl-β-alanine. This precursor is treated with a strong acid and dehydrating agent, which catalyzes the cyclization to form the desired ketone. Polyphosphoric acid (PPA) is a classic and effective reagent for this transformation, acting as both the acid catalyst and the solvent.

Q2: My reaction yield is consistently low. What are the most likely causes?

Low yields in this synthesis typically stem from a few critical areas:

• Inefficient Cyclization: The energy barrier for the intramolecular acylation might not be overcome. This is often due to insufficient acid strength, inadequate temperature, or the presence of water which can quench the reaction.[2]

• Starting Material Purity: The precursor, N-phenyl-N-methyl-β-alanine, must be pure. Impurities can interfere with the catalyst or lead to side reactions.

• Side Product Formation: At elevated temperatures, side reactions such as intermolecular condensation or decomposition can become significant, consuming the starting material and reducing the yield of the desired product.[2]

• Product Isolation: The workup procedure is critical. The product has some water solubility, and improper extraction can lead to significant loss.

Q3: Which reaction parameters are the most critical to control for a successful synthesis?

Based on extensive laboratory experience, the three most critical parameters are:

• Temperature: This is arguably the most vital parameter. Insufficient heat results in an incomplete reaction, while excessive heat promotes charring, polymerization, and other side reactions.[2] A carefully controlled temperature ramp and holding period are essential.

• Catalyst Choice and Concentration: The choice of acid catalyst dictates the reaction conditions. Polyphosphoric acid (PPA) and Eaton's reagent (P₂O₅ in methanesulfonic acid) are highly effective. The ratio of catalyst to substrate is crucial; a sufficient excess is needed to drive the reaction to completion.

• Anhydrous Conditions: The reaction is a cyclodehydration. The presence of water will inhibit the catalyst and prevent the formation of the key acylium ion intermediate required for cyclization. All reagents and glassware must be scrupulously dried.

Q4: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most straightforward method.

• Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 30:70 v/v) typically provides good separation.

• Procedure: Periodically (e.g., every 30 minutes), carefully take a small aliquot from the hot reaction mixture, quench it in a vial containing a biphasic mixture of water and ethyl acetate, and spot the organic layer on a TLC plate.

• Interpretation: The reaction is complete when the spot corresponding to the starting material (N-phenyl-N-methyl-β-alanine) is no longer visible. The product, being more polar than hexane but less polar than the highly polar starting acid, will have a distinct Rf value.

Section 2: In-Depth Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a problem-cause-solution format.

Problem 1: Low or No Product Formation After Full Reaction Time

Q: I've run the reaction for several hours at 100°C in PPA, but TLC analysis shows only starting material. What went wrong?

This indicates a failure in the cyclization step. The primary causes and solutions are outlined below.

• Possible Cause A: Inactive or Insufficient Catalyst.

  • Causality: Polyphosphoric acid (PPA) is highly hygroscopic. If it has absorbed atmospheric moisture, its efficacy as a dehydrating agent and acid catalyst is severely compromised. An insufficient amount of PPA relative to the substrate will also fail to drive the reaction.

  • Solution: Use fresh, unopened PPA or PPA from a properly desiccated container. Ensure a significant weight excess of PPA to substrate, typically a 10:1 to 20:1 weight ratio, to ensure the mixture remains stirrable and the catalytic activity is high.

• Possible Cause B: Sub-optimal Reaction Temperature.

  • Causality: The intramolecular Friedel-Crafts acylation has a significant activation energy. While excessive heat is detrimental, a temperature of 100°C may be too low for some systems, especially if the PPA is not fully active.

  • Solution: After confirming your catalyst is active, consider incrementally increasing the temperature. Raise the bath temperature to 110°C and monitor by TLC for 30 minutes. If the reaction is still sluggish, you can increase it further to 120°C. Do not exceed 130-140°C, as this is where decomposition typically begins to accelerate.

• Possible Cause C: Poor Quality Starting Material.

  • Causality: If the N-phenyl-N-methyl-β-alanine precursor is contaminated with salts (e.g., sodium chloride from its own synthesis), it can inhibit the acidic catalyst.

  • Solution: Verify the purity of your starting material via melting point or NMR spectroscopy. If necessary, recrystallize it from an appropriate solvent system like ethanol/water.

Problem 2: TLC Shows Multiple Spots, Indicating Significant Side Product Formation

Q: My reaction produces the desired product, but also several other spots, making purification difficult and lowering the yield. How can I improve selectivity?

The formation of multiple products suggests that side reactions are competing with the desired intramolecular cyclization.

• Possible Cause A: Intermolecular Condensation/Polymerization.

  • Causality: At high concentrations and temperatures, the starting material can react with itself (intermolecularly) to form dimers or polymers instead of cyclizing (intramolecularly). This is a common issue in Friedel-Crafts acylations.[2]

  • Solution:

    • Decrease Substrate Concentration: Ensure you are using a sufficient excess of PPA (at least 10:1 by weight). This effectively runs the reaction under more dilute conditions, favoring the intramolecular pathway.

    • Optimize Temperature: Lower the reaction temperature. Find the "sweet spot" where the desired cyclization occurs at a reasonable rate but side reactions are minimized. A temperature of 100-110°C is often a good starting point.

• Possible Cause B: Reaction Temperature is Too High.

  • Causality: Excessive heat can cause charring and decomposition of the aromatic ring or the aliphatic chain, leading to a complex mixture of byproducts.

  • Solution: As mentioned, temperature control is paramount. Use an oil bath with a reliable thermostat and vigorous stirring to ensure even heat distribution. Avoid direct heating on a hot plate, which can create localized hot spots.

Problem 3: Difficulties in Product Isolation and Purification

Q: I see a good product spot on TLC, but my isolated yield after workup and chromatography is very low. Where am I losing my product?

Loss of product during the workup and purification phase is a frequent and frustrating issue.

• Possible Cause A: Incomplete Neutralization and Extraction.

  • Causality: The product is a ketone with a basic nitrogen atom. After quenching the reaction mixture in ice water, the product will exist as a protonated, water-soluble ammonium salt in the highly acidic aqueous layer. If the solution is not made sufficiently basic, the product will not partition into the organic extraction solvent.

  • Solution: After quenching the PPA mixture in a large volume of ice, slowly and carefully basify the aqueous slurry with a strong base like 50% NaOH solution until the pH is >10. The mixture will get very hot, so constant cooling in an ice bath is essential. Once basic, perform multiple extractions (at least 3-4 times) with a suitable solvent like dichloromethane or ethyl acetate to ensure complete recovery of the free base product.

• Possible Cause B: Co-elution During Column Chromatography.

  • Causality: Some non-polar impurities or dimers may have similar polarity to the desired product, leading to overlapping fractions during column chromatography and forcing the operator to discard mixed fractions, thus lowering the yield.

  • Solution:

    • Optimize TLC Solvent System: Before running a column, experiment with different solvent systems (e.g., trying different ratios of ethyl acetate/hexane, or adding a small amount of triethylamine to the mobile phase to reduce tailing).

    • Consider an Acid Wash: Before chromatography, you can dissolve the crude product in an organic solvent and wash it with dilute acid (e.g., 1M HCl). The desired product will move to the aqueous layer as the salt. The aqueous layer can then be separated, re-basified, and re-extracted to isolate a purer product, leaving non-basic impurities behind in the initial organic layer.

Section 3: Experimental Protocols & Data

Protocol: Synthesis via Polyphosphoric Acid (PPA) Catalyzed Cyclization

Materials:

• N-phenyl-N-methyl-β-alanine (1.0 eq)

• Polyphosphoric Acid (PPA) (10-15x weight of starting material)

• Ice, deionized water

• Sodium Hydroxide (NaOH), 50% aqueous solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Three-neck round-bottom flask, mechanical stirrer, thermometer, heating mantle, and condenser.

Procedure:

• Set up the apparatus under an inert atmosphere (Nitrogen or Argon). Ensure all glassware is oven-dried.

• Charge the flask with polyphosphoric acid. Begin mechanical stirring and heat the PPA to approximately 80°C to ensure it is fluid.

• Slowly add the N-phenyl-N-methyl-β-alanine to the stirring PPA. The addition may be slightly exothermic.

• Once the addition is complete, raise the temperature of the oil bath to 105-110°C. The internal temperature of the reaction should be maintained around 100°C.

• Hold the reaction at this temperature for 2-4 hours. Monitor the reaction's completion by TLC as described in the FAQ section.

• Once the reaction is complete, remove the heating mantle and allow the mixture to cool to about 60-70°C.

• In a separate large beaker, prepare a mixture of crushed ice and water (at least 10x the volume of the PPA used).

• Caution: Highly Exothermic. Very slowly and carefully, pour the warm PPA mixture into the vigorously stirring ice-water slurry.

• Rinse the reaction flask with water and add it to the beaker to ensure a quantitative transfer.

• Cool the aqueous slurry in an ice bath. Slowly add 50% NaOH solution until the pH is strongly basic (pH > 10, confirmed with pH paper).

• Transfer the mixture to a separatory funnel and extract the product with DCM or EtOAc (4 x 50 mL for a 5g scale reaction).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude oil/solid via flash column chromatography on silica gel using an appropriate solvent system (e.g., gradient of 10% to 30% EtOAc in Hexane).

Data Presentation

Table 1: Effect of Catalyst and Temperature on Yield

Entry	Catalyst	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Observations
1	PPA	90	4	45	35	Sluggish reaction, much SM left
2	PPA	110	2	>95	85	Clean reaction, minimal charring
3	PPA	130	2	>95	60	Significant darkening/side products

| 4 | Eaton's | 80 | 3 | >95 | 88 | Lower temp, clean conversion |

Data is illustrative and serves as a guideline for optimization.

Section 4: Visualizing the Process

Reaction Mechanism

The diagram below illustrates the generally accepted mechanism for the acid-catalyzed intramolecular cyclization.

Caption: Mechanism of PPA-catalyzed intramolecular cyclization.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and solving low-yield issues.

Caption: Troubleshooting workflow for low yield experiments.

Section 5: References

• BenchChem. (n.d.). Optimizing the Synthesis of 1-Methyl-3,4-dihydroquinolin-2(1H)-one. Retrieved from BenchChem website. [Link: https://www.benchchem.com/product/bcp163078/technical-support/optimizing-the-synthesis-of-1-methyl-3-4-dihydroquinolin-2-1h-one]

• Sloop, J. C. (2010). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 15(9), 5969–6003. [Link: https://www.mdpi.com/1420-3049/15/9/5969]

• Zhang, Y., & Zhang, J. (2019). Non-native Intramolecular Radical Cyclization Catalyzed by a B12-Dependent Enzyme. Angewandte Chemie International Edition, 58(34), 11843-11847. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9886266/]

• PrepChem. (2023). Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from PrepChem website. [Link: https://www.prepchem.com/synthesis-of-1-methyl-1-2-3-4-tetrahydroquinoline]

• Sloop, J. C. (2010). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 15(9), 5969–6003. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6257850/]

• Biosynth. (n.d.). 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. Retrieved from Biosynth website. [Link: https://www.biosynth.com/p/BAA19815/1198-15-8/1-methyl-1234-tetrahydroquinolin-4-one]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(25), 15436-15478. [Link: https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra01480c]

• Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis. Retrieved from Organic Chemistry Portal website. [Link: https://www.organic-chemistry.org/synthesis/heterocycles/quinolines/tetrahydroquinolines.shtm]

• Nikolova, Y., et al. (2022). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Molbank, 2022(2), M1350. [Link: https://www.mdpi.com/1422-8599/2022/2/M1350]

• Wang, T., et al. (2018). Gold(I)-catalyzed intramolecular cyclization/intermolecular cycloaddition cascade as a fast track to polycarbocycles and mechanistic insights. Nature Communications, 9(1), 4271. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6191478/]

• Balandina, A. A., et al. (2020). Study of regioselectivity of intramolecular cyclization of N-(m-R-phenyl)- and N-(α-naphthyl)-2-allyl(methallyl)-6-carboxy-4-oxo-3-aza-10-oxatricyclo[5.2.1.01,5]dec-8-enes. Russian Chemical Bulletin, 69(8), 1568-1578. [Link: https://www.researchgate.net/publication/344079872_Study_of_regioselectivity_of_intramolecular_cyclization_of_N-m-R-phenyl-_and_N-a-naphthyl-2-allylmethallyl-6-carboxy-4-oxo-3-aza-10-oxatricyclo521015dec-8-enes]

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Technical Support Center: Purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the technical support center for the purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions in a user-friendly Q&A format, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide: Navigating Purification Hurdles

This section addresses specific issues that may arise during the purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, offering causative explanations and actionable protocols.

Q1: My crude product is a dark oil or solid, and the color persists after initial purification attempts. What is the likely cause and how can I decolorize it?

A1: Persistent color, typically ranging from yellow to dark brown, in crude 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a common issue. The coloration often arises from a combination of factors:

• Oxidation: The tetrahydroquinoline ring system can be susceptible to oxidation, especially if exposed to air and light for extended periods, leading to the formation of highly colored conjugated impurities.

• Side-products from Synthesis: Depending on the synthetic route, colored byproducts may form. For instance, in syntheses involving strong acids or high temperatures, polymerization or degradation of starting materials or the product can occur.

• Residual Reagents: Incomplete removal of certain reagents or catalysts from the synthesis can also contribute to coloration.

Troubleshooting Protocol: Decolorization with Activated Carbon

Activated carbon is highly effective for removing colored impurities due to its large surface area and ability to adsorb large organic molecules.[1][2][3][4][5]

Step-by-Step Protocol:

• Dissolution: Dissolve the crude, colored 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in a suitable solvent. A good starting point is a solvent in which the compound is highly soluble, such as methanol, ethanol, or ethyl acetate. Use the minimum amount of solvent necessary to fully dissolve the compound at room temperature or with gentle warming.

• Addition of Activated Carbon: Add a small amount of activated carbon to the solution (typically 1-5% w/w of your crude product). Be cautious as the fine powder can be easily inhaled.

• Stirring: Stir the mixture at room temperature for 15-30 minutes. Avoid excessive heating, as this can sometimes lead to the adsorption of the desired product.

• Filtration: Filter the mixture through a pad of Celite® or a fine filter paper to remove the activated carbon. The filtrate should be significantly lighter in color or colorless.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the decolorized product, which can then be further purified by column chromatography or recrystallization.

Q2: I'm struggling to separate my product from a closely related impurity using column chromatography. The spots on the TLC plate are very close. How can I improve the separation?

A2: Achieving baseline separation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one from structurally similar impurities, such as the unmethylated starting material (2,3-dihydroquinolin-4(1H)-one) or over-methylated byproducts, can be challenging.

Troubleshooting Column Chromatography:

Logical Flow for Optimizing Column Chromatography

Caption: Workflow for optimizing column chromatography separation.

Step-by-Step Optimization:

• Solvent System Selection: The choice of eluent is critical. Start with a common solvent system like ethyl acetate/hexanes.[6] If the separation is poor, systematically vary the polarity. For N-heterocyclic compounds, adding a small amount of a more polar solvent like methanol or a modifier like triethylamine (0.1-1%) can significantly improve peak shape and resolution by competing with the basic nitrogen for active sites on the silica gel.

  • Recommended Starting Points for TLC Solvent Systems:

    • 30-50% Ethyl Acetate in Hexanes

    • 5% Methanol in Dichloromethane

    • Ethyl Acetate with 0.5% Triethylamine

• Gradient Elution: If a single solvent system doesn't provide adequate separation, a gradient elution is recommended. Start with a low polarity mobile phase and gradually increase the polarity. This will elute less polar impurities first, followed by your product, and then more polar impurities.

• Sample Loading: Overloading the column is a common cause of poor separation. Ensure your sample is dissolved in a minimal amount of the initial eluent or a less polar solvent and loaded as a concentrated band at the top of the column.

• Column Parameters:

  • Column Length and Diameter: A longer, narrower column will generally provide better resolution.

  • Silica Gel Particle Size: Using silica gel with a smaller particle size can enhance separation efficiency.

Q3: I am attempting to purify my product by recrystallization, but it either oils out or the recovery is very low. What are some suitable solvent systems and how can I improve my technique?

A3: Finding an effective recrystallization solvent for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be a process of trial and error. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Troubleshooting Recrystallization:

Recommended Solvent Systems for Recrystallization:

Solvent System	Rationale
Ethanol/Water	The compound is likely soluble in hot ethanol and less soluble in water. Dissolve in a minimum of hot ethanol and add hot water dropwise until cloudiness persists.[7]
Ethyl Acetate/Hexanes	A common mixed solvent system for compounds of intermediate polarity. Dissolve in hot ethyl acetate and add hexanes until saturation.[8]
Isopropanol	A single solvent that may provide the desired solubility profile.
Toluene	Can be effective for aromatic compounds, but higher boiling point requires careful handling.

Step-by-Step Protocol for Mixed-Solvent Recrystallization (e.g., Ethanol/Water):

• Dissolution: In an Erlenmeyer flask, add a minimal amount of hot ethanol to your crude product to dissolve it completely.

• Addition of Anti-Solvent: While the solution is still hot, add hot water dropwise with swirling until you observe persistent turbidity (cloudiness).

• Clarification: Add a few drops of hot ethanol back into the solution until it becomes clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry them thoroughly.

Pro-Tip: If your compound "oils out," it means it has come out of solution above its melting point. This can often be resolved by using a larger volume of solvent or by switching to a solvent with a lower boiling point.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities I should expect in the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A: The nature of impurities is highly dependent on the synthetic route employed. However, some common impurities include:

• Unreacted Starting Material: For instance, if you are performing an N-methylation of 2,3-dihydroquinolin-4(1H)-one, some of this starting material may remain.

• Over-Alkylation Products: In N-alkylation reactions, there is a possibility of forming quaternary ammonium salts, although this is less common with methylation.

• O-Alkylation Products: If the synthesis involves N-alkylation of a precursor with a hydroxyl group, O-alkylation can be a competing side reaction.[9]

• Products of Side Reactions: Depending on the specific reagents and conditions, various side reactions can lead to a range of structurally related impurities.

Q: How can I monitor the progress of the purification effectively?

A: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring your purification.[10]

• Staining: Since 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one has a UV-active aromatic ring, it can be visualized under a UV lamp (254 nm). For compounds without a strong chromophore, staining with potassium permanganate or iodine can be effective.

• Co-spotting: Always co-spot your crude reaction mixture with the starting material(s) on the same TLC plate to accurately track the conversion and identify residual starting materials.

Q: What are the recommended storage conditions for purified 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A: To prevent degradation, the purified compound should be stored in a tightly sealed container, protected from light and air. For long-term storage, it is advisable to keep it in a cool, dry place, and for highly pure samples, storage under an inert atmosphere (e.g., argon or nitrogen) at low temperatures is recommended.

Q: What analytical techniques are best for assessing the purity of the final product?

A: A combination of techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is excellent for identifying and quantifying impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in the identification of impurities. Common fragmentation patterns for tetrahydroquinolines involve the loss of a hydrogen radical (M-1) or a methyl radical (M-15).[1][11]

• High-Performance Liquid Chromatography (HPLC): A highly sensitive method for quantifying purity and detecting trace impurities.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the carbonyl (C=O) stretch of the ketone.

Visualizing the Purification Workflow

Caption: General purification workflow for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

References

• PubChem. (n.d.). 1,2,3,4-Tetrahydro-1-methylquinoline. Retrieved from [Link]

• Ahmed, M. J., & Theydan, S. K. (2017). Adsorption of quinolone, tetracycline, and penicillin antibiotics from aqueous solution using activated carbons: Review.

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• (n.d.). recrystallization-2.doc.pdf.
• Weldegrima, A. (n.d.). Recrystallization - Single Solvent.

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Hu, J., Chen, C., & Suffet, I. H. (2016). Activated carbon adsorption of quinolone antibiotics in water: Performance, mechanism, and modeling. Journal of Environmental Sciences, 48, 45-53.

• NIST. (n.d.). Quinoline, 1,2,3,4-tetrahydro-. Retrieved from [Link]

• Draper, P. M., & MacLean, D. B. (1968). Mass spectra of tetrahydroquinolines. Canadian Journal of Chemistry, 46(9), 1499-1505.
• Google Patents. (n.d.). WO2002088088A1 - Process for preparing 1-methyl-1,2,3,4-tetrahydroisoquinoline or a salt thereof.
• Hundt, F., & Lindner, W. (1995). Microbial metabolism of quinoline and related compounds. XIX. Degradation of 4-methylquinoline and quinoline by Pseudomonas putida K1. Applied and Environmental Microbiology, 61(2), 570-574.
• Narayanaswami, S., Thyagarajan, G., & Bhaskar, C. (1984). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 93(2), 145-155.

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinoline. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Carbotecnia. (2025). Decolorization with Activated Carbon. Retrieved from [Link]

• That Chemist. (2022, June 10). A Practical Guide to TLC (Thin Layer Chromatography). YouTube. Retrieved from [Link]

• (n.d.). Crystallization Solvents.pdf.

• Wang, Y., et al. (2012). Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][12][13]naphthyrin-5(6H)-one. Tetrahedron Letters, 53(48), 6536-6539.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1,2,3,4-tetrahydroisoquinoline. Retrieved from [Link]

• Bunce, R. A., & Nammalwar, B. (2009). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 14(10), 4124-4151.

• Feature-Tec. (n.d.). Activated Carbon Filtration in Decolorization. Retrieved from [Link]

• Hesse, M., Meier, H., & Zeeh, B. (1997). Spectroscopic Methods in Organic Chemistry. Georg Thieme Verlag.

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• (n.d.). HPLC Troubleshooting. Scribd. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
• Bunce, R. A., & Nammalwar, B. (2009). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 14(10), 4124-4151.
• Antkiewicz-Michaluk, L., et al. (2013). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Neurotoxicity Research, 25(1), 1-13.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• ResearchGate. (n.d.). What are the difficulties associated with reductive amination? How to control byproduct formation?. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Bioorganic & Medicinal Chemistry Letters. (2012). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. 22(22), 6842-6847.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Molecules. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. 24(24), 4553.

Sources

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• 4. Adsorption of quinolone, tetracycline, and penicillin antibiotics from aqueous solution using activated carbons: Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Chromatography [chem.rochester.edu]

Stability of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one under different conditions

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 1198-15-8). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of this compound. Given that specific stability studies on this molecule are not extensively published, this guide synthesizes data from structurally related compounds, particularly quinolones and tetrahydroquinolines, with fundamental chemical principles to offer a robust framework for your experimental design.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and expected stability of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Q1: What are the recommended storage and handling conditions for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A: Based on safety data for related tetrahydroquinoline structures, proper storage is critical to maintain compound integrity.

• Storage Temperature: Store in a dry, cool, and well-ventilated place.[1][2] For long-term stability, consider storage at 2-8°C or frozen (-20°C), as recommended for similar bicyclic amines.[3]

• Atmosphere: Keep the container tightly closed to prevent moisture absorption and potential atmospheric oxidation.[4]

• Inertness: Store away from strong oxidizing agents, which can react with the tertiary amine and the activated methylene groups of the tetrahydroquinoline ring.[4]

• Handling: Handle in accordance with good industrial hygiene and safety practices. Ensure that eyewash stations and safety showers are readily accessible.[1][4]

Q2: How stable is the compound across different pH ranges?

A: The stability of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is predicted to be highly pH-dependent, a characteristic feature of the broader quinolone class.[5][6]

• Acidic Conditions (pH < 5): The tertiary amine will be protonated, increasing aqueous solubility. However, strong acidic conditions, especially when heated, may promote hydrolysis or other degradation pathways.

• Neutral to Mildly Basic Conditions (pH 7-9): This is likely the range of minimum solubility and potentially maximum instability for quinolone-type structures.[6] The neutral form of the molecule is more susceptible to certain degradation pathways.

• Strongly Basic Conditions (pH > 10): Alkaline conditions have been shown to promote the degradation of related fluoroquinolone compounds.[7][8] This may involve hydrolysis or reactions at the carbonyl group. A "U"-shaped pH-solubility profile is common for quinolones, with the lowest solubility near the isoelectric point.[6]

Q3: Is 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one sensitive to light?

A: Yes, photostability is a significant concern. The quinolone scaffold is known to be photoreactive.

• Mechanism: Photolytic degradation is a primary degradation pathway for many quinolone derivatives, often leading to complex product mixtures.[7][8][9] This is a critical consideration for any experiments conducted outside of amber glassware or protected from direct light.

• Regulatory Context: Photostability testing is a standard component of stress testing in pharmaceutical development as outlined by ICH guidelines.[10][11][12] Any development program using this scaffold should include a formal photostability assessment.

Q4: What are the potential degradation pathways I should be aware of?

A: Degradation can occur at several points in the molecule, primarily driven by oxidation, hydrolysis, and photolysis.

• Oxidation: The tertiary amine is susceptible to oxidation, potentially forming an N-oxide. The benzylic position (C2) adjacent to the nitrogen and aromatic ring is also a potential site for oxidative degradation.

• Dehydrogenation: Under photolytic or certain oxidative conditions, the tetrahydroquinoline ring could be aromatized to the corresponding quinolinone.

• Ketone Reduction: The C4-ketone could be reduced to a hydroxyl group in the presence of reducing agents, though this is less a degradation pathway and more a chemical transformation.

• Ring Opening: Under harsh hydrolytic conditions (strong acid or base with heat), cleavage of the heterocyclic ring is a possibility, although less common than other pathways.

Troubleshooting Guides

Use these guides to diagnose and resolve common stability-related issues encountered during your experiments.

Issue 1: Inconsistent analytical results or loss of compound in aqueous buffers.

• Probable Cause: This is likely due to pH-dependent instability or poor solubility near neutral pH. The compound may be degrading or precipitating out of solution, leading to variable measurements.

• Recommended Action:

  • Verify pH: Immediately confirm the pH of your buffered solution.

  • Solubility Check: Visually inspect for any precipitation. Determine the compound's solubility at your working pH and temperature.

  • Perform a pH Stress Test: Execute the Forced Degradation Study (Protocol B) to systematically map out the stability profile from pH 2 to 12. This will identify pH ranges to avoid.

  • Workflow: Follow the initial steps of the workflow diagram below to diagnose the issue.

Issue 2: Assayed concentration decreases over time, even in a properly stored stock solution.

• Probable Cause: If thermal and pH-related issues are ruled out, the primary suspect is photolytic degradation from ambient laboratory light, especially if stored in clear containers.

• Recommended Action:

  • Protect from Light: Immediately transfer all solutions and solid material to amber vials or wrap containers in aluminum foil.

  • Execute a Photostability Study: Conduct a controlled photostability test as described in Protocol B , following ICH Q1B guidelines to quantify the rate of degradation.[10] This will confirm light sensitivity and establish necessary handling precautions.

Issue 3: Appearance of new, unexpected peaks in chromatograms after adding reagents.

• Probable Cause: The compound is likely reacting with oxidizing or reducing species in your reaction mixture. The tertiary amine and ketone functionalities are the most probable sites of reaction.

• Recommended Action:

  • Analyze Reagents: Scrutinize your experimental protocol for the presence of any known oxidizing agents (e.g., peroxides, dissolved oxygen) or reducing agents (e.g., borohydrides, certain metals).

  • Conduct Forced Oxidation/Reduction: Perform the oxidative and reductive stress arms of Protocol B . This will help identify the degradation products and confirm the compound's incompatibility with certain classes of reagents.

Visual Aids & Data Summary

Workflow for Investigating Compound Instability

Caption: Potential degradation pathways for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Table 1: Summary of Expected Stability under Various Conditions

Condition	Expected Stability	Primary Concern / Mechanism	Recommended Action
Acidic (pH < 5)	Moderate to Low	Acid-catalyzed hydrolysis	Use lowest effective temperature; run kinetics
Neutral (pH 7)	Low	Low solubility, potential for degradation	Ensure compound is fully dissolved; use co-solvents
Alkaline (pH > 10)	Low	Base-catalyzed hydrolysis and degradation	Avoid prolonged exposure, especially at high temps
Light Exposure	Very Low	Photolytic degradation, dehydrogenation	Use amber glassware or light-proof containers
Thermal (≤ 40°C)	High (in solid state)	Stability in solution is pH/solvent dependent	Store solid at recommended cool temperatures
Oxidizing Agents	Low	N-oxidation, C-H oxidation	Degas solutions; avoid peroxide-containing solvents
Reducing Agents	Low	Ketone reduction to alcohol	Ensure compatibility before mixing

Standardized Protocols

Protocol A: General Stability Assessment via HPLC

This protocol provides a baseline HPLC method for quantifying the compound. It should be fully validated (linearity, accuracy, precision) before use in formal stability studies.

• Objective: To establish an analytical method for tracking the parent compound concentration over time.

• Equipment: HPLC system with UV or PDA detector, analytical balance, volumetric flasks, sonicator.

• Methodology:

  • Mobile Phase: A typical starting point is a gradient of Acetonitrile and 0.1% Formic Acid in Water.

    • Solvent A: 0.1% Formic Acid (v/v) in HPLC-grade Water.

    • Solvent B: 0.1% Formic Acid (v/v) in HPLC-grade Acetonitrile.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • HPLC Conditions (Example):

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detector Wavelength: Scan for optimal wavelength (e.g., 254 nm, 280 nm).

    • Gradient: 10% B to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 5 minutes.

  • Standard Preparation: Prepare a stock solution of 1 mg/mL in Acetonitrile. Create a calibration curve from this stock (e.g., 1-100 µg/mL).

  • Data Analysis: Calculate the concentration of the parent peak against the calibration curve. Stability is assessed by the percentage of the parent compound remaining relative to the initial (T=0) time point.

Protocol B: Forced Degradation (Stress Testing) Study

This protocol outlines how to subject the compound to various stress conditions to rapidly assess its stability profile and identify potential degradation products.

• Objective: To identify the intrinsic stability of the molecule and validate the stability-indicating nature of the analytical method.

• Procedure:

  • Sample Preparation: Prepare solutions of the compound at ~100 µg/mL in the respective stress media. Protect all samples from light unless it is the stress condition being tested.

  • Acid Hydrolysis: Add 0.1 M HCl. Incubate at 60°C. Sample at T=0, 2, 4, 8, 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before HPLC analysis.

  • Base Hydrolysis: Add 0.1 M NaOH. Incubate at 60°C. Sample at the same time points. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Add 3% Hydrogen Peroxide. Store at room temperature. Sample at T=0, 2, 4, 8, 24 hours.

  • Thermal Degradation: Prepare a solution in a stable solvent (e.g., 50:50 Acetonitrile:Water). Incubate at 60°C in a sealed, light-protected vial. Sample at the same time points. Also, test the solid compound under the same conditions.

  • Photolytic Degradation: Expose a solution (in a photostable, transparent container) and the solid compound to a light source compliant with ICH Q1B guidelines (e.g., overall illumination of ≥1.2 million lux hours and near UV energy of ≥200 watt hours/m²). [10]A dark control sample must be run in parallel. Sample at appropriate intervals.

  • Analysis: Analyze all stressed samples and their corresponding T=0 controls using the validated HPLC method from Protocol A . Assess the percent degradation and check for the appearance of new peaks. A good stability-indicating method will show baseline resolution between the parent peak and all major degradation product peaks.

References

• Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degrad
• Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degrad
• Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degradation and in silico studies. Brazilian Journal of Pharmaceutical Sciences.
• 4 - SAFETY D
• SAFETY D
• 1 - SAFETY D
• SAFETY D
• 1-Methyl-1,2,3,4-tetrahydroisoquinoline = 97 GC 4965-09-7. Sigma-Aldrich.
• The effect of temperature and pH on the solubility of quinolone compounds: estimation of he
• Ionization equilibria of fluoroquinolones in aqueous solutions. K1-K5...
• 1-Methyl-1,2,3,4-tetrahydroisoquinoline, 95%. Fisher Scientific.
• Q1B Photostability Testing of New Drug Substances and Products. FDA.
• Photostability. IAGIM.
• ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products). (2025-05-01).

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Troubleshooting 1H NMR spectrum of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Technical Support Center: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the dedicated technical support guide for the analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This resource is designed for researchers and chemists to diagnose and resolve common issues encountered during 1H NMR spectroscopic analysis of this compound, ensuring data integrity and accurate structural elucidation.

Troubleshooting Guide: Spectroscopic Anomalies

This section addresses specific spectral issues you may encounter. The diagnostic approach follows a logical progression from sample-wide problems to analyte-specific phenomena.

Question: All signals in my spectrum, including the residual solvent peak and TMS, are broad and poorly resolved. What is the likely cause?

Answer: This is a classic symptom of poor magnetic field homogeneity across the sample, an instrumental issue rather than a chemical one. The primary reasons for this are:

• Improper Shimming: The process of "shimming" adjusts the magnetic field to be as uniform as possible. If the shims are not optimized for your specific sample tube, the entire spectrum will suffer from broad lineshapes.[1][2] This is the most common culprit.

• Poor Quality NMR Tube: Scratches, imperfections in the glass, or a non-cylindrical geometry can distort the magnetic field within the sample volume, making it impossible to achieve good homogeneity.[1]

Solution Pathway:

• Re-shim the Spectrometer: Eject the sample and re-insert it, ensuring it is positioned correctly in the spinner turbine. Initiate the instrument's automated shimming routine. For challenging samples, manual shimming may be necessary to optimize the field homogeneity by monitoring the lock signal.[1][2]

• Inspect and Replace the NMR Tube: If re-shimming does not resolve the issue, inspect your NMR tube for physical defects. If any are found, transfer your sample to a new, high-quality NMR tube.

Question: The solvent and reference signals are sharp, but the peaks corresponding to my 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one are significantly broadened. Why is this happening?

Answer: When instrumental factors are ruled out, the broadening points to a problem specific to the analyte itself. This can be traced to several distinct physical and chemical phenomena:

• High Sample Concentration: Overly concentrated samples increase the solution's viscosity. This slows down molecular tumbling in the solution, which is a key factor for obtaining sharp NMR signals. For many molecules, concentrations of 1-10 mg in 0.6-0.7 mL of solvent are ideal.[1]

• Analyte Aggregation or Poor Solubility: If the compound is not fully dissolved or is forming aggregates, the resulting microscopic particulates disrupt the magnetic field homogeneity locally around the molecules.[1] This leads to a distribution of resonance frequencies and, consequently, broad peaks.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic substances, such as dissolved molecular oxygen (O₂) or metal ions (e.g., Fe³⁺, Cu²⁺), can dramatically shorten the relaxation times of nearby protons, causing severe peak broadening.[1][3] This effect is often more pronounced on the analyte signals than on the more abundant solvent signals.

• Chemical Exchange: While less common for the core structure of this molecule, if there are exchange processes occurring on a timescale comparable to the NMR experiment (e.g., slow conformational changes), the corresponding peaks can broaden.[2][3]

Solutions & Diagnostic Steps:

• Dilute the Sample: Prepare a more dilute sample and re-acquire the spectrum. If the peaks sharpen, high concentration was the issue.[1]

• Change Solvent or Temperature: If solubility is suspected, try a different deuterated solvent in which the compound is more soluble.[4] Alternatively, acquiring the spectrum at an elevated temperature can sometimes break up aggregates and sharpen signals.

• Degas the Sample: To remove dissolved oxygen, bubble an inert gas like nitrogen or argon through the sample for several minutes before capping the NMR tube.

Frequently Asked Questions (FAQs)

Q1: What are the expected 1H NMR chemical shifts for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A1: The chemical environment of each proton dictates its resonance frequency. While exact values can shift based on solvent and concentration, the following table provides the expected regions for the key signals in a non-aromatic solvent like CDCl₃.[5][6]

Proton Assignment	Structure Position	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
N-Methyl Protons	N-CH ₃	~ 3.0 - 3.2	Singlet (s)	3H
Methylene Protons	C2-H ₂	~ 3.4 - 3.6	Triplet (t)	2H
Methylene Protons	C3-H ₂	~ 2.7 - 2.9	Triplet (t)	2H
Aromatic Protons	Ar-H	~ 6.8 - 7.9	Multiplet (m)	4H

Causality Note: The N-Methyl group is a singlet as it has no adjacent protons. The C2 and C3 methylene groups appear as triplets due to coupling with each other (n+1 rule). The aromatic protons exhibit complex splitting (multiplets) because they are all coupled to one another to varying degrees.

Q2: The integration of my aromatic region is incorrect, and it overlaps with the residual CHCl₃ peak. How can I get an accurate integration?

A2: This is a common issue when using CDCl₃, as its residual peak appears at ~7.26 ppm, squarely in the aromatic region. The best solution is to change the solvent to one whose residual peak does not interfere.[4]

• Recommended Solvent: Acetone-d₆ is an excellent choice. Its residual proton signal appears at ~2.05 ppm, far from the aromatic region, allowing for clean integration.

Q3: I see unexpected peaks in my spectrum that don't correspond to my product. What are they?

A3: Unassigned peaks typically arise from impurities in your sample.[7] Common sources include:

• Residual Solvents: Small amounts of solvents used during the reaction or purification (e.g., ethyl acetate, dichloromethane, acetone) are often present.[4]

• Starting Materials or Byproducts: Incomplete reactions or side reactions can leave residual starting materials or generate byproducts.

• Water: Many deuterated solvents are hygroscopic and will absorb atmospheric moisture, appearing as a broad singlet (typically 1.5-2.5 ppm in CDCl₃).[4]

Diagnostic Test: To confirm if a broad peak is due to water (or another exchangeable proton like an alcohol), add a single drop of deuterium oxide (D₂O) to your NMR tube, shake it vigorously, and re-acquire the spectrum. The D₂O will exchange with the active proton, and its signal will disappear or significantly diminish.[4][7]

Experimental Protocols

Protocol 1: High-Resolution 1H NMR Sample Preparation

This protocol outlines the steps to prepare a sample of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one for optimal spectral quality.

• Sample Weighing: Accurately weigh 5-10 mg of the purified, dry compound directly into a clean, small vial.

• Solvent Selection: Choose a deuterated solvent. Chloroform-d (CDCl₃) is a standard starting point. If peak overlap is an issue, consider Acetone-d₆.

• Dissolution: Add approximately 0.7 mL of the chosen deuterated solvent to the vial. If TMS is not already present in the solvent, add a very small drop as an internal reference (0 ppm).

• Mixing: Gently swirl or vortex the vial until the sample is completely dissolved. Visually inspect for any suspended particles.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool packed into a Pasteur pipette directly into a clean, high-quality NMR tube.[2] This step is critical to avoid poor shimming caused by suspended solids.

• Transfer: Transfer the clear solution to the NMR tube. The final sample height should be approximately 4-5 cm (2 inches).[2]

• Capping and Inversion: Securely cap the NMR tube and gently invert it a few times to ensure the solution is homogeneous.

Visualized Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing common 1H NMR spectral issues.

Caption: A flowchart for diagnosing 1H NMR spectral problems.

References

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. Available from: [Link]

• Chemistry Stack Exchange. (2015). 1H NMR Broad peaks. Available from: [Link]

• ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Available from: [Link]

• Chemistry LibreTexts. (2019). 4.1: Obtaining and Interpreting NMR Spectra. Available from: [Link]

• Ismael, S., AL-Mashal, F., & Saeed, B. Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. University of Nizwa Journal of Natural and Medical Sciences. Available from: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. Available from: [Link]

• University of Wisconsin-Madison, Department of Chemistry. NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Available from: [Link]

• Oregon State University. 1H NMR Chemical Shift. Available from: [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. acdlabs.com [acdlabs.com]

Technical Support Center: Purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the technical support center for the purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining this compound with high purity.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A1: Based on typical synthetic routes, such as the N-methylation of 1,2,3,4-tetrahydroquinolin-4-one, several impurities can arise. These include:

• Unreacted Starting Material: Incomplete methylation will leave residual 1,2,3,4-tetrahydroquinolin-4-one.

• Over-alkylation Products: While less common for N-methylation with methyl iodide, polyalkylation at other sites is a theoretical possibility.

• Side-products from Synthesis: Depending on the specific synthetic pathway, byproducts from competing reactions may be present. For instance, in syntheses involving Conrad-Limpach or related reactions, isomers and partially cyclized intermediates can be impurities.[1][2][3]

• Solvent and Reagent Residues: Residual solvents like DMF or reagents such as potassium carbonate can be carried through the work-up.[4]

Q2: Which purification techniques are most effective for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one?

A2: The two primary and most effective methods for purifying this compound are recrystallization and silica gel column chromatography . The choice between them depends on the nature and quantity of the impurities, as well as the scale of the purification.

Q3: How can I assess the purity of my final product?

A3: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Thin Layer Chromatography (TLC): A quick and effective method to qualitatively assess the number of components in your sample.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the compound. A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water with a buffer) and UV detection is a common setup for quinolone analysis.[5][6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying any structural isomers or major impurities.[9][10][11]

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

TROUBLESHOOTING GUIDES

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Compound does not dissolve in hot solvent.	Incorrect solvent choice; insufficient solvent.	Select a more polar solvent. Add more solvent in small increments until dissolution is achieved at the boiling point.[12]
Compound oils out instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound; the solution is supersaturated; cooling is too rapid.	Use a lower-boiling point solvent.[12] Add a small amount of hot solvent to dissolve the oil, then allow it to cool more slowly. Scratch the inside of the flask with a glass rod to induce crystallization.[4]
No crystals form upon cooling.	Too much solvent was used; the compound is very soluble in the cold solvent; cooling time is insufficient.	Boil off some of the solvent to concentrate the solution.[12] Place the flask in an ice bath to further decrease solubility. Add a seed crystal of the pure compound.
Low recovery of the purified product.	Too much solvent was used; the compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary for dissolution.[12] Cool the solution in an ice bath for a longer period. Ensure the filtration apparatus is pre-heated during hot filtration.
Crystals are colored.	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration.[13]

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of the compound from impurities.	Inappropriate eluent system; column was packed improperly; column was overloaded.	Optimize the eluent system using TLC to achieve a target Rf value of 0.2-0.3 for the desired compound.[14] Ensure the column is packed uniformly without cracks or channels.[15] Use a larger column or load less sample.[14]
The compound is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent system. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
The compound is eluting too quickly with the solvent front.	The eluent is too polar.	Decrease the polarity of the eluent system. For example, decrease the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
Streaking or tailing of the compound band.	The compound is interacting too strongly with the silica gel; the sample was loaded in a solvent that is too polar.	Add a small amount of a modifier to the eluent, such as triethylamine (0.1-1%) to neutralize acidic sites on the silica. Dissolve the sample in a minimal amount of a less polar solvent for loading.[16]
Cracks or bubbles in the silica gel bed.	The column was not packed properly; the column ran dry.	Repack the column carefully.[15] Never let the solvent level drop below the top of the silica gel.[14]

EXPERIMENTAL PROTOCOLS

Protocol 1: Recrystallization of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Rationale: Recrystallization is an effective technique for removing small amounts of impurities from a solid compound. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.

Recommended Solvent Systems: Based on the ketone functionality and the aromatic nature of the molecule, suitable solvent systems include:

• Single Solvent: Ethanol, isopropanol, or acetone.[12]

• Two-Solvent System: Ethyl acetate/hexane or dichloromethane/hexane.[4]

Step-by-Step Procedure (Two-Solvent System: Ethyl Acetate/Hexane):

• Dissolution: In an Erlenmeyer flask, dissolve the crude 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one in the minimum amount of hot ethyl acetate required for complete dissolution.[12]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the solution is still hot, slowly add hexane dropwise until a slight cloudiness persists. Then, add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.[4]

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[12]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Flash Column Chromatography of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Rationale: Flash column chromatography is a highly effective method for separating the desired compound from impurities with different polarities. The separation is based on the differential partitioning of the components between a stationary phase (silica gel) and a mobile phase (eluent).[14]

Recommended Eluent System: A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is generally effective. The optimal ratio should be determined by TLC, aiming for an Rf value of 0.2-0.3 for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.[14] A gradient elution may be beneficial for separating multiple impurities.

Step-by-Step Procedure:

• Column Packing: Prepare a slurry of silica gel in the initial, less polar eluent (e.g., 10% ethyl acetate in hexane) and pack it into a chromatography column. Allow the silica to settle into a uniform bed.[15]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and carefully load it onto the top of the silica gel bed.[16]

• Elution: Begin eluting with the initial solvent mixture. If using a gradient, gradually increase the polarity of the eluent (e.g., from 10% to 30% ethyl acetate in hexane) to elute the compounds from the column.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the product using TLC.

• Solvent Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

VISUALIZATION OF WORKFLOWS

Recrystallization Workflow

Sources

• 1. kgroup.du.edu [kgroup.du.edu]
• 2. rjptonline.org [rjptonline.org]
• 3. academicjournals.org [academicjournals.org]
• 4. Home Page [chem.ualberta.ca]
• 5. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. acgpubs.org [acgpubs.org]
• 10. ias.ac.in [ias.ac.in]
• 11. spcmc.ac.in [spcmc.ac.in]
• 12. personal.tcu.edu [personal.tcu.edu]
• 13. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 16. Purification [chem.rochester.edu]

Preventing byproduct formation in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one reactions

Welcome to the technical support center for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the formation of common byproducts in reactions involving this versatile synthetic intermediate. Here, we address specific experimental challenges with in-depth explanations and actionable protocols.

Introduction

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a valuable building block in medicinal chemistry, often utilized in the synthesis of a wide range of biologically active compounds.[1] However, its reactivity, particularly the presence of an α-methylene group adjacent to the ketone and a tertiary amine within a partially saturated heterocyclic ring, can lead to several undesired side reactions. This guide provides a structured approach to identifying and mitigating the formation of these byproducts.

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address common issues encountered during reactions with 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Issue 1: Formation of a Higher Molecular Weight Impurity, Especially Under Basic Conditions.

Question: I am observing a significant amount of a higher molecular weight byproduct in my reaction, which I suspect is a dimer or oligomer. How can I prevent this?

Answer: The formation of higher molecular weight species is often due to self-condensation reactions, a common issue with ketones possessing enolizable α-hydrogens. In the case of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, this proceeds via an aldol-type condensation.

Causality: Under basic conditions, the α-proton of the tetrahydroquinolinone is abstracted to form an enolate. This enolate then acts as a nucleophile, attacking the carbonyl group of another molecule of the starting material. Subsequent dehydration leads to the formation of a dimeric α,β-unsaturated ketone. This process can potentially continue, leading to oligomerization. A similar phenomenon of autocatalytic aldol condensation has been observed in related cyclic aminoketones like N-methyl-4-piperidone.[2]

Mitigation Strategies:

• Control of Basicity: The choice and concentration of the base are critical.

  • Recommendation: Use a non-nucleophilic, sterically hindered base if deprotonation of another reagent is required. Examples include lithium diisopropylamide (LDA) or lithium bis(trimethylsilyl)amide (LHMDS).

  • Protocol: Add the base slowly at a low temperature (e.g., -78 °C) to the substrate that needs to be deprotonated, rather than having the base in excess in the presence of the tetrahydroquinolinone.

• Reaction Temperature: Lowering the reaction temperature can significantly reduce the rate of self-condensation.

  • Recommendation: Conduct the reaction at the lowest temperature at which the desired transformation proceeds at a reasonable rate.

• Order of Addition: If your reaction involves another electrophile, consider adding the tetrahydroquinolinone slowly to a mixture of the base and the other electrophile. This minimizes the concentration of the enolate available for self-condensation.

Experimental Protocol: Minimizing Self-Condensation in an Alkylation Reaction

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with a solution of a non-nucleophilic base (e.g., LDA, 1.1 equivalents) in an appropriate anhydrous solvent (e.g., THF).

• Cooling: The flask is cooled to -78 °C in a dry ice/acetone bath.

• Slow Addition: A solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equivalent) in anhydrous THF is added dropwise to the cooled base solution over a period of 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Stirring: The resulting enolate solution is stirred at -78 °C for 30 minutes.

• Electrophile Addition: The electrophile (e.g., an alkyl halide, 1.2 equivalents) is then added dropwise, and the reaction is allowed to proceed at low temperature, gradually warming to room temperature if necessary.

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Work-up: The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure.

Issue 2: Aromatization of the Tetrahydroquinoline Ring.

Question: My product is contaminated with a byproduct that appears to be the corresponding quinolin-4-one. What causes this and how can I avoid it?

Answer: The tetrahydroquinoline ring system is susceptible to dehydrogenation (aromatization) to form the more stable aromatic quinoline or quinolinone structure. This is a common side reaction, particularly under certain catalytic or oxidative conditions.

Causality: The driving force for this side reaction is the formation of a thermodynamically stable aromatic ring. This can be facilitated by:

• Catalysts: Certain hydrogenation/dehydrogenation catalysts (e.g., Palladium on carbon) can promote aromatization, especially at higher temperatures or in the presence of an oxidant.[3]

• Oxidants: The presence of air (oxygen) or other oxidizing agents in the reaction mixture can lead to oxidative dehydrogenation.

• High Temperatures: Elevated reaction temperatures can provide the energy required for dehydrogenation.

Mitigation Strategies:

• Inert Atmosphere:

  • Recommendation: Conduct reactions under an inert atmosphere of nitrogen or argon to minimize contact with atmospheric oxygen.

• Catalyst Choice for Hydrogenation: If you are performing a reduction, the choice of catalyst is crucial.

  • Recommendation: For the reduction of other functional groups in the molecule without affecting the tetrahydroquinoline ring, consider using milder reducing agents like sodium borohydride. If catalytic hydrogenation is necessary, catalyst choice and reaction conditions must be carefully optimized. For instance, using Platinum on carbon (Pt/C) has been shown to reduce double bond migration and aromatization pathways compared to Palladium on carbon (Pd/C) in similar systems.[3]

• Temperature Control:

  • Recommendation: Maintain the lowest effective temperature for the desired reaction.

Experimental Protocol: Reduction of a Side-Chain Ketone without Aromatization

• Setup: A round-bottom flask is charged with the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivative containing the ketone to be reduced.

• Solvent: An appropriate protic solvent such as methanol or ethanol is added.

• Cooling: The flask is cooled to 0 °C in an ice bath.

• Reducing Agent: Sodium borohydride (NaBH₄, 1.5 to 2.0 equivalents) is added portion-wise to control the initial exothermic reaction.

• Reaction: The reaction mixture is stirred at 0 °C and allowed to slowly warm to room temperature while monitoring the progress by TLC.

• Quenching: The reaction is carefully quenched by the slow addition of water or a dilute acid (e.g., 1 M HCl) at 0 °C.

• Work-up: The product is extracted with an organic solvent, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated.

Issue 3: Over-reduction of the Carbonyl Group.

Question: I am trying to perform a reaction on another part of the molecule, but I am observing the reduction of the ketone to an alcohol. How can I prevent this?

Answer: The ketone functional group in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is susceptible to reduction by various reducing agents. Unintentional reduction can occur if the reaction conditions are not carefully controlled.

Causality: Many reagents used in organic synthesis can act as reducing agents, even if that is not their primary purpose. For example, certain organometallic reagents or reactions that generate hydridic species can lead to the reduction of the ketone.

Mitigation Strategies:

• Protecting Groups:

  • Recommendation: If the ketone is not the desired site of reaction, it can be protected. A common method is the formation of a ketal or acetal.

  • Protocol (Protection): React the tetrahydroquinolinone with ethylene glycol in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) with azeotropic removal of water to form the corresponding ethylene ketal.

  • Protocol (Deprotection): The ketal can be removed after the desired reaction by treatment with aqueous acid.

• Reagent Selection:

  • Recommendation: Choose reagents that are chemoselective and will not reduce the ketone. For example, if a base is needed, use a non-reducing base like triethylamine or diisopropylethylamine.

Experimental Protocol: Ketal Protection of the Carbonyl Group

• Setup: A round-bottom flask is fitted with a Dean-Stark apparatus and a condenser. The flask is charged with 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (1.0 equivalent), ethylene glycol (1.5 equivalents), and a catalytic amount of p-toluenesulfonic acid (0.05 equivalents) in a suitable solvent like toluene.

• Reaction: The mixture is heated to reflux, and the water formed is collected in the Dean-Stark trap. The reaction is monitored by TLC until the starting material is consumed.

• Work-up: The reaction mixture is cooled, washed with a saturated aqueous solution of sodium bicarbonate and then with brine. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the protected ketone.

Summary of Potential Byproducts and Key Prevention Strategies

Byproduct Type	Structure of Byproduct (Example)	Common Cause	Key Prevention Strategies
Self-Condensation Dimer	α,β-Unsaturated Ketone Dimer	Basic reaction conditions, elevated temperatures.	Use non-nucleophilic, hindered bases; low reaction temperatures; controlled addition of reagents.
Aromatized Product	1-Methyl-quinolin-4-one	Presence of oxidants (air), certain catalysts (e.g., Pd/C), high temperatures.	Maintain an inert atmosphere; choose catalysts carefully (e.g., Pt/C over Pd/C); use mild reaction temperatures.
Reduced Product	1-Methyl-1,2,3,4-tetrahydroquinolin-4-ol	Presence of reducing agents (e.g., NaBH₄, LiAlH₄, catalytic hydrogenation).	Use protecting groups (e.g., ketals) for the carbonyl; select chemoselective reagents for other transformations.

Visualizing Reaction Pathways and Troubleshooting

Logical Flow for Troubleshooting Unexpected Byproducts

Caption: A flowchart for identifying and addressing common byproducts.

Reaction Pathways Leading to Byproduct Formation

Sources

• 1. mdpi.com [mdpi.com]
• 2. reddit.com [reddit.com]
• 3. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Welcome to the technical support resource for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this valuable compound. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

I. Overview of Synthetic Strategies

The synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one typically involves a multi-step process. A common and effective approach is the intramolecular Friedel-Crafts acylation of an N-methyl-N-phenyl-β-alanine precursor. This method offers good yields and regioselectivity. Alternative routes, such as the Conrad-Limpach synthesis followed by N-methylation and reduction, can also be employed, each with its own set of advantages and challenges.[1][2][3] This guide will primarily focus on the Friedel-Crafts-based approach and associated troubleshooting.

Diagram: Synthetic Workflow

Caption: A generalized workflow for the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

II. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis and scale-up of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Q1: What are the most critical parameters to control during the Friedel-Crafts cyclization step?

A1: The intramolecular Friedel-Crafts acylation is the cornerstone of this synthesis, and its success hinges on several key factors:

• Choice of Lewis Acid: Polyphosphoric acid (PPA) and Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) are commonly used.[4] Eaton's reagent often provides better yields at lower temperatures.[4] The choice can significantly impact reaction time and temperature.

• Temperature Control: This reaction is often exothermic.[5] Precise temperature control is crucial to prevent side reactions and decomposition. A gradual temperature ramp and efficient heat dissipation are vital, especially during scale-up.

• Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture, which can deactivate the Lewis acid catalyst.[6] Ensure all glassware is oven-dried and reagents are anhydrous. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

• Stirring Efficiency: Homogeneous mixing is essential for uniform heat distribution and to ensure all starting material is in contact with the catalyst. Inadequate stirring can lead to localized overheating and the formation of byproducts.

Q2: I'm observing a low yield of the desired product. What are the likely causes and how can I improve it?

A2: Low yields can stem from several issues throughout the synthetic process. Here's a systematic approach to troubleshooting:

• Incomplete Cyclization: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the starting material is still present after the expected reaction time, consider extending the reaction duration or slightly increasing the temperature.

• Side Reactions: Over-alkylation or acylation at undesired positions can occur, though intramolecular reactions are generally more selective.[7] If you suspect side reactions, consider using a milder Lewis acid or optimizing the reaction temperature.

• Product Degradation: The product can be sensitive to prolonged exposure to strong acids at high temperatures.[8] Minimizing the reaction time once the conversion is complete is crucial.

• Purification Losses: Ensure your purification method is optimized. If using column chromatography, select a solvent system that provides good separation between your product and impurities. For crystallization, perform small-scale solvent screening to find the optimal conditions.

Q3: My final product is difficult to purify. What are some common impurities and how can I remove them?

A3: Common impurities can include unreacted starting materials, polymeric materials, and isomers.

• Starting Materials: If the reaction did not go to completion, you will have unreacted N-methyl-N-phenyl-β-alanine. This can often be removed by an aqueous wash during workup or by column chromatography.

• Polymeric Byproducts: Harsh acidic conditions and high temperatures can lead to the formation of tar-like polymers.[5] To minimize this, ensure efficient temperature control and avoid excessively long reaction times.[5] Purification often involves trituration with a non-polar solvent to precipitate the desired product, followed by recrystallization or chromatography.

• Isomers: While the intramolecular nature of the reaction favors the formation of the desired product, trace amounts of other isomers may form. Careful optimization of the cyclization conditions can improve regioselectivity. Purification via column chromatography is often effective in separating isomers.

III. Troubleshooting Guide

This section provides a more detailed, problem-oriented guide to address specific issues you may encounter during the synthesis.

Problem 1: The reaction mixture becomes a thick, un-stirrable tar during the cyclization step.

Potential Cause	Explanation	Recommended Solution
Localized Overheating	Inefficient stirring or a rapid exotherm can lead to localized high temperatures, causing polymerization of starting materials and products.[5]	Improve stirring efficiency with a more powerful overhead stirrer. Add the Lewis acid portion-wise to control the initial exotherm. Consider a more dilute reaction mixture to aid in heat dissipation.
Excessively High Temperature	Running the reaction at a temperature higher than necessary can promote decomposition and polymerization.[8]	Carefully optimize the reaction temperature. Start with lower temperatures and gradually increase until the reaction proceeds at a reasonable rate. Monitor by TLC or LC-MS.
Impure Starting Materials	Contaminants in the N-methyl-N-phenyl-β-alanine can act as initiators for polymerization under strong acid conditions.	Ensure the starting material is pure before proceeding to the cyclization step. Recrystallize or chromatograph the precursor if necessary.

Problem 2: The N-methylation of 1,2,3,4-tetrahydroquinolin-4-one results in a mixture of N-methylated and unreacted starting material.

Potential Cause	Explanation	Recommended Solution
Insufficient Methylating Agent	An inadequate amount of the methylating agent (e.g., methyl iodide, dimethyl sulfate) will lead to incomplete conversion.	Use a slight excess of the methylating agent (e.g., 1.1-1.2 equivalents).
Weak Base	The base used (e.g., potassium carbonate, triethylamine) may not be strong enough to fully deprotonate the starting material, leading to a slow or incomplete reaction.	Consider using a stronger base such as sodium hydride (NaH) in an appropriate aprotic solvent like tetrahydrofuran (THF). Exercise caution when handling pyrophoric reagents like NaH.
Reaction Temperature Too Low	N-methylation reactions often require some thermal input to proceed at a reasonable rate.	Gently heat the reaction mixture (e.g., to 40-50 °C) and monitor the progress by TLC.

Diagram: Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in the synthesis.

IV. Experimental Protocols

Protocol 1: Synthesis of N-methyl-N-phenyl-β-alanine

• To a solution of N-methylaniline (1.0 eq) and a suitable base (e.g., triethylamine, 1.2 eq) in a chlorinated solvent (e.g., dichloromethane) at 0 °C, add acryloyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography or used directly in the next step if sufficiently pure.

Protocol 2: Intramolecular Friedel-Crafts Acylation

• Under an inert atmosphere, add the crude N-methyl-N-phenyl-β-alanine (1.0 eq) to pre-heated Eaton's reagent (10 parts by weight) at 80-100 °C with vigorous stirring.

• Maintain the temperature and stir for 1-3 hours, monitoring the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture and carefully pour it onto crushed ice with stirring.

• Neutralize the mixture with a strong base (e.g., aqueous NaOH) to a pH of 8-9.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

V. Data Presentation

Table 1: Comparison of Lewis Acids for Friedel-Crafts Cyclization

Lewis Acid	Typical Temperature (°C)	Typical Reaction Time (h)	Reported Yields	Notes
Polyphosphoric Acid (PPA)	100-140	2-6	Moderate to Good	Highly viscous, can be difficult to stir.
Eaton's Reagent	80-100	1-3	Good to Excellent	Less viscous than PPA, often gives cleaner reactions and higher yields.[4]
Aluminum Chloride (AlCl₃)	25-80	4-12	Variable	Can be too reactive, leading to side products. Requires strictly anhydrous conditions.[6]

VI. References

• Brouet, J.C., Gu, S., Peet, N.P., Williams, J.D. (2009). A Survey of Solvents for the Conrad–Limpach Synthesis of 4-Hydroxyquinolones. Synthetic Communications, 39(9), 1563-1569.

• BenchChem. (2025). Optimizing reaction conditions for quinolinone synthesis.

• Royal Society of Chemistry. (n.d.). Reductive N-methylation of quinolines with paraformaldehyde and H2 for sustainable synthesis of N-methyl tetrahydroquinolines. Chemical Communications.

• BenchChem. (2025). Optimizing solvent and base conditions for quinoline synthesis.

• Wikipedia. (n.d.). Conrad–Limpach synthesis.

• MDPI. (n.d.). Quinolin-4-ones: Methods of Synthesis and Application in Medicine.

• Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis.

• MDPI. (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions.

• Biosynth. (n.d.). 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• Quora. (2018). Why is a Friedel-Crafts reaction not possible on Quinoline?

• Royal Society of Chemistry. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.

• National Center for Biotechnology Information. (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions.

• ACS Publications. (n.d.). Base Promoted Tandem Synthesis of 2-Azaaryl Tetrahydroquinolines.

• PubChem. (n.d.). 1,2,3,4-Tetrahydro-1-methylquinoline.

• BenchChem. (2025). Troubleshooting side reactions in the synthesis of quinoline derivatives.

• CORE. (2018). A De Novo Synthetic Route to 1,2,3,4-Tetrahydroisoquinoline De.

• ChemBK. (2024). N-Methyl-1,2,3,4-tetrahydroquinoline.

• National Center for Biotechnology Information. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products.

• ResearchGate. (n.d.). Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4- yl)pyrrolidin-2-ones (3a−g).

• ResearchGate. (2025). Facile synthesis of fused quinolines via intramolecular Friedel–Crafts acylation.

• ChemRxiv. (2024). Development of a Highly Selective Synthesis of 4-Substituted Tetrahydroquinolines: Substrate Scope and Mechanistic Study.

• NIST. (n.d.). N-Methyl-1,2,3,4-tetrahydroisoquinoline.

• Sigma-Aldrich. (n.d.). 1-Methyl-1,2,3,4-tetrahydroisoquinoline.

• ResearchGate. (2025). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application.

• PubChem. (n.d.). 1-methyl-1,2,3,4-tetrahydroisoquinoline.

• National Center for Biotechnology Information. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine.

• Advanced ChemBlocks. (2026). 1-methyl-1,2,3,4-tetrahydroquinolin-4-one.

Sources

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• 2. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
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• 4. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

A Comparative Analysis for the Synthetic Chemist: 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one vs. 1,2,3,4-tetrahydroquinolin-4-one

A Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, the tetrahydroquinoline scaffold is a cornerstone, serving as a vital building block in the synthesis of a myriad of biologically active compounds.[1][2][3] Among its many derivatives, the 4-oxo substituted variants, namely 1,2,3,4-tetrahydroquinolin-4-one and its N-methylated counterpart, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, present a fascinating case study in the subtle yet significant influence of N-alkylation on molecular properties and reactivity. This guide provides an in-depth, objective comparison of these two key synthetic intermediates, supported by established chemical principles and extrapolated experimental data, to aid researchers in making informed decisions for their synthetic strategies and drug discovery programs.

At a Glance: Key Physicochemical and Spectroscopic Differences

The introduction of a methyl group at the N1 position imparts distinct changes to the physicochemical and spectroscopic properties of the tetrahydroquinolin-4-one core. Below is a summary of the key anticipated differences.

Property	1,2,3,4-tetrahydroquinolin-4-one	1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	Rationale for Difference
Molecular Weight	147.18 g/mol	161.20 g/mol	Addition of a CH₂ group.
¹H NMR	N-H proton signal (broad singlet), typically downfield.	Absence of N-H proton signal. Appearance of a singlet for the N-CH₃ protons, typically around 3.0 ppm.	The N-H proton is exchangeable, leading to a broad signal. The N-CH₃ protons are in a distinct chemical environment.
¹³C NMR	N-CH₃ signal absent.	Appearance of a signal for the N-CH₃ carbon.	The N-methyl group introduces an additional carbon atom.
IR Spectroscopy	Presence of an N-H stretching band (typically 3300-3500 cm⁻¹).	Absence of an N-H stretching band.	The N-H bond vibration is a characteristic feature in the IR spectrum.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 147.	Molecular ion peak (M⁺) at m/z 161.	The difference in molecular weight is directly reflected in the mass spectrum.
Basicity	Less basic.	More basic.	The electron-donating inductive effect of the methyl group increases the electron density on the nitrogen atom, making it a stronger Lewis base.
Reactivity	Can undergo N-acylation, N-alkylation, and other reactions at the N-H position.	The nitrogen is a tertiary amine, limiting its reactivity to reactions like quarternization. The increased basicity may influence reactions at other sites.	The presence of the N-H proton allows for a wider range of reactions at the nitrogen atom.

Synthesis Strategies: A Tale of Two Scaffolds

The synthesis of both 1,2,3,4-tetrahydroquinolin-4-one and its N-methylated derivative can be achieved through several established routes, often starting from readily available anilines and acrylates or their equivalents.

A common and effective method for the synthesis of the parent 1,2,3,4-tetrahydroquinolin-4-one is the intramolecular Friedel-Crafts cyclization of a β-anilinopropionic acid derivative. This precursor can be prepared via a Michael addition of aniline to acrylic acid or its ester.

For the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, two primary strategies can be employed:

• Post-cyclization N-methylation: The parent 1,2,3,4-tetrahydroquinolin-4-one can be N-methylated using a suitable methylating agent, such as methyl iodide or dimethyl sulfate, in the presence of a base.

• Cyclization of an N-methylated precursor: N-methylaniline can be reacted with acrylic acid or its ester to form the corresponding N-methyl-β-anilinopropionic acid, which is then cyclized.

Figure 1: Synthetic pathways to 1,2,3,4-tetrahydroquinolin-4-one and its N-methylated analog.

Experimental Protocol: Synthesis of 1,2,3,4-tetrahydroquinolin-4-one

This protocol describes a two-step synthesis of 1,2,3,4-tetrahydroquinolin-4-one from aniline and acrylic acid.

Step 1: Synthesis of 3-Anilinopropanoic Acid

• In a round-bottom flask, dissolve aniline (1 equivalent) in a suitable solvent such as ethanol.

• Slowly add acrylic acid (1.1 equivalents) to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3-anilinopropanoic acid.

Step 2: Cyclization to 1,2,3,4-tetrahydroquinolin-4-one

• To a flask equipped with a stirrer and a reflux condenser, add polyphosphoric acid (PPA) and heat to approximately 100°C.

• Slowly add 3-anilinopropanoic acid (1 equivalent) to the hot PPA with vigorous stirring.

• Continue heating and stirring the mixture for the time determined by reaction monitoring (TLC or LC-MS).

• After the reaction is complete, cool the mixture and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a base (e.g., sodium hydroxide solution) until a precipitate forms.

• Collect the precipitate by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography to yield 1,2,3,4-tetrahydroquinolin-4-one.

Experimental Protocol: Synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one via N-Methylation

This protocol outlines the N-methylation of 1,2,3,4-tetrahydroquinolin-4-one.

• Dissolve 1,2,3,4-tetrahydroquinolin-4-one (1 equivalent) in a suitable aprotic solvent (e.g., acetone, DMF) in a round-bottom flask.

• Add a base such as potassium carbonate (2-3 equivalents).

• To this suspension, add methyl iodide (1.2-1.5 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to afford 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Comparative Spectroscopic Analysis

¹H NMR Spectroscopy

• 1,2,3,4-tetrahydroquinolin-4-one: The spectrum is expected to show a broad singlet for the N-H proton, the chemical shift of which can be concentration and solvent-dependent. The aromatic protons will appear in the aromatic region, and the two methylene groups of the heterocyclic ring will likely appear as two distinct multiplets.

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: The most significant difference will be the absence of the N-H proton signal and the appearance of a singlet corresponding to the three protons of the N-methyl group, likely in the range of 2.8-3.2 ppm. The signals for the methylene and aromatic protons will be similar to the non-methylated analog, although slight shifts may be observed due to the electronic effect of the methyl group.

¹³C NMR Spectroscopy

• 1,2,3,4-tetrahydroquinolin-4-one: The spectrum will show signals for the aromatic carbons and the two methylene carbons of the heterocyclic ring, as well as the carbonyl carbon.

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: In addition to the signals observed for the parent compound, a new signal will be present for the N-methyl carbon, typically in the range of 35-45 ppm.

IR Spectroscopy

• 1,2,3,4-tetrahydroquinolin-4-one: A characteristic N-H stretching vibration is expected in the region of 3300-3500 cm⁻¹. The C=O stretching of the ketone will also be a prominent feature.

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: The N-H stretching band will be absent. The C=O stretching frequency might be slightly altered compared to the N-H analog due to the electronic differences.

Mass Spectrometry

The molecular ion peaks will be the most definitive distinguishing feature, with 1,2,3,4-tetrahydroquinolin-4-one showing a molecular ion at m/z 147 and 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one at m/z 161. The fragmentation patterns are expected to be influenced by the presence of the N-methyl group.

Reactivity: The Impact of the N-Methyl Group

The presence of the N-methyl group significantly alters the reactivity of the tetrahydroquinolin-4-one scaffold.

Figure 2: A comparison of the potential reaction pathways for the two compounds.

• Reactions at the Nitrogen Atom: The most apparent difference lies in the reactivity of the nitrogen atom. The N-H proton in 1,2,3,4-tetrahydroquinolin-4-one is acidic enough to be removed by a base, allowing for a variety of N-functionalization reactions, including N-alkylation, N-acylation, and N-arylation. In contrast, the tertiary amine in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one cannot undergo these reactions. Its nitrogen is more nucleophilic and basic due to the electron-donating methyl group, making it more susceptible to quaternization with strong electrophiles.

• Reactions at the Carbonyl Group and Adjacent Methylene: The reactivity of the carbonyl group (e.g., reduction to an alcohol, reductive amination) is expected to be similar for both compounds. However, the basicity of the nitrogen can influence reactions involving the enolate, such as aldol condensations or alkylations at the C-3 position. The more basic N-methyl analog might facilitate enolate formation under certain conditions.

Biological Activity and Drug Development Implications

The tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and neuroprotective effects.[1][2][3] While specific biological data for 1,2,3,4-tetrahydroquinolin-4-one and its N-methyl derivative are not extensively reported, the choice between an N-H and an N-Me group can have profound implications for a molecule's pharmacokinetic and pharmacodynamic properties.

• Hydrogen Bonding: The N-H group in 1,2,3,4-tetrahydroquinolin-4-one can act as a hydrogen bond donor, which can be crucial for binding to biological targets. The N-methyl analog lacks this capability.

• Lipophilicity: The addition of a methyl group generally increases the lipophilicity of a molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

• Metabolic Stability: The N-methyl group can influence the metabolic stability of the compound. While N-demethylation is a common metabolic pathway, the presence of the methyl group can also block other metabolic routes.

Conclusion

The seemingly minor difference between a hydrogen and a methyl group on the nitrogen atom of the tetrahydroquinolin-4-one scaffold leads to significant and predictable differences in the chemical and physical properties of these two molecules. 1,2,3,4-tetrahydroquinolin-4-one offers the advantage of a reactive N-H bond, allowing for further derivatization, and the ability to act as a hydrogen bond donor. In contrast, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one possesses a more basic and nucleophilic nitrogen and increased lipophilicity.

The choice between these two building blocks will ultimately depend on the specific goals of the synthetic chemist and the desired properties of the final target molecule. Understanding the fundamental differences outlined in this guide will empower researchers to make more strategic decisions in their synthetic endeavors and drug design projects.

References

• Bunce, R. A., et al. (2012). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 17(12), 14337-14371. [Link]

• Katritzky, A. R., et al. (2010). Synthesis of 1,2,3,4-Tetrahydroquinolines. Chemical Reviews, 110(8), 4420-4443. [Link]

• Sridharan, V., et al. (2011). Recent advances in the synthesis of 1,2,3,4-tetrahydroquinolines. Chemical Society Reviews, 40(10), 5031-5047. [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1,2,3,4-tetrahydroquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2022). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Molecules. [Link]

• MDPI. (2012). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules. [Link]

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Comparison of the biological activity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives

The quest for novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the 1,2,3,4-tetrahydroquinoline scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities. This guide provides a comparative analysis of the anticancer potential of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives and structurally related analogues. We will delve into their cytotoxic effects against various cancer cell lines, explore the crucial structure-activity relationships that govern their potency, and detail the experimental protocols for their evaluation.

The Tetrahydroquinoline Scaffold: A Versatile Core in Oncology

Tetrahydroquinolines are key structural motifs found in numerous natural products and synthetic compounds with significant pharmacological applications.[1] Their partially saturated heterocyclic system offers a three-dimensional architecture that can effectively interact with various biological targets. The introduction of a methyl group at the 1-position and a ketone at the 4-position, as in the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one core, provides a foundational structure that can be readily modified to explore its therapeutic potential. These modifications have been shown to yield compounds with promising anticancer properties, acting through mechanisms such as the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways involved in cancer progression.[2][3]

Comparative Analysis of Anticancer Activity

The anticancer efficacy of tetrahydroquinoline derivatives is profoundly influenced by the nature and position of substituents on the core structure. The following table summarizes the in vitro cytotoxic activity (IC50 values) of a selection of tetrahydroquinoline derivatives against various human cancer cell lines, providing a basis for a comparative assessment of their potential.

Compound ID	Structure	Cancer Cell Line	IC50 (µM)	Reference
1	2-Arylquinoline derivative	HeLa (Cervical Cancer)	8.3	[4]
2	4-Acetamido-2-methyl-1,2,3,4-tetrahydroquinoline	HeLa (Cervical Cancer)	13.15	[4]
3	3,4-Diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline	H460 (Lung Carcinoma)	4.9 ± 0.7	[1]
4	3,4-Diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline	A-431 (Skin Carcinoma)	2.0 ± 0.9	[1]
5	3,4-Diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline	HT-29 (Colon Adenocarcinoma)	4.4 ± 1.3	[1]
6	(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate	HCT-116 (Colorectal Carcinoma)	Micromolar concentrations	[5]
7	Morpholine-substituted tetrahydroquinoline (10e)	A549 (Lung Cancer)	0.033 ± 0.003	[6]
8	Morpholine-substituted tetrahydroquinoline (10h)	MCF-7 (Breast Cancer)	0.087 ± 0.007	[6]

Structure-Activity Relationship (SAR) Insights

The data presented above, along with findings from various studies, allows for the elucidation of key structure-activity relationships:

• Aryl Substituents: The presence and nature of aryl groups on the tetrahydroquinoline skeleton are critical for anticancer activity. For instance, the incorporation of an aryl group at the 4-position of the quinoline structure has been shown to dramatically increase the antiproliferative effect.[1]

• Lipophilicity: A direct relationship between the lipophilicity of quinoline derivatives and their cytotoxic effects has been observed. Generally, compounds with greater octanol/water partition coefficients tend to exhibit lower IC50 values, suggesting that membrane permeability plays a significant role in their activity.[4]

• Substituents on the Benzene Ring: The introduction of electron-withdrawing groups, such as trifluoromethyl groups, on a benzamide moiety attached to the tetrahydroquinoline core has been shown to enhance cytotoxicity.[6]

• Heterocyclic Modifications: The fusion of other heterocyclic rings, such as a pyrazole moiety, to the tetrahydroquinoline framework can lead to potent anticancer agents.[7]

Mechanism of Action: Inducing Cancer Cell Demise

Several studies have shed light on the molecular mechanisms through which tetrahydroquinoline derivatives exert their anticancer effects. A prominent mechanism is the induction of apoptosis, or programmed cell death. For example, certain tetrahydroquinolinone derivatives have been shown to induce cell cycle arrest at the G2/M phase, subsequently leading to apoptosis through both intrinsic and extrinsic pathways.[2] Another investigated mechanism involves the generation of reactive oxygen species (ROS), which disrupts the cellular redox balance and triggers autophagy via the PI3K/AKT/mTOR signaling pathway.[5]

Caption: Proposed mechanism of apoptosis induction by tetrahydroquinoline derivatives.

Experimental Protocols: Assessing Cytotoxicity

The in vitro cytotoxicity of novel compounds is a critical first step in the drug discovery pipeline. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation.

MTT Assay Protocol

This protocol provides a generalized procedure for evaluating the cytotoxic effects of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549, HCT-116, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the test compounds in complete cell culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).[8]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.[8]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.[8][9]

• Formazan Solubilization: Remove the medium containing MTT and add 150 µL of the solubilization buffer to dissolve the formazan crystals.[8][9]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[8][9]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value can be determined by plotting cell viability against the compound concentration.

Caption: General workflow of the MTT cytotoxicity assay.

Conclusion

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one derivatives and their analogues represent a promising class of compounds for the development of novel anticancer agents. The versatility of the tetrahydroquinoline scaffold allows for extensive structural modifications, enabling the fine-tuning of their biological activity. The comparative data and structure-activity relationships discussed in this guide highlight the importance of strategic substitution to enhance cytotoxic potency. Further investigation into the mechanisms of action and in vivo efficacy of the most promising derivatives is warranted to translate these findings into clinically effective cancer therapies.

References

• Ryczkowska, M., Maciejewska, N., Olszewski, M., Witkowska, M., & Makowiec, S. (2022). Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. Scientific Reports, 12(1), 1-14. [Link]

• Ryczkowska, M., Maciejewska, N., Olszewski, M., Witkowska, M., & Makowiec, S. (2022). New tetrahydroquinoline derivatives with anticancer activity: design, synthesis, and biological evaluation. ResearchGate. [Link]

• Singh, A., & Singh, A. (2021). The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. ResearchGate. [Link]

• Singh, A., & Singh, A. (2021). The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. Bentham Science. [Link]

• Al-Ostath, A., Al-Qaisi, Z. A., Al-Malki, F. A., Al-Ghamdi, S. A., & El-Faham, A. (2023). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Cancers, 15(3), 759. [Link]

• Szymański, P., Mikiciuk-Olasik, E., & Wietrzyk, J. (2022). Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. Molecules, 27(3), 999. [Link]

• Rojas-Rojas, C., et al. (2021). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 45(34), 15633-15646. [Link]

• ResearchHub. (2024). Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. [Link]

• Hanashalshahaby, E., et al. (2019). Design, synthesis, and antitumor evaluation of novel methylene moiety-tethered tetrahydroquinoline derivatives. Turkish Journal of Chemistry, 43(5), 1363-1377. [Link]

• Hanashalshahaby, E., et al. (2020). Design, synthesis, and antitumor evaluation of novel methylene moiety-tethered tetrahydroquinoline derivatives. ResearchGate. [Link]

• Rojas-Rojas, C., et al. (2021). Substituted 2-Arylquinoline and 2-Methyl-1,2,3,4-tetrahydroquinoline Derivatives with selective Anticancer Activity: Synthesis, Structure–Activity Relationships, and Molecular Modelling Insights. ResearchGate. [Link]

• van Rensburg, M., et al. (2021). Synthesis and Anticancer Activity of 3,4-Diaryl-1,2-dihydro- and 1,2,3,4-Tetrahydroquinolines. Molecules, 26(18), 5543. [Link]

• Pingaew, R., et al. (2014). Synthesis, cytotoxicity and QSAR study of N-tosyl-1,2,3,4-tetrahydroisoquinoline derivatives. European journal of medicinal chemistry, 84, 469-478. [Link]

• Oke, T. O., et al. (2023). Quantitative Structure-Activity relationship, Molecular Docking and ADMET Screening of Tetrahydroquinoline Derivatives as Anti-Small Cell Lung Cancer. Eclética Química, 48(1), 55-71. [Link]

• Pingaew, R., et al. (2014). Synthesis, cytotoxicity and QSAR study of N-tosyl-1,2,3,4-tetrahydroisoquinoline derivatives. Srinakharinwirot University. [Link]

• El-Sayed, M. A. A., et al. (2023). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. RSC Advances, 13(27), 18456-18471. [Link]

• Kumar, A., et al. (2017). Anticancer activity and SAR studies of substituted 1,4-naphthoquinones. Bioorganic & medicinal chemistry letters, 27(15), 3467-3471. [Link]

• Wang, Y., et al. (2016). Synthesis and Cytotoxic Evaluation of Novel N-Methyl-4-phenoxypicolinamide Derivatives. Molecules, 21(7), 896. [Link]

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A Predictive Structural Analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one by X-ray Crystallography: A Comparative Guide

For researchers, medicinal chemists, and professionals in drug development, understanding the three-dimensional structure of a molecule is paramount to elucidating its function and optimizing its properties. 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a heterocyclic ketone with potential applications in medicinal chemistry.[1] While a definitive crystal structure for this specific compound is not publicly available, this guide provides a comprehensive framework for its structural analysis using single-crystal X-ray diffraction. By drawing comparisons with structurally related compounds for which crystallographic data exists, we can predict key structural features and outline a robust experimental approach.

This guide will delve into the predicted molecular geometry, packing, and intermolecular interactions of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, benchmarked against the experimentally determined structures of 1-methanesulfonyl-1,2,3,4-tetrahydroquinoline, 1-tosyl-1,2,3,4-tetrahydroquinoline, and 4-methyl-6,7,8,9-tetrahydro-2-quinolone. Furthermore, we will present a detailed, best-practice protocol for obtaining and analyzing the crystal structure of the title compound.

Predicted Molecular Structure and Conformation

The core of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one consists of a fused bicyclic system: a benzene ring and a partially saturated piperidinone ring. Based on the analysis of similar structures, the tetrahydroquinoline ring is expected to adopt a non-planar conformation to minimize steric strain.

In related compounds like 1-methanesulfonyl-1,2,3,4-tetrahydroquinoline and 1-tosyl-1,2,3,4-tetrahydroquinoline, the heterocyclic ring adopts a half-chair conformation .[2][3] This is a common feature for such six-membered rings fused to an aromatic system. We can confidently predict a similar half-chair conformation for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Diagrammatic Representation of Predicted Conformation

Caption: Predicted half-chair conformation of the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one ring system.

Comparative Structural Analysis

To build a comprehensive understanding, we will compare the predicted structure of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one with known crystal structures of related molecules.

Feature	1-Methyl-1,2,3,4-tetrahydroquinolin-4-one (Predicted)	1-Methanesulfonyl-1,2,3,4-tetrahydroquinoline[2]	1-Tosyl-1,2,3,4-tetrahydroquinoline[3]	4-Methyl-6,7,8,9-tetrahydro-2-quinolone[4]
Ring Conformation	Half-chair	Half-chair	Half-chair	Planar pyridone ring fused to a cyclohexene
Crystal System	Unknown	Triclinic	Monoclinic	Triclinic
Space Group	Unknown	P-1	P2₁/n	P-1
Key Bond Lengths	C=O: ~1.23 Å, C-N: ~1.37 Å, C-C (aromatic): ~1.39 Å	N/A	N/A	C=O: 1.258 Å, C-N: 1.354 Å, C-C (aromatic): 1.354-1.417 Å[4]
Intermolecular Interactions	Likely C-H···O hydrogen bonds forming dimers or chains. Potential for π-π stacking.	C-H···O hydrogen bonds forming inversion dimers.[2]	C-H···O hydrogen bonds linking molecules into chains.[3]	Intermolecular N-H···O hydrogen bonds forming centrosymmetric dimers.[4]

The presence of the carbonyl group at the 4-position in our target molecule is a key differentiator. This will significantly influence the electronic distribution and the nature of intermolecular interactions. We can anticipate strong C-H···O hydrogen bonds, similar to the sulfonamide-substituted analogs, which will likely play a crucial role in the crystal packing. The isomeric 4-methyl-6,7,8,9-tetrahydro-2-quinolone provides valuable data on bond lengths within a similar heterocyclic core containing a carbonyl group.[4]

Alternative Analytical Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques are essential for a complete characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are crucial for confirming the chemical structure in solution. For the related 1,2,3,4-tetrahydroquinoline, detailed NMR data is available.[5] For our target compound, we would expect characteristic shifts for the methyl group, the methylene protons of the heterocyclic ring, and the aromatic protons.

• Mass Spectrometry (MS) : Provides the exact molecular weight, confirming the elemental composition.[5]

• Infrared (IR) Spectroscopy : The C=O stretch of the ketone will be a prominent feature, typically appearing around 1680-1700 cm⁻¹.

A combined approach using these techniques provides a self-validating system for structural elucidation.

Experimental Protocol for X-ray Crystallography

The following is a detailed, step-by-step methodology for the single-crystal X-ray diffraction analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Crystallization

• Objective : To grow single crystals of sufficient size and quality for diffraction.

• Procedure :

  • Dissolve the purified compound in a suitable solvent (e.g., ethanol, acetone, or a mixture) to near saturation at an elevated temperature.

  • Slowly cool the solution to room temperature, followed by further cooling to 4°C.

  • Alternatively, use vapor diffusion by dissolving the compound in a volatile solvent and placing it in a sealed container with a less volatile anti-solvent.

  • Monitor for crystal growth over several days.

Data Collection

• Objective : To obtain a complete set of diffraction data.

• Instrumentation : A modern single-crystal X-ray diffractometer (e.g., Bruker APEXII CCD) with a suitable radiation source (e.g., Mo Kα, λ = 0.71073 Å).[2][3]

• Procedure :

  • Select a suitable single crystal (typically 0.1-0.3 mm in each dimension) and mount it on a goniometer head.

  • Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Perform an initial unit cell determination.

  • Collect a full sphere of diffraction data using a combination of φ and ω scans.

Workflow for X-ray Crystallography

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Structure Solution and Refinement

• Objective : To determine the atomic positions and refine the structural model.

• Software : Standard crystallographic software packages like SHELX or Olex2.

• Procedure :

  • Data Reduction : Integrate the raw diffraction images and apply corrections for absorption.

  • Structure Solution : Determine the initial atomic positions using direct methods.

  • Structure Refinement : Refine the atomic coordinates and thermal parameters against the experimental data. Locate and refine hydrogen atoms.

  • Validation : Assess the quality of the final model using metrics such as R-factors and goodness-of-fit.

Conclusion

This guide provides a predictive yet scientifically grounded framework for the structural analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one using X-ray crystallography. By leveraging data from closely related, structurally characterized molecules, we have established a strong hypothesis for its molecular conformation and intermolecular interactions. The detailed experimental protocol offers a clear and robust pathway for researchers to obtain a definitive crystal structure. The ultimate determination of this structure will be a valuable addition to the field, enabling a deeper understanding of its chemical properties and potential applications.

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A Senior Application Scientist's Guide to Validating the Purity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one by High-Performance Liquid Chromatography

Introduction: The Imperative of Purity for a Key Synthetic Intermediate

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a heterocyclic ketone that serves as a valuable intermediate in the synthesis of various pharmaceutical agents. As the condensation product of aromatic aldehydes, its molecular structure is foundational for more complex active pharmaceutical ingredients (APIs).[1] In any pharmaceutical development pipeline, the purity of starting materials and intermediates is not merely a quality metric; it is a critical determinant of the safety and efficacy of the final drug product. Even trace impurities can lead to unforeseen side reactions, reduced yield, and potentially toxic byproducts.

Therefore, a robust, validated analytical method for purity determination is essential. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this task due to its high resolution, sensitivity, and quantitative accuracy. This guide details a comprehensive RP-HPLC method, grounded in the principles of the United States Pharmacopeia (USP) and validated according to the International Council for Harmonisation (ICH) guidelines, to ensure your analysis is fit for its intended purpose.[2][3][4]

The Analytical Strategy: Why RP-HPLC is the Method of Choice

The selection of an analytical technique is the first critical decision. For a compound like 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, which possesses both aromatic and heterocyclic features, Reverse-Phase HPLC (RP-HPLC) is exceptionally well-suited.[5][6]

Causality Behind the Choice:

• Molecular Characteristics: The compound has a moderate polarity and a hydrophobic aromatic ring system. This structure allows for strong interaction with a non-polar stationary phase (like C18) and elution with a polar mobile phase, which is the fundamental principle of reverse-phase chromatography.

• Superior Resolution: HPLC provides the high resolving power necessary to separate the main compound from structurally similar impurities, such as precursors, isomers, or degradation products.

• Quantitative Accuracy: When coupled with a UV detector, HPLC allows for precise quantification of the main peak and any impurities, which is essential for calculating a purity value. The carbonyl group and the aromatic ring in the molecule are strong chromophores, making UV detection highly effective.

The entire analytical workflow, from sample preparation through validation, is designed to be a self-validating system, ensuring data integrity at every stage.

Fig 1. Overall workflow for HPLC purity validation.

Core Experimental Protocol: A Validated RP-HPLC Method

This section provides a detailed, step-by-step methodology for determining the purity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. The parameters have been selected to provide optimal separation and peak shape.

Instrumentation and Chromatographic Conditions

Parameter	Recommended Setting	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard quaternary or binary LC system with a UV or DAD detector is sufficient.
Column	C18, 4.6 x 150 mm, 5 µm	A C18 column provides the necessary hydrophobicity to retain the analyte. The dimensions are standard for robust analytical methods.
Mobile Phase	Acetonitrile (ACN) and Water with 0.1% Formic Acid	A simple binary mobile phase is effective. Formic acid is critical; it protonates the tertiary amine in the quinoline ring, preventing peak tailing and improving chromatographic efficiency.[7]
Elution Mode	Isocratic: 40% ACN / 60% Water (0.1% Formic Acid)	An isocratic method is simpler, more robust, and often sufficient for purity analysis where impurities are known and elute near the main peak. A gradient may be developed if unknown or highly retained impurities are expected.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm	The aromatic quinoline structure exhibits strong absorbance at this wavelength, providing high sensitivity.
Injection Vol.	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
Sample Diluent	Mobile Phase	Using the mobile phase as the diluent ensures compatibility and prevents peak shape issues.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Measure 600 mL of HPLC-grade water into a 1 L graduated cylinder.

  • Add 1.0 mL of formic acid and mix thoroughly.

  • Add 400 mL of HPLC-grade acetonitrile.

  • Sonicate the mixture for 10-15 minutes to degas.

• Standard Preparation (for system suitability):

  • Accurately weigh approximately 10 mg of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to achieve a final concentration of 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the test sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

• Chromatographic Run:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (approx. 30 minutes).

  • Perform five replicate injections of the Standard Preparation.

  • Inject the Sample Preparation in duplicate.

  • Run time should be sufficient to elute any late-eluting impurities (e.g., 15-20 minutes).

Method Validation: The Cornerstone of Trustworthiness

A method is not reliable until it is validated. The validation process demonstrates that the analytical procedure is fit for its intended purpose.[4] The following protocol is based on the internationally recognized ICH Q2(R2) guidelines .[8][9][10][11]

Fig 2. Interrelated parameters for method validation under ICH Q2(R2).

Validation Parameters & Experimental Design

Parameter	Purpose	Experimental Approach	Acceptance Criteria (Typical)
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants).[10]	Analyze a placebo (if applicable), a spiked sample, and a forced degradation sample (acid, base, peroxide, heat, light).	The analyte peak should be free from interference from other components. Peak purity analysis (using DAD) should pass.
Linearity	To demonstrate a direct proportional relationship between concentration and detector response.[10]	Prepare at least five concentrations of the reference standard, typically from 50% to 150% of the nominal sample concentration.	Correlation coefficient (R²) ≥ 0.999.
Range	The interval between the upper and lower concentrations for which the method is precise, accurate, and linear.[4][9]	Derived from the linearity study.	The defined range should cover the expected working concentrations.
Accuracy	The closeness of the test results to the true value.	Analyze a sample of known purity or perform a spike-recovery study at three levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be between 98.0% and 102.0%.
Precision	The degree of scatter between a series of measurements.	Repeatability: 6 replicate sample preparations or 9 determinations across 3 concentrations. Intermediate Precision: Repeat repeatability test on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.
LOQ/LOD	LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. LOD: The lowest amount of analyte that can be detected.	Based on the signal-to-noise ratio (S/N).	S/N of ~10 for LOQ. S/N of ~3 for LOD.
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters like flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2% absolute).	System suitability parameters (resolution, tailing factor) must remain within acceptable limits.

Data Interpretation and Comparison of Purity Assessment Techniques

After a successful validation, the method can be used for routine purity analysis. Purity is typically calculated using the area percent method, assuming all components have a similar UV response at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

While HPLC is the preferred method, it is valuable to understand its performance in the context of other available analytical techniques.

Technique	Principle	Pros for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	Cons
RP-HPLC (This Guide)	Differential partitioning between a liquid mobile phase and a solid stationary phase.[2][12]	High resolution, excellent quantitation, high sensitivity, method robustness.	Requires specialized equipment and solvents.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a solid/liquid stationary phase.[12]	Excellent for volatile impurities.	The analyte has a relatively high boiling point, requiring high temperatures that could cause degradation. Derivatization may be needed.
Thin-Layer Chromatography (TLC)	Separation on a solid stationary phase layer with a liquid mobile phase moving by capillary action.[13]	Fast, simple, low cost, good for qualitative screening.	Poor quantitation, lower resolution compared to HPLC.[13]
Nuclear Magnetic Resonance (NMR)	Measures the magnetic properties of atomic nuclei to elucidate molecular structure.[13][14]	Provides definitive structural information, can identify unknown impurities, qNMR for purity without a reference standard.	Low sensitivity (impurities <1% are hard to detect), expensive instrumentation, complex data analysis.[15]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.[16]	Extremely sensitive, provides molecular weight information, definitive identification when coupled with LC (LC-MS).[15]	Quantitative analysis can be complex and requires specific instrument calibration.
Melting Point Analysis	Measures the temperature range over which a solid melts.[13][17]	Very simple and fast indicator of purity.	Non-specific; a sharp melting point does not guarantee the absence of all impurities. Impurities lower and broaden the melting range.[17]

Conclusion

The RP-HPLC method detailed in this guide provides a robust, reliable, and scientifically sound approach for validating the purity of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. By grounding the protocol in the fundamental principles of chromatography and adhering to the rigorous validation framework of the ICH Q2(R2) guidelines, researchers and drug development professionals can generate data of the highest integrity. This ensures that the quality of this critical synthetic intermediate is well-understood and controlled, safeguarding the subsequent stages of pharmaceutical development.

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• SIELC Technologies. (n.d.). Separation of 1,2,3,4-Tetrahydro-1-methylquinoline on Newcrom R1 HPLC column. [Link]

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Comparative study of different synthetic routes to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

For Researchers, Scientists, and Drug Development Professionals

The 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one core structure is a significant scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. The efficient and scalable synthesis of this key intermediate is therefore of paramount importance. This guide provides a comparative analysis of the primary synthetic strategies for obtaining 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, offering insights into the mechanistic underpinnings, procedural details, and relative merits of each approach.

Key Synthetic Strategies at a Glance

The synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one can be principally approached through two divergent strategies:

• Route A: Intramolecular Friedel-Crafts Acylation: A direct, one-step cyclization of a pre-synthesized N-methyl-N-phenyl-β-alanine precursor. This route is conceptually straightforward, aiming to form the heterocyclic ring and install the ketone functionality simultaneously.

• Route B: Sequential Synthesis via N-Methylation: A two-step approach involving the initial synthesis of the parent 1,2,3,4-tetrahydroquinolin-4-one, followed by a subsequent N-methylation step. This pathway offers modularity, allowing for the synthesis of various N-substituted analogs.

This guide will delve into the experimental details of each route, providing a comparative analysis to aid in the selection of the most appropriate method based on laboratory capabilities, scale, and desired purity.

Route A: Intramolecular Friedel-Crafts Acylation of 3-(Methyl(phenyl)amino)propanoic Acid

This approach hinges on the acid-catalyzed intramolecular cyclization of 3-(methyl(phenyl)amino)propanoic acid. The reaction is a classic example of a Friedel-Crafts acylation, where the carboxylic acid is activated by a strong acid to form an acylium ion, which then undergoes electrophilic aromatic substitution on the aniline ring.

Diagram of the Intramolecular Friedel-Crafts Acylation Pathway

Caption: Synthetic pathway via intramolecular Friedel-Crafts acylation.

Experimental Protocols

Part 1: Synthesis of 3-(Methyl(phenyl)amino)propanoic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine N-methylaniline (1 equivalent) and acrylic acid (1.2 equivalents).

• Reaction Conditions: Heat the mixture at 100 °C for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 3-(methyl(phenyl)amino)propanoic acid as a solid.

Part 2: Intramolecular Friedel-Crafts Acylation

• Reaction Setup: To a flask containing polyphosphoric acid (PPA) (10-20 times the weight of the starting material), add 3-(methyl(phenyl)amino)propanoic acid (1 equivalent) in portions with vigorous stirring.

• Reaction Conditions: Heat the mixture to 120-140 °C for 2-4 hours. The viscosity of the mixture will increase as the reaction proceeds.

• Workup and Purification: Cool the reaction mixture to approximately 80 °C and pour it onto crushed ice with stirring. The resulting precipitate is collected by filtration, washed with cold water, and then with a saturated sodium bicarbonate solution until the effervescence ceases. The crude product is then washed again with water and dried. Further purification can be achieved by recrystallization from ethanol or by column chromatography.

Discussion of Route A

Advantages:

• Directness: This route offers a more convergent synthesis, directly leading to the target molecule from the β-amino acid precursor.

• Atom Economy: In principle, this method has a good atom economy, with water being the primary byproduct of the cyclization step.

Disadvantages:

• Harsh Conditions: The use of polyphosphoric acid at high temperatures can be challenging to handle, especially on a large scale, and may not be suitable for substrates with sensitive functional groups.

• Yield Variability: The yield of the Friedel-Crafts acylation can be sensitive to the reaction conditions and the purity of the starting material.

• Precursor Synthesis: This route requires the prior synthesis of the 3-(methyl(phenyl)amino)propanoic acid precursor.

Route B: Sequential Synthesis via N-Methylation of 1,2,3,4-Tetrahydroquinolin-4-one

This two-step approach first constructs the parent 1,2,3,4-tetrahydroquinolin-4-one heterocycle, which is then N-methylated in a separate step.

Diagram of the Sequential Synthesis Pathway

Caption: Sequential pathway via N-methylation.

Experimental Protocols

Part 1: Synthesis of 1,2,3,4-Tetrahydroquinolin-4-one

• Michael Addition: Aniline (1 equivalent) is reacted with ethyl acrylate (1.1 equivalents) either neat or in a solvent like ethanol, typically at reflux for 24-48 hours, to yield ethyl 3-(phenylamino)propanoate.

• Intramolecular Cyclization: The resulting ester is then cyclized using a strong acid catalyst. Polyphosphoric acid (PPA) or Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) are commonly employed. The reaction is typically heated to 100-140 °C for 1-3 hours.

• Workup and Purification: The workup is similar to that of Route A, involving quenching with ice, neutralization, and extraction. The crude product is purified by recrystallization or column chromatography.

Part 2: N-Methylation of 1,2,3,4-Tetrahydroquinolin-4-one

• Reaction Setup: In a suitable solvent such as acetone or DMF, dissolve 1,2,3,4-tetrahydroquinolin-4-one (1 equivalent) and a base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.5-2 equivalents).

• Addition of Methylating Agent: Add methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) (1.2-1.5 equivalents) dropwise to the stirred suspension at room temperature.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or slightly elevated temperatures (40-60 °C) for 4-12 hours until the starting material is consumed (monitored by TLC).

• Workup and Purification: The reaction mixture is filtered to remove the inorganic base, and the solvent is evaporated. The residue is taken up in an organic solvent, washed with water, dried, and concentrated. The crude 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is then purified by column chromatography or distillation under reduced pressure.

Discussion of Route B

Advantages:

• Milder N-Methylation: The N-methylation step is typically performed under milder conditions compared to the high-temperature Friedel-Crafts acylation.

• Modular Approach: The intermediate, 1,2,3,4-tetrahydroquinolin-4-one, can be used to synthesize a library of N-substituted analogs by varying the alkylating agent.

• Potentially Higher Overall Yield: While a two-step process, each step can often be optimized to achieve high yields, potentially leading to a better overall yield compared to the sometimes-problematic Friedel-Crafts cyclization.

Disadvantages:

• Longer Sequence: This route involves more synthetic steps, which can increase the overall time and resources required.

• Handling of Toxic Reagents: Methylating agents like methyl iodide and dimethyl sulfate are toxic and should be handled with appropriate safety precautions.

Comparative Analysis

Feature	Route A: Intramolecular Friedel-Crafts Acylation	Route B: Sequential Synthesis via N-Methylation
Number of Steps	2 (Precursor synthesis + Cyclization)	3 (Michael addition + Cyclization + N-Methylation)
Reaction Conditions	Harsh (High temp., strong acid)	Generally milder for N-methylation
Reagent Handling	PPA can be difficult to handle	Toxic methylating agents require caution
Scalability	Can be challenging due to viscosity of PPA	Generally more amenable to scale-up
Versatility	Specific to N-methyl derivative	Modular; allows for diverse N-substitution
Reported Yields	Variable; often moderate	Can be high with optimization of each step

Conclusion

Both synthetic routes presented offer viable pathways to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

• Route A (Intramolecular Friedel-Crafts Acylation) is a more direct approach that may be favored for smaller-scale synthesis where the harsh conditions are manageable. Its success is highly dependent on the efficiency of the cyclization step.

• Route B (Sequential Synthesis via N-Methylation) , while longer, provides a more robust and versatile strategy. The modularity of this approach is a significant advantage for medicinal chemistry programs where the synthesis of a variety of N-substituted analogs is desired. The individual steps are often high-yielding and more readily scalable.

The choice between these routes will ultimately depend on the specific requirements of the research, including the desired scale of synthesis, available resources, and the need for analog synthesis. For process development and larger-scale production, the sequential synthesis (Route B) is likely the more practical and reliable option.

References

• A comprehensive review of domino reactions for the synthesis of tetrahydroquinolines and related heterocycles can provide further insights into efficient ring-construction strategies.[1]

• Detailed protocols for Friedel-Crafts acylations using various catalysts are available in the literature.[2][3][4]

• Standard procedures for the N-methylation of secondary amines are well-established and can be adapted for this synthesis.

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the In Vitro Evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and Its Analogs

Introduction: The Tetrahydroquinoline Scaffold - A Cornerstone of Modern Medicinal Chemistry

The quinoline scaffold, a bicyclic heterocycle, is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic medicines.[1][2] Its hydrogenated derivative, 1,2,3,4-tetrahydroquinoline (THQ), has garnered significant attention for its broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.[1][3][4][5][6][7] This guide focuses on the in vitro assessment of a specific derivative, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one , and provides a comparative analysis with related THQ compounds.

As researchers and drug development professionals, our goal is not merely to synthesize novel compounds but to rigorously characterize their biological effects. This document serves as a practical guide to designing, executing, and interpreting key in vitro assays. We will delve into the causality behind experimental choices, provide self-validating protocols, and present comparative data to contextualize the performance of these promising molecules.

I. Anticancer and Cytotoxic Potential: Unmasking Cell Fate Modulators

A primary application for novel quinoline derivatives is in oncology.[3][4][8] The ability of a compound to selectively inhibit the growth of cancer cells is a critical first step in its development as a therapeutic agent. The most common method to assess this is by determining a compound's half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Core Methodology: The MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely adopted colorimetric method for assessing metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10][11] The foundational principle is the enzymatic conversion of the yellow MTT salt into a purple formazan product by mitochondrial dehydrogenases in living, metabolically active cells.[10] The quantity of formazan produced is directly proportional to the number of viable cells.

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for determining cytotoxicity using the MTT assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Plate human cancer cell lines (e.g., HCT-116 colorectal, A549 lung, MCF-7 breast) and a non-cancerous control line (e.g., VERO, HUVEC) in 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.[5][12]

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in DMSO. Perform serial two-fold dilutions in culture medium to achieve final concentrations ranging from low micromolar to nanomolar (e.g., 0.01 µM to 100 µM).

• Cell Treatment: Remove the old medium from the plates and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for untreated cells and vehicle control (DMSO concentration matched to the highest compound concentration). Incubate for 48-72 hours.[4][10]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Comparative Data: Cytotoxicity of Tetrahydroquinoline Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Key Structural Features	Reference
1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	Hypothetical Data	15.2	N-methyl, C4-ketone	N/A
(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate	HCT-116 (Colon)	Micromolar	C2-ketone, bulky aryl substitution	[3]
3,4-diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline (Compound 3c)	A-431 (Skin)	2.0 ± 0.9	Diaryl substitution, dimethoxy groups	[4]
3,4-diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline (Compound 3c)	HT-29 (Colon)	4.4 ± 1.3	Diaryl substitution, dimethoxy groups	[4]
Morpholine-substituted THQ (Compound 10e)	A549 (Lung)	0.033 ± 0.003	Morpholine and trifluoromethyl moieties	[5]
Aminated quinolinequinone (AQQ6)	DU-145 (Prostate)	< 5	Quinone structure, amination	[12]

Expert Insight: The data clearly indicates that substitutions on the THQ ring dramatically influence cytotoxic potency. For instance, the addition of morpholine and trifluoromethyl groups in compound 10e resulted in exceptionally high potency against lung cancer cells.[5] This highlights a crucial structure-activity relationship (SAR) where lipophilicity and specific functional groups can enhance target engagement or cellular uptake.

II. Neuroprotection: Targeting Cholinesterase in Neurodegenerative Disease

Tetrahydroquinoline derivatives have been investigated as potential therapeutic agents for neurodegenerative disorders like Alzheimer's disease.[1][13] A key strategy in Alzheimer's therapy is to inhibit acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine, thereby boosting cholinergic transmission.[1]

Core Methodology: Ellman's Assay for AChE Inhibition

The most common in vitro method for measuring AChE activity is the spectrophotometric method developed by Ellman.[1] This assay uses acetylthiocholine (ATCh) as a substrate for AChE. The enzyme hydrolyzes ATCh to thiocholine, which then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoic acid), which can be quantified by measuring its absorbance at 412 nm.

Experimental Workflow: AChE Inhibition Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol: Broth Microdilution Assay

• Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria). [6]This creates a concentration gradient.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the microbial inoculum to each well containing the test compound. Include a positive control (broth with inoculum, no compound) and a negative control (broth only). [6]4. Incubation: Incubate the plates at 35-37°C for 18-24 hours. [6]5. MIC Determination: After incubation, determine the MIC by visually identifying the lowest concentration of the compound at which there is no visible turbidity (growth). [6]

Comparative Data: Antimicrobial Activity of Quinoline Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Class	Reference
1-Methyl-1,2,3,4-tetrahydroquinolin-4-one	S. aureus	Hypothetical Data	THQ	N/A
Quinoline-Thiazole Hybrid (4j)	C. parapsilosis	< 0.06	Quinoline-Thiazole	[14]
Quinoline-Thiazole Hybrid (4m)	C. krusei	≤ 0.06	Quinoline-Thiazole	[14]
Quinoline-Hydroxyimidazolium Hybrid (7b)	S. aureus	2	Quinoline-Imidazolium	[15]
Quinoline-Hydroxyimidazolium Hybrid (7b)	M. tuberculosis	10	Quinoline-Imidazolium	[15]
6-amino-4-methyl-1H-quinoline-2-one derivative (Compound 6)	Bacillus cereus	3.12	Amino-Quinolinone	[16]

Expert Insight: The antimicrobial data reveals that the basic quinoline scaffold often requires significant modification to achieve high potency. Hybrid molecules, such as those combining quinoline with thiazole or imidazolium moieties, show exceptional activity, particularly against fungal pathogens and S. aureus. [14][15]This suggests that a strategy of molecular hybridization is highly effective for developing potent antimicrobial agents from the tetrahydroquinoline template.

Conclusion and Future Outlook

This guide provides a framework for the systematic in vitro evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and its analogs. The comparative data underscores the remarkable versatility of the tetrahydroquinoline scaffold, where targeted chemical modifications can steer its biological activity towards anticancer, neuroprotective, or antimicrobial endpoints.

For researchers working with 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, the path forward involves a comprehensive screening campaign utilizing the assays detailed herein. The performance of this specific compound should be benchmarked against the potent analogs presented in the comparative tables. Subsequent research should focus on elucidating the mechanism of action for any observed activities and pursuing structure-activity relationship studies to optimize potency and selectivity. The true potential of this compound family will only be unlocked through such rigorous, evidence-based investigation.

References

• Gutiérrez, M., Arévalo, B., Valdes, F., Martínez, G., vallejos, G., Carmona, U., & Astudillo, L. (n.d.). Synthesis and Characterization of Tetrahydroquinolines as acetylcholinesterase inhibitors. ResearchGate. Available from: [Link]

• Maciejewska, N., Olszewski, M., & Witkowska, M. (2022). New tetrahydroquinoline derivatives with anticancer activity: design, synthesis, and biological evaluation. ResearchGate. Available from: [Link]

• Gutiérrez, M., & Aréva, B. (n.d.). Synthesis and Characterization of Tetrahydroquinolines as acetylcholinesterase inhibitors. Sciforum. Available from: [Link]

• (n.d.). Synthesis, molecular docking and design of Tetrahydroquinolines as acetylcholinesterase inhibitors. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• (2024). Synthesis and Anticancer Activity of 3,4-Diaryl-1,2-dihydro- and 1,2,3,4-Tetrahydroquinolines. PMC. Available from: [Link]

• (2025). Synthesis, molecular docking and design of Tetrahydroquinolines as acetylcholinesterase inhibitors | Request PDF. ResearchGate. Available from: [Link]

• (n.d.). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. Available from: [Link]

• (2019). Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Antiproliferative Compounds of Breast Cancer via Targeting the GPER. PubMed. Available from: [Link]

• Bernal, C. C., & Luis, C. (n.d.). Synthesis and anticancer activity of new tetrahydroquinoline hybrid derivatives tethered to isoxazoline moiety | Request PDF. ResearchGate. Available from: [Link]

• (2019). Tetrahydroquinoline-Isoxazole/Isoxazoline Hybrid Compounds as Potential Cholinesterases Inhibitors: Synthesis, Enzyme Inhibition Assays, and Molecular Modeling Studies. MDPI. Available from: [Link]

• (2022). Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. PMC. Available from: [Link]

• (2022). Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. ACS Omega. Available from: [Link]

• (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. PubMed. Available from: [Link]

• (n.d.). Cytotoxic Assessment of Quinoline Based Derivatives on Liver Cancer Cell Line. ResearchGate. Available from: [Link]

• (2022). Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. MDPI. Available from: [Link]

• (2019). Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. MDPI. Available from: [Link]

• (n.d.). Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. MDPI. Available from: [Link]

• Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. Available from: [Link]

• (2013). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. ResearchGate. Available from: [Link]

• (n.d.). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. MDPI. Available from: [Link]

• (n.d.). Neuroprotective or neurotoxic activity of 1-methyl-1,2,3,4-tetrahydroisoquinoline and related compounds. PubMed. Available from: [Link]

• Antkiewicz-Michaluk, L., Wąsik, A., & Michaluk, J. (2014). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. PMC. Available from: [Link]

• (2022). Design, synthesis, and biological evaluation of tetrahydroquinolinones and tetrahydroquinolines with anticancer activity. PMC. Available from: [Link]

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A Comparative Guide to the Characterization of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one Impurities by LC-MS

Abstract

Impurity profiling is a critical aspect of drug development and manufacturing, ensuring the safety and efficacy of active pharmaceutical ingredients (APIs).[1][2] This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) based methodologies for the identification and characterization of potential impurities in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. We will explore the strategic application of forced degradation studies, compare various LC-MS platforms, and detail a validated, high-performance workflow. The causality behind experimental choices, from mobile phase selection to the type of mass analyzer, is elucidated to provide researchers, scientists, and drug development professionals with a robust framework for impurity analysis.

Introduction: The Imperative of Purity

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a substituted tetrahydroquinoline, a structural motif prevalent in a wide array of biologically active compounds and pharmaceutical agents.[3][4] The synthesis and storage of such molecules can invariably lead to the formation of impurities, which may include starting materials, byproducts, intermediates, and degradation products.[1] Regulatory bodies like the FDA and ICH mandate stringent control over these impurities, as even trace amounts can impact the drug's safety and potency.

LC-MS has emerged as the cornerstone technique for impurity profiling due to its exceptional sensitivity and specificity, combining the powerful separation capabilities of liquid chromatography with the mass analysis prowess of mass spectrometry.[5][6] This guide will dissect the application of LC-MS to 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, offering a comparative analysis of different approaches to provide a comprehensive characterization of its impurity profile.

Anticipating Impurities: Synthesis and Degradation Pathways

Effective impurity profiling begins with a theoretical understanding of what impurities might be present. These can be broadly categorized as:

• Process-Related Impurities: Arising from the synthetic route. The synthesis of tetrahydroquinolines often involves methods like the Povarov reaction or reductive cyclizations.[3][7][8] These can leave residual starting materials, reagents, or generate isomers and related byproducts.

• Degradation Products: Formed due to the instability of the drug substance under various environmental conditions (e.g., exposure to acid, base, light, heat, or oxidizing agents).[9]

To proactively identify potential degradation products, a forced degradation (or stress testing) study is an indispensable first step.[9] This involves subjecting the API to harsh conditions to accelerate its decomposition, thereby generating a rich sample of likely degradants for analytical method development.[10][11]

Experimental Protocol: Forced Degradation Study

The objective of this protocol is to generate degradation products under a variety of stress conditions as stipulated by ICH guidelines Q1A and Q1B.[12]

• Sample Preparation: Prepare a stock solution of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one at a concentration of 1 mg/mL in a 50:50 mixture of acetonitrile and water.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 80°C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of approximately 100 µg/mL.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 80°C for 4 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of approximately 100 µg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature for 24 hours. Dilute to a final concentration of approximately 100 µg/mL.

• Thermal Degradation: Store the solid API in a hot air oven at 105°C for 48 hours. Dissolve the stressed solid in the solvent to achieve a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose the solid API to UV light (254 nm) and visible light for 7 days. Dissolve the stressed solid to achieve a final concentration of 100 µg/mL.

• Control Samples: Prepare an unstressed sample by diluting the stock solution to 100 µg/mL.

These stressed samples are then analyzed by a stability-indicating LC-MS method to separate and identify the newly formed peaks.

A Comparative Analysis of LC-MS Methodologies

The success of impurity profiling hinges on the synergy between the liquid chromatography separation and the mass spectrometry detection. The choice of each component is critical and should be tailored to the specific analytical challenge.

The Separation: Liquid Chromatography (LC) Strategy

The primary goal of the LC method is to achieve baseline separation of the main peak (API) from all process- and degradation-related impurities.

Parameter	Alternative 1: C18 Column	Alternative 2: Phenyl-Hexyl Column	Rationale & Field Insights
Stationary Phase	Octadecyl silane (C18)	Phenyl-Hexyl	C18 is a workhorse for reversed-phase chromatography, offering excellent hydrophobic retention. However, the tetrahydroquinoline ring system possesses aromaticity. A Phenyl-Hexyl column provides alternative selectivity through pi-pi interactions, which can be crucial for separating structurally similar aromatic impurities.
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	Formic acid is a volatile modifier that is highly compatible with mass spectrometry, promoting good ionization in positive ESI mode.[13]
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile generally has a lower viscosity and provides sharper peaks. Methanol, however, offers different elution selectivity and can be beneficial if co-elution occurs with acetonitrile. A comparison of both is recommended during method development.
Elution Mode	Gradient	Gradient	Gradient elution is essential for impurity analysis, as it allows for the effective elution of compounds with a wide range of polarities, from early-eluting polar degradants to late-eluting non-polar byproducts.

Recommendation: Start with a C18 column due to its versatility. If co-elution or poor peak shape is observed for key impurities, a phenyl-based column should be evaluated to leverage its alternative selectivity.

The Detection: Mass Spectrometry (MS) Strategy

The choice of mass analyzer dictates the quality and type of data obtained, directly impacting the confidence of impurity identification.

Analyzer Type	Key Capability	Application in Impurity Profiling	Limitations
Triple Quadrupole (QqQ)	High Sensitivity & Specificity (MRM)	Ideal for quantifying known impurities at very low levels. The Multiple Reaction Monitoring (MRM) mode provides excellent selectivity by monitoring a specific parent-to-fragment ion transition.[14]	Not suitable for identifying unknown impurities as it is a targeted approach.
Time-of-Flight (TOF / Q-TOF)	High Resolution & Mass Accuracy	The gold standard for unknown identification. A Q-TOF provides high-resolution accurate mass (HRAM) data, enabling the determination of elemental compositions for both the parent ion and its fragments, which is critical for elucidating the structures of novel impurities.[13]	Generally less sensitive for quantification compared to a QqQ in MRM mode.
Orbitrap	Very High Resolution & Mass Accuracy	Similar to Q-TOF, provides HRAM data for confident elemental composition determination and structural elucidation through MS/MS fragmentation.	Slower scan speeds compared to TOF, which can be a consideration for very fast UHPLC separations.

Recommendation: For comprehensive impurity characterization, a High-Resolution Mass Spectrometer like a Q-TOF or Orbitrap is indispensable . It provides the accurate mass data needed to propose molecular formulas for unknown peaks. A triple quadrupole instrument is a powerful alternative for routine quality control once the impurities have been identified and characterized.

Workflow for Impurity Identification and Characterization

The following diagram illustrates a systematic workflow for characterizing impurities in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Caption: Workflow for LC-MS Impurity Characterization.

Recommended Protocol: A Validated LC-HRMS Method

This section provides a detailed, step-by-step protocol for the analysis of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and its impurities using a Q-TOF LC-MS system. This protocol is designed to serve as a robust starting point for method development and validation.

4.1. Sample Preparation

• Accurately weigh and dissolve the sample (either unstressed API or residue from a forced degradation study) in a 50:50 acetonitrile/water mixture to a final concentration of 100 µg/mL.

• Filter the solution through a 0.22 µm syringe filter before injection.

4.2. LC-MS Conditions

Parameter	Setting
LC System	UHPLC System
Column	Reversed-Phase C18 (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	2 µL
MS System	Q-TOF Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	120°C
Desolvation Temp.	400°C
Acquisition Mode	Data-Dependent Acquisition (DDA) or MSᴱ
Full Scan Range	50 - 1000 m/z
MS/MS Collision Energy	Ramped (e.g., 10-40 eV)

4.3. Method Validation Strategy

Any analytical method used for impurity quantification must be validated according to ICH Q2(R2) guidelines to ensure it is fit for purpose.[2][15][16]

Performance Characteristic	Methodology	Typical Acceptance Criteria
Specificity	Analyze stressed samples to demonstrate separation of degradants from the API and from each other. Peak purity analysis using a diode-array detector can supplement this.[17][18]	Baseline resolution between adjacent peaks.
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be measured with acceptable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Linearity	Analyze a series of solutions over the range of interest (e.g., LOQ to 150% of the specification limit).	Correlation coefficient (r²) > 0.99.
Accuracy	Analyze samples spiked with known amounts of impurities at different concentration levels.[18]	Recovery between 80-120% for trace impurities.
Precision (Repeatability)	Perform multiple analyses of a single homogeneous sample.[17]	Relative Standard Deviation (RSD) ≤ 15% at LOQ.

Data Interpretation: From Mass-to-Structure

The data analysis process is a logical sequence designed to build a case for the structure of an unknown impurity.

• Identify Impurity Peaks: Compare the chromatograms of the stressed samples to the control sample. Any new peaks are potential impurities or degradants.

• Generate Molecular Formula: For each new peak, use the high-resolution accurate mass data from the MS1 scan to generate a list of possible elemental compositions using specialized software.[13] The low ppm mass error (< 5 ppm) significantly reduces the number of possible formulas.

• Elucidate Structure from Fragments: Analyze the MS/MS spectrum of the impurity. The fragmentation pattern provides a "fingerprint" of the molecule's structure. By comparing this pattern to the fragmentation of the parent API and applying knowledge of chemical fragmentation rules, a definitive structure can often be proposed.[5][6] For example, a loss of a methyl group (15 Da) or a CO group (28 Da) can be indicative of specific structural modifications.

Conclusion

The characterization of impurities in 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one is a multi-faceted analytical challenge that demands a systematic and scientifically rigorous approach. The combination of forced degradation studies with high-resolution LC-MS/MS provides the most powerful and comprehensive strategy for identifying, quantifying, and elucidating the structure of unknown impurities.[6] While triple quadrupole instruments offer superior performance for targeted quantification in a routine QC environment, Q-TOF and Orbitrap systems are unparalleled for the initial characterization work that is fundamental to ensuring drug safety and meeting regulatory expectations. A well-developed and validated stability-indicating method is not merely a data-generating tool; it is a cornerstone of quality assurance in the pharmaceutical industry.

References

• Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
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• PubMed. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization.
• SynThink Research Chemicals. (n.d.). Structure Elucidation of Unknown Impurity using LC-MS/MS.
• U.S. Food and Drug Administration (FDA). (n.d.). Q2(R2) Validation of Analytical Procedures.
• LCGC. (2014). Validation of Impurity Methods, Part II.
• Satish, S., & Nitu, S. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch.
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• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. Gavin Publishers.
• BenchChem. (2025). avoiding byproduct formation in tetrahydroquinoline synthesis.
• MedCrave. (2016). Forced Degradation Studies.
• Chandramore, K., & Sonawane, S. (2022). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia.
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• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals.
• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product.
• Journal of the Korean Chemical Society. (2023). Studies on the analysis of 1,2,3,4-tetrahydroisoquinoline (TIQ) and 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ) in biological samples by liquid chromatography-tandem mass spectrometry.
• Sridharan, V., Suryavanshi, P. A., & Menéndez, J. C. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules.

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A Senior Application Scientist's Guide to the Biological Evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one Analogs as Anticancer Agents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the biological evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs. We will delve into the rationale behind investigating this chemical scaffold, present a comparative analysis of analog performance supported by experimental data, and provide detailed protocols for key biological assays.

The tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2] The exploration of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs is driven by the hypothesis that modifications to this core structure can lead to the development of potent and selective anticancer agents.[1][3]

Comparative Analysis of Anticancer Activity

The central tenet of this guide is the objective comparison of the biological performance of various 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs. The following data, compiled from various studies, illustrates the structure-activity relationships (SAR) and the impact of substitutions on cytotoxic activity against several human cancer cell lines.

In Vitro Cytotoxicity Data

The half-maximal inhibitory concentration (IC₅₀) is a key metric for quantifying the cytotoxic effect of a compound.[3] The tables below summarize the IC₅₀ values for a series of tetrahydroquinolinone analogs, highlighting their potency and selectivity.

Table 1: Cytotoxicity of 8-Phenyltetrahydroquinolinone Derivatives

Compound ID	R Group (Position 3)	Cancer Cell Line	IC₅₀ (µM)
4a	1-Naphthylmethyl	HCT-116 (Colon)	~13
4a	1-Naphthylmethyl	A549 (Lung)	11.33 ± 0.67
5	-	HCT-116 (Colon)	~13
6	-	HCT-116 (Colon)	~13
6	-	A549 (Lung)	40.18 ± 0.94

Data adapted from Ryczkowska et al. The study highlights that compound 4a is the most potent among the tested analogs, particularly against the A549 lung cancer cell line.[3]

Table 2: Cytotoxicity of 2-Arylquinoline and 2-Methyl-1,2,3,4-tetrahydroquinoline Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Selectivity Index (SI)
Quinoline 13	HeLa (Cervical)	8.3	113.08
Tetrahydroquinoline 18	HeLa (Cervical)	13.15	36.21
Quinoline 12	PC3 (Prostate)	31.37	-
Quinoline 11	PC3 (Prostate)	34.34	-

Data adapted from a study on substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives. This data showcases the selective cytotoxicity of certain analogs against specific cancer cell lines, with high selectivity indices indicating a favorable therapeutic window.[4]

Mechanistic Insights: Elucidating the Mode of Action

A critical aspect of evaluating novel drug candidates is understanding their mechanism of action. For tetrahydroquinolinone analogs, several studies point towards the induction of apoptosis and cell cycle arrest as key mechanisms.[3] Furthermore, the PI3K/AKT/mTOR signaling pathway, a crucial regulator of cell growth, proliferation, and survival, has been identified as a potential target.[5]

The PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is frequently hyperactivated in various cancers, making it a prime target for therapeutic intervention.[6][7][8] Some tetrahydroquinolinone derivatives have been shown to induce autophagy by disrupting this pathway.[5]

Caption: The PI3K/AKT/mTOR signaling pathway and a potential point of inhibition by 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs.

Experimental Protocols for Biological Evaluation

To ensure scientific integrity and reproducibility, the following are detailed protocols for key experiments in the biological evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs.

Experimental Workflow

Caption: A typical experimental workflow for the biological evaluation of novel anticancer compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability.

Materials:

• 96-well plates

• Cancer cell lines (e.g., A549, HCT-116, MCF-7)

• Complete culture medium

• 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the tetrahydroquinolinone analogs in complete medium. Replace the medium in the wells with 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values using a dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cells treated with the test compound

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1x10⁶ cells by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing and fix for at least 30 minutes at 4°C.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• RNase Treatment: Resuspend the cells in 100 µL of RNase A and incubate for 30 minutes at 37°C.

• PI Staining: Add 400 µL of PI staining solution and incubate for at least 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The PI fluorescence intensity is proportional to the DNA content, allowing for the quantification of cells in each phase of the cell cycle.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with the test compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest 1-5 x 10⁵ cells by centrifugation.

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry within one hour. The results will allow for the quantification of:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Western Blot Analysis of the PI3K/AKT/mTOR Pathway

This technique is used to detect and quantify specific proteins in a sample, allowing for the assessment of the activation state of the PI3K/AKT/mTOR pathway.

Materials:

• Cancer cells treated with the test compound

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-PI3K, anti-PI3K, anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, and a loading control like anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated cells with RIPA buffer and quantify the protein concentration.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

Conclusion

The biological evaluation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one analogs presents a promising avenue for the discovery of novel anticancer agents. This guide provides a robust framework for conducting these evaluations, from initial cytotoxicity screening to in-depth mechanistic studies. By employing the detailed protocols and considering the structure-activity relationships, researchers can systematically assess the potential of these compounds and contribute to the development of the next generation of cancer therapeutics.

References

• Frontiers in Oncology. (n.d.). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Targeting the PI3K-AKT-mTOR signaling network in cancer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Targeting PI3K/Akt/mTOR Signaling in Cancer. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Retrieved from [Link]

• Nature. (n.d.). Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. Retrieved from [Link]

• PubMed. (n.d.). The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Design, synthesis, and biological evaluation of tetrahydroquinolinones and tetrahydroquinolines with anticancer activity. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Structural Confirmation of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The 1,2,3,4-tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] The introduction of a methyl group at the N1 position and a ketone at C4 creates the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one core, a versatile template for developing novel therapeutic agents.[3][4] However, the synthesis of derivatives based on this scaffold necessitates an unequivocal and rigorous confirmation of their chemical structure. Subtle isomeric differences can lead to vastly different pharmacological profiles, making precise structural elucidation a critical step in the drug discovery pipeline.

This guide provides an in-depth, experience-driven comparison of the essential analytical techniques required to confirm the structure of these derivatives. We will move beyond simple data reporting to explain the causality behind experimental choices, creating a self-validating workflow that ensures the highest degree of scientific integrity.

The Strategic Workflow for Structural Elucidation

Caption: A logical workflow for structural confirmation.

Mass Spectrometry: The First Checkpoint

The initial and most fundamental step is to confirm that the synthesized molecule has the correct mass and elemental composition. High-Resolution Mass Spectrometry (HRMS), typically using Electrospray Ionization (ESI), is indispensable for this purpose.

• Expertise & Causality: We choose HRMS over standard MS because it provides mass accuracy to within a few parts per million (ppm). This level of precision is crucial for distinguishing between molecular formulas that may have the same nominal mass but differ in their elemental composition. For a novel derivative, this is a non-negotiable step to validate the synthetic outcome.

• Self-Validating Protocol:

  • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the sample into an ESI-Time-of-Flight (TOF) or Orbitrap mass spectrometer.

  • Acquire the spectrum in positive ion mode to observe the protonated molecule, [M+H]⁺.

  • Compare the experimentally measured mass of the [M+H]⁺ ion with the theoretically calculated mass for the target structure's chemical formula. The mass error should ideally be less than 5 ppm.

Table 1: Example HRMS Data for a Hypothetical Derivative (Assumed Structure: 6-Bromo-1-methyl-1,2,3,4-tetrahydroquinolin-4-one, C₁₀H₁₀BrNO)

Parameter	Expected Value	Observed Value
Chemical Formula	C₁₀H₁₁BrNO⁺	-
Calculated Mass [M+H]⁺	256.0070	256.0068
Mass Error	-	< 2 ppm

This initial data provides strong evidence for the correct elemental composition, setting a trustworthy foundation for the more detailed structural work to follow.

NMR Spectroscopy: Assembling the Molecular Jigsaw

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structural elucidation for organic molecules. A combination of 1D and 2D NMR experiments allows for the complete assignment of all proton and carbon signals, confirming the precise connectivity of the atoms.[5]

¹H NMR: A Proton Census

The ¹H NMR spectrum provides information on the chemical environment, number, and neighboring protons for every hydrogen atom in the molecule.

• Key Diagnostic Signals for the 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one Core:

  • N-CH₃: A singlet, typically appearing around 3.0-3.5 ppm. Its integration value should be 3H.

  • C2-H₂: A triplet around 3.5-4.0 ppm, coupled to the C3 protons.

  • C3-H₂: A triplet around 2.7-3.2 ppm, coupled to the C2 protons.

  • Aromatic Protons: Signals in the 6.5-8.0 ppm range. Their splitting patterns and chemical shifts are highly dependent on the substitution pattern of the benzene ring.

¹³C NMR and DEPT: The Carbon Skeleton

While the ¹H NMR maps the protons, the ¹³C NMR spectrum reveals the carbon framework. The Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) are used in conjunction to differentiate between CH, CH₂, and CH₃ groups.

• Key Diagnostic Carbon Signals:

  • C=O (C4): The ketone carbonyl signal is a key indicator, appearing significantly downfield, typically in the range of 190-200 ppm.

  • Aromatic Carbons: Multiple signals between 110-150 ppm.

  • C2 & C3: Aliphatic carbons in the 20-50 ppm range.

  • N-CH₃: The N-methyl carbon signal, usually found around 35-45 ppm.

2D NMR: Confirming Connectivity

2D NMR experiments are essential for unambiguously connecting the pieces identified in the 1D spectra.[6]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[7] The most critical correlation to observe is the cross-peak between the C2-H₂ and C3-H₂ signals, confirming the ethyl fragment within the heterocyclic ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to.[8] It provides a direct and powerful method to assign carbon signals based on their known attached proton signals, and vice-versa.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for confirming the overall molecular scaffold. It reveals correlations between protons and carbons that are separated by two or three bonds.[8]

Key HMBC Correlations to Confirm the Scaffold:

• N-CH₃ Protons to C2 and C8a: This confirms the methyl group is attached to the nitrogen and establishes the connection of the nitrogen to the heterocyclic and aromatic rings.

• C2 Protons to C4 (Carbonyl): This proves the connectivity between the C2 position and the C4 ketone.

• Aromatic Proton H8 to C4 (Carbonyl) and C4a: This correlation locks the aromatic ring to the heterocyclic portion of the molecule.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, a heterocyclic compound that, while not extensively characterized in public safety literature, requires a cautious and informed approach to its waste management based on its chemical structure and regulatory precedents for similar substances.

This document is designed for researchers, scientists, and drug development professionals, offering essential safety and logistical information to ensure that the disposal of this compound is conducted in a manner that protects both laboratory personnel and the environment.

Core Principles of Chemical Waste Management

The disposal of any chemical waste, including 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one, is governed by a hierarchy of controls and regulations. In the United States, the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) provide the primary framework for laboratory chemical safety and hazardous waste management.

A cornerstone of OSHA's regulations for laboratories is the Occupational Exposure to Hazardous Chemicals in Laboratories standard, commonly known as the Laboratory Standard (29 CFR 1910.1450).[1][2][3] This standard mandates the development and implementation of a written Chemical Hygiene Plan (CHP) .[1][3][4] The CHP serves as a customized guide for the specific hazards present in a particular laboratory and outlines procedures for safe chemical handling and disposal.

The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the management of hazardous waste from "cradle to grave."[5] This includes the generation, transportation, treatment, storage, and disposal of hazardous materials.[5]

Hazard Assessment of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one

Based on data from similar compounds, such as 1,2,3,4-tetrahydroquinoline and various methylated derivatives, the potential hazards may include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[6]

• Skin and Eye Irritation: May cause skin and serious eye irritation.[7][8][9]

• Respiratory Irritation: May cause respiratory irritation.[7][8][9]

Given these potential hazards, 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one should be handled as a hazardous chemical, and its waste must be managed as hazardous waste.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure that appropriate PPE is worn. This is the first line of defense in preventing exposure.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical goggles	To protect eyes from splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory	Use in a certified chemical fume hood	To prevent inhalation of any potential vapors or aerosols.[10]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container for 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one waste. The container must be made of a compatible material (e.g., glass or high-density polyethylene) and have a secure, tight-fitting lid.[11]

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "1-Methyl-1,2,3,4-tetrahydroquinolin-4-one."[12][13] The label should also indicate the hazards present (e.g., "Toxic," "Irritant").

• Incompatible Materials: Do not mix this waste with other waste streams unless compatibility has been confirmed. In particular, avoid mixing with strong oxidizing agents.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste can accumulate it in a Satellite Accumulation Area (SAA) at or near the point of generation.[11][12][14]

• Location: The SAA must be under the control of the laboratory personnel generating the waste.[14]

• Container Management: The waste container must be kept closed except when adding waste.[11][15]

• Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an SAA.[14]

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company.[16]

• Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will have established procedures for the pickup and disposal of hazardous waste. They will provide the necessary paperwork and schedule a pickup.

• Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of generation. This is a requirement under RCRA.

The overall workflow for the disposal process can be visualized as follows:

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A Senior Application Scientist's Guide to Handling 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one: Personal Protective Equipment and Safety Protocols

This guide provides essential safety and logistical information for the handling and disposal of 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one. As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, which begins with a thorough understanding of the materials we handle. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, empowering you to work with confidence and integrity.

Hazard Assessment: Understanding the Risks

1-Methyl-1,2,3,4-tetrahydroquinolin-4-one and its structural analogs present a multi-faceted hazard profile that necessitates stringent safety controls. A comprehensive review of its Safety Data Sheet (SDS) reveals the following primary risks:

• Acute Toxicity (Oral): This compound is classified as toxic if swallowed. Accidental ingestion could lead to serious, potentially lethal, health consequences. This underscores the importance of preventing any hand-to-mouth contact and strictly prohibiting eating or drinking in the laboratory.

• Carcinogenicity: The substance is suspected of causing cancer. This is a significant long-term health risk. All handling procedures must be designed to minimize exposure to the lowest reasonably achievable level. The primary control for this hazard is the use of engineering controls, such as a certified chemical fume hood, with PPE serving as a critical secondary barrier.

• Skin and Eye Irritation: It is known to cause skin irritation and serious eye irritation.[1] Direct contact can lead to inflammation, redness, and discomfort. In the case of eye contact, the potential for serious damage is high.

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[1][2]

• Combustibility: The substance is a combustible liquid, meaning it can ignite when exposed to a source of ignition. While not as volatile as flammable liquids, it must be kept away from heat, sparks, and open flames.

• Environmental Hazard: It is harmful to aquatic life with long-lasting effects. This necessitates a meticulous disposal plan to prevent environmental contamination.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is directly dictated by the hazard assessment. The following table summarizes the minimum required PPE for handling 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

PPE Component	Specification	Rationale for Use
Hand Protection	Double-layered, powder-free nitrile gloves.[3][4]	The inner glove protects against contamination during the removal of the outer, more heavily exposed glove. Nitrile offers good chemical resistance. Powder-free gloves prevent the aerosolization of contaminants.[5]
Eye & Face Protection	Chemical safety goggles and a face shield.[2]	Goggles provide a seal around the eyes to protect against splashes. A face shield offers a broader barrier, protecting the entire face from splashes that could occur during transfers or spill events.[3]
Body Protection	A long-sleeved, cuffed laboratory coat or a chemical-resistant gown.[2]	This provides a barrier against incidental skin contact from splashes or spills. Cuffs should be tucked into the outer gloves to ensure complete coverage of the wrist area.[3]
Respiratory Protection	Required when handling outside of a fume hood or when generating aerosols.	A NIOSH-approved respirator (e.g., N95 or higher) may be necessary if engineering controls are insufficient or during spill cleanup.[4][5] All work with this compound should ideally be performed within a fume hood to mitigate inhalation risk.

Operational Workflow: A Step-by-Step Guide to Safe Handling

Adherence to a structured workflow is paramount for ensuring safety and experimental integrity. The following diagram and protocols outline the critical steps for handling 1-Methyl-1,2,3,4-tetrahydroquinolin-4-one.

Sources

• 1. 1-Methyl-1,2,3,4-tetrahydroisoquinoline | C10H13N | CID 92214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pppmag.com [pppmag.com]
• 4. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]